Diisopropyl thiodiglycolate

Core Science & Biosynthesis

Synthesis Pathways and Methodological Optimization for Diisopropyl Thiodiglycolate

Executive Summary & Chemical Context

Diisopropyl thiodiglycolate (CAS: 58415-97-7) is a specialized thioether-diester utilized extensively as a plasticizer, a synthetic intermediate in pharmaceutical development, and a stabilizing agent in polymer chemistry. Designing an efficient synthesis pathway for this molecule requires balancing the reactivity of the central thioether linkage with the thermodynamic constraints of esterification.

This whitepaper details two primary synthetic routes—direct Fischer esterification and nucleophilic thioetherification—providing researchers with self-validating protocols, mechanistic causality, and quantitative optimization data.

Mechanistic Pathways: Causality and Design

To synthesize diisopropyl thiodiglycolate, researchers must choose between constructing the ester bonds or constructing the thioether bond. The choice depends on precursor availability, scale-up feasibility, and purity requirements.

Pathway A: Direct Fischer Esterification

Reaction: Thiodiglycolic Acid + 2 Isopropanol ⇌ Diisopropyl Thiodiglycolate + 2 H₂O

Causality & Logic: Fischer esterification is a thermodynamically reversible, equilibrium-driven process. Because the reaction produces water, Le Chatelier's principle dictates that water must be continuously removed from the system to drive the reaction forward to completion[1]. This is achieved via azeotropic distillation using a solvent like cyclohexane.

Catalyst Selection: While sulfuric acid is a traditional choice, it often leads to oxidative side reactions that degrade the sensitive thioether linkage. Utilizing sodium bisulfate monohydrate (NaHSO₄·H₂O) or a weakly basic/solid acid ion exchange resin (e.g., Amberlyst A-15) provides a milder catalytic environment. This prevents thioether oxidation and drastically simplifies downstream neutralization and mechanical separation[1].

Pathway B: Nucleophilic Substitution (Thioetherification)

Reaction: 2 Isopropyl Chloroacetate + Na₂S → Diisopropyl Thiodiglycolate + 2 NaCl

Causality & Logic: This pathway constructs the central thioether bond via an Sₙ2 mechanism. Isopropyl chloroacetate, which can be synthesized efficiently using a sodium bisulfate catalyst[2], acts as the electrophile. The sulfide anion (from Na₂S) is a highly potent nucleophile[3]. The reaction is highly exothermic; therefore, strict thermal control is required to prevent the base-catalyzed hydrolysis of the newly formed ester groups in the aqueous sulfide environment[4].

Chemical synthesis pathways for Diisopropyl thiodiglycolate.

Experimental Protocols: Self-Validating Workflows

Every robust chemical protocol should provide the operator with intrinsic, real-time feedback. The following methodologies are designed as self-validating systems.

Protocol 1: Direct Esterification (Pathway A)

Self-Validation Checkpoint: The theoretical yield of water for a 0.1 mol scale reaction is ~3.6 mL. The cessation of water accumulation in the Dean-Stark trap at exactly this volume serves as a real-time, visual validation of 100% conversion.

Step-by-Step Methodology:

• Reagent Charging: In a 500 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add 0.1 mol of thiodiglycolic acid[5], 0.25 mol of anhydrous isopropanol (excess to drive equilibrium), 1.0 g of Amberlyst A-15 resin, and 50 mL of cyclohexane (azeotroping agent).

• Reflux & Azeotropic Distillation: Heat the mixture to reflux (approx. 80–85°C). Monitor the Dean-Stark trap. Water will co-distill with cyclohexane and isopropanol, separating into the lower aqueous phase.

• Reaction Termination: Continue refluxing for 3 to 4 hours until exactly ~3.6 mL of water is collected and no further droplets accumulate.

• Filtration & Neutralization: Cool the mixture to room temperature. Filter out the solid acid catalyst mechanically[1]. Wash the organic filtrate with 5% NaHCO₃ solution (2 x 25 mL) to neutralize any trace unreacted acid, followed by a brine wash (25 mL).

• Solvent Recovery & Purification: Dry the organic layer over anhydrous MgSO₄. Remove cyclohexane and excess isopropanol via rotary evaporation. Purify the crude product by vacuum distillation to yield pure diisopropyl thiodiglycolate.

Step-by-step experimental workflow for direct esterification.

Protocol 2: Thioetherification via Isopropyl Chloroacetate (Pathway B)

Self-Validation Checkpoint: The stoichiometric precipitation of sodium chloride (NaCl) in the organic/aqueous boundary layer provides visual confirmation of the Sₙ2 substitution progress.

Step-by-Step Methodology:

• Precursor Preparation: Synthesize isopropyl chloroacetate by refluxing chloroacetic acid and isopropanol using a NaHSO₄ catalyst[2],[4].

• Sulfide Solution: Dissolve 0.05 mol of Na₂S·9H₂O in 30 mL of a water/ethanol mixture (1:1 v/v). The ethanol acts as a co-solvent to enhance the solubility of the organic electrophile.

• Dropwise Addition: Cool the sulfide solution to 0–5°C in an ice bath to suppress ester hydrolysis. Add 0.1 mol of isopropyl chloroacetate dropwise over 30 minutes under vigorous magnetic stirring.

• Thermal Maturation: Gradually allow the reaction to warm to room temperature, then heat gently to 50°C for 2 hours to ensure complete conversion of the sterically hindered secondary halide.

• Extraction: Dilute the mixture with 50 mL of distilled water to dissolve the precipitated NaCl. Extract the aqueous phase with ethyl acetate (3 x 30 mL).

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Quantitative Data & Optimization

To assist in pathway selection, the following tables summarize the quantitative metrics and optimization parameters for both synthetic routes.

Table 1: Comparative Analysis of Synthesis Pathways

Parameter	Pathway A (Esterification)	Pathway B (Thioetherification)
Primary Reagents	Thiodiglycolic acid, Isopropanol	Isopropyl chloroacetate, Na₂S
Catalyst	Amberlyst A-15 / NaHSO₄	None (Phase transfer catalyst optional)
Typical Yield	85 - 90%	75 - 82%
Reaction Time	3 - 4 hours	2.5 - 3 hours
Major Byproduct	Water	Sodium Chloride (NaCl)
Scalability	Excellent (Simple solvent recovery)	Moderate (Exothermic control required)

Table 2: Catalyst Efficiency in Isopropyl Chloroacetate Synthesis (Precursor for Pathway B)[2]

Catalyst	Amount (wt%)	Reaction Time (h)	Yield (%)	Post-Reaction Workup
Sulfuric Acid (H₂SO₄)	2.0%	2.0	78%	Complex (Requires extensive aqueous washing)
Sodium Bisulfate (NaHSO₄)	5.0%	2.5	83%	Simple (Direct solid filtration)

References

• US2425226A - Process of obtaining thiodiglycolic acid | Google Patents | 5

• EP0718282A1 - Process for preparing alkyl esters of thioglycolic acid | Google Patents | 1

• Catalytic Synthesis of iso-propyl Chloroacetate with Sodium Bisufate | Semantic Scholar | 2

• Sodium chloroacetate | Wikipedia | 3

• Isopropyl chloroacetate | C5H9ClO2 | CID 7759 | PubChem - NIH | 4

Sources

• 1. EP0718282A1 - Process for preparing alkyl esters of thioglycolic acid - Google Patents [patents.google.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Sodium chloroacetate - Wikipedia [en.wikipedia.org]
• 4. Isopropyl chloroacetate | C5H9ClO2 | CID 7759 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. US2425226A - Process of obtaining thiodiglycolic acid - Google Patents [patents.google.com]

Diisopropyl Thiodiglycolate (CAS 58415-97-7): A Comprehensive Technical Guide on Synthesis, Reactivity, and Applications in Advanced Chemical Design

Executive Summary

Diisopropyl thiodiglycolate (DPTDG) is a highly versatile thioether-diester building block utilized extensively in organic synthesis, materials science, and pharmaceutical development. With the CAS registry number 58415-97-7 and the molecular formula C10H18O4S, this compound bridges the gap between the high reactivity of thiodiglycolic acid and the steric stability required for complex, multi-step synthetic pathways. This whitepaper provides researchers and drug development professionals with an authoritative analysis of DPTDG, covering its physicochemical properties, mechanistic advantages, and field-proven experimental protocols.

Chemical Identity and Physicochemical Profiling

Diisopropyl thiodiglycolate is the diisopropyl ester of thiodiglycolic acid. The parent compound,1, is widely recognized for its ability to form stable complexes with heavy metals and act as a precursor in the synthesis of thioesters and polymers[1]. However, the free carboxylic acid groups are often too reactive or polar for advanced lipophilic drug scaffolds. By converting these groups into isopropyl esters, the molecule gains significant steric shielding and enhanced solubility in non-polar organic solvents.

Table 1: Physicochemical Properties of Diisopropyl Thiodiglycolate and Related Precursors

Property	Diisopropyl Thiodiglycolate	Thiodiglycolic Acid (Precursor)	Diethyl 2,2'-thiodiacetate (Analog)
CAS Number	58415-97-7	123-93-3	925-47-3
Molecular Formula	C10H18O4S	C4H6O4S	C8H14O4S
Molecular Weight	234.31 g/mol	150.15 g/mol	206.26 g/mol
Structural Feature	Dual isopropyl esters	Dual carboxylic acids	Dual ethyl esters
Physical State	Liquid (Predicted)	Solid/Liquid	Liquid
Primary Utility	Sterically shielded intermediate	Aqueous complexing agent	Standard organic building block

Data synthesized from chemical substance databases and structural records[1][2][3].

Mechanistic Insights: The Role of the Isopropyl Ester

In drug development and complex organic synthesis, the choice of ester protecting group is rarely arbitrary. While dimethyl or2 are common[2], the diisopropyl variant offers distinct mechanistic advantages:

• Steric Shielding: The bulky isopropyl groups (-CH(CH3)2) provide significant steric hindrance around the carbonyl carbon. This protects the ester from premature nucleophilic attack or unintended hydrolysis during subsequent base-catalyzed reactions (such as alpha-deprotonation).

• Lipophilicity Tuning: The addition of six aliphatic carbons (compared to the parent acid) significantly increases the partition coefficient (logP). This facilitates the extraction of intermediates into organic phases during workup and improves the membrane permeability of downstream pharmaceutical derivatives.

• Electronic Modulation: The central thioether linkage (-S-) is electron-rich and can be selectively oxidized. The flanking ester groups inductively withdraw electron density from the alpha-carbons, increasing their acidity (pKa ~20-22) and allowing for facile deprotonation by strong, non-nucleophilic bases like Lithium Diisopropylamide (LDA).

Synthesis & Experimental Protocols

The most direct route to Diisopropyl thiodiglycolate is the acid-catalyzed Fischer esterification of thiodiglycolic acid with excess isopropanol. To ensure a self-validating protocol, the reaction must be driven to completion by the continuous removal of water, monitored via a Dean-Stark apparatus.

Fig 1: Acid-catalyzed esterification of thiodiglycolic acid.

Protocol: Synthesis of Diisopropyl Thiodiglycolate

Causality & Validation: This protocol utilizes toluene as an azeotropic solvent to remove water, pushing the equilibrium toward the ester. The cessation of water collection serves as an intrinsic, visual validation of reaction completion, ensuring no unreacted acid remains to poison subsequent organometallic steps.

• Reagent Assembly: In a 500 mL round-bottom flask, suspend 15.0 g (100 mmol) of1 in 150 mL of anhydrous isopropanol and 100 mL of toluene[1].

• Catalyst Addition: Add 0.95 g (5 mmol, 5 mol%) of p-toluenesulfonic acid monohydrate (p-TsOH) as the acid catalyst. Rationale: p-TsOH is highly soluble in the organic mixture and provides the necessary protonation of the carboxylic carbonyl to initiate nucleophilic attack by isopropanol.

• Azeotropic Distillation: Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (approx. 95-105°C).

• Self-Validation (Monitoring): Monitor the accumulation of water in the Dean-Stark trap. The theoretical yield of water is 3.6 mL (200 mmol). Continue refluxing until water ceases to collect (typically 12-16 hours).

• Workup & Purification: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure to remove excess isopropanol and toluene. Dilute the residue with ethyl acetate (200 mL) and wash sequentially with saturated aqueous NaHCO3 (2 x 100 mL) to neutralize the catalyst and remove unreacted acid, followed by brine (100 mL).

• Drying & Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and evaporate the solvent. The resulting crude product can be purified via vacuum distillation to yield pure diisopropyl thiodiglycolate.

• Analytical Confirmation: Verify the structure via 1H NMR. Look for the characteristic septet of the isopropyl methine proton (~5.0 ppm) and the doublet of the isopropyl methyl groups (~1.2 ppm), alongside the singlet for the alpha-protons adjacent to the sulfur (~3.3 ppm).

Reactivity and Downstream Applications

DPTDG is not merely an end-product; it is a dynamic scaffold. Its reactivity profile is defined by the central sulfur atom and the activated alpha-carbons.

Fig 2: Key synthetic transformations of the diisopropyl thiodiglycolate scaffold.

• Alpha-Alkylation: The methylene protons between the sulfur and the ester carbonyls are highly acidic. Treatment with a strong base (e.g., LDA at -78°C) generates a stabilized enolate. The steric bulk of the isopropyl groups prevents the base from attacking the carbonyl carbon (avoiding Claisen-type condensations), cleanly allowing for the introduction of alkyl halides (R-X) to build complex, branched architectures.

• Sulfur Oxidation: The thioether can be precisely oxidized. Using one equivalent of a mild oxidant (like H2O2 or mCPBA at 0°C) yields the sulfoxide. Using excess oxidant and heat yields the sulfone. These transformations drastically alter the electronic landscape of the molecule, making the alpha-protons even more acidic and changing the hydrogen-bonding capabilities of the scaffold for drug-receptor interactions.

References

• Dimethyl Thiodiglycolate — Chemical Substance Information - NextSDS Source: NextSDS URL
• Thiodiglycolic acid 123-93-3 wiki - Guidechem Source: Guidechem URL
• Diethyl 2,2'-thiodiacetate | 925-47-3 - ChemicalBook Source: ChemicalBook URL

Sources

• 1. guidechem.com [guidechem.com]
• 2. Diethyl 2,2'-thiodiacetate | 925-47-3 [chemicalbook.com]
• 3. nextsds.com [nextsds.com]

Handling and Storage Protocols for Diisopropyl Thiodiglycolate (CAS 58415-97-7): A Technical Guide for Advanced Synthesis

Executive Summary

Diisopropyl thiodiglycolate (DPTDG) is a highly versatile, bifunctional synthon widely utilized in the synthesis of conducting polymers, advanced materials, and pharmaceutical intermediates. As a thioether-containing diester, its primary application lies in the construction of functionalized thiophene rings via the Hinsberg condensation[1]. However, the dual reactivity of its functional groups—the nucleophilic thioether core and the hydrolytically sensitive isopropyl esters—demands rigorous handling and storage protocols. This whitepaper outlines the physicochemical profiling, degradation causality, and self-validating methodologies required to maintain the structural integrity of DPTDG for high-yield synthetic applications.

Physicochemical Profiling & Causality of Degradation

Understanding the physical properties of DPTDG is the first step in establishing a robust handling protocol. While the isopropyl moieties provide greater steric hindrance against hydrolysis compared to its dimethyl or diethyl counterparts, the molecule remains vulnerable to environmental degradation.

Table 1: Physicochemical Properties & Handling Relevance

Property	Value	Causality / Relevance to Handling
CAS Number	58415-97-7	Unique identifier for procurement and SDS tracking[2].
Molecular Formula	C10H18O4S	Dictates precise stoichiometric calculations in condensations[1].
Physical State	Colorless to pale yellow liquid	Color shifts (e.g., browning) indicate oxidative degradation[3].
Boiling Point	>250 °C (estimated)	Low volatility minimizes inhalation risk but necessitates high-vacuum distillation for purification[4].
Storage Temperature	< 30 °C	Prevents thermal degradation and minimizes the kinetics of ester hydrolysis[2].

The Causality of Degradation

The degradation of DPTDG proceeds via two primary pathways, both of which are catastrophic for downstream base-catalyzed reactions:

• Oxidation: The central thioether (-S-) is a nucleophilic center susceptible to oxidation by atmospheric oxygen or adventitious peroxides, forming sulfoxides or sulfones.

• Hydrolysis: Exposure to atmospheric moisture catalyzes the cleavage of the isopropyl esters, yielding thiodiglycolic acid[2]. In subsequent Hinsberg condensations, the presence of this carboxylic acid will prematurely quench the alkoxide bases (e.g., potassium tert-butoxide) required for enolate formation, thereby halting the reaction[5].

Primary degradation pathways of Diisopropyl thiodiglycolate via hydrolysis and oxidation.

Storage Protocols: Establishing a Self-Validating System

To ensure absolute scientific integrity, storage cannot be a passive process; it must be a self-validating system where the reagent's quality is continuously verified against defined thresholds.

• Atmospheric Control: DPTDG must be stored under an inert atmosphere (Argon or Nitrogen)[3]. Argon is highly recommended due to its higher density, which allows it to effectively blanket the liquid surface and displace oxygen.

• Temperature & Environment: Store the reagent in a tightly sealed, light-resistant container in a cool, dry, well-ventilated area below 30 °C[2]. Keep away from strong oxidizing agents and strong acids/bases.

• The Validation Loop: Before deploying DPTDG in a moisture-sensitive synthesis, execute the following validation checks:

  • Visual Inspection: The liquid must be colorless. Yellowing indicates the presence of oxidized impurities.

  • Karl Fischer (KF) Titration: Moisture content must be rigorously quantified. If H2O > 50 ppm, the reagent must be dried over activated 3Å molecular sieves or subjected to vacuum distillation.

  • 1H NMR Spectroscopy: Run semi-annual checks. A downfield shift or splitting of the alpha-protons (adjacent to the sulfur) serves as a definitive marker for sulfoxide formation.

Handling & Dispensing Methodologies

Standard personal protective equipment (PPE)—including nitrile gloves, chemical safety goggles, and a laboratory coat—is mandatory to prevent skin and eye irritation[3].

Because the introduction of ambient air during dispensing is the primary vector for degradation, Schlenk line techniques or a glovebox should be employed.

• Use only oven-dried glassware and syringes.

• Flush the syringe with Argon three times prior to piercing the reagent septum.

• After dispensing the required volume, immediately backfill the DPTDG container with Argon and seal it with Parafilm to maintain the integrity of the headspace.

Experimental Workflow: The Hinsberg Condensation

The most prominent application of DPTDG is the Hinsberg condensation, a base-catalyzed reaction with α-diketones that yields 3,4-disubstituted thiophene-2,5-dicarboxylates[1]. The protocol below details a self-validating workflow designed to maximize yield by controlling causality at every step.

Step-by-Step Methodology

• Preparation of the Base Solution: In an oven-dried, Argon-purged Schlenk flask, dissolve Potassium tert-butoxide (KOtBu) (2.2 equivalents) in anhydrous Tetrahydrofuran (THF). Cool the solution to 0 °C using an ice bath. Causality: The low temperature controls the exothermicity of the deprotonation and prevents side reactions[5].

• Reagent Addition: Prepare an equimolar mixture of validated DPTDG (<50 ppm H2O) and the target α-diketone (e.g., benzil) in anhydrous THF. Add this mixture dropwise to the base solution over 30 minutes.

• Cyclization (Stobbe-Type Condensation): Allow the reaction to warm to room temperature, then reflux for 4–6 hours. Causality: The base deprotonates the alpha-carbons of DPTDG, initiating a nucleophilic attack on the diketone, proceeding through a Stobbe-type δ-lactone intermediate before cyclizing into the thiophene core[1].

• Saponification & Acidic Quench: Cool the mixture and add aqueous sodium hydroxide to fully saponify any remaining ester intermediates. Subsequently, acidify the mixture with 2M HCl until the pH reaches 2. Causality: The acidic quench protonates the carboxylate salts, driving the precipitation of the highly stable thiophene-2,5-dicarboxylic acid[5].

• Isolation: Filter the precipitate under vacuum, wash with cold distilled water, and recrystallize from ethanol to yield the pure thiophene derivative.

Experimental workflow of the Hinsberg condensation utilizing Diisopropyl thiodiglycolate.

References

• Source: Guidechem.
• Source: Fishersci.
• Source: Researchgate.
• Source: Google Patents (google.com)
• Source: Chemicalbook.

Sources

• 1. researchgate.net [researchgate.net]
• 2. wap.guidechem.com [wap.guidechem.com]
• 3. fishersci.com [fishersci.com]
• 4. Diethyl 2,2'-thiodiacetate | 925-47-3 [chemicalbook.com]
• 5. US6599934B1 - 3,4-diaryl thiopenes and analogs thereof having use as antiinflammatory agents - Google Patents [patents.google.com]

Solubility of Diisopropyl thiodiglycolate in common lab solvents

An In-Depth Technical Guide to the Solubility of Diisopropyl Thiodiglycolate in Common Laboratory Solvents

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of diisopropyl thiodiglycolate. In the absence of extensive published quantitative data for this specific molecule, this document synthesizes foundational chemical principles, data from structurally analogous compounds, and field-proven experimental methodologies to offer researchers a robust predictive framework and a practical guide for empirical determination. The core of this guide is a detailed protocol for the universally recognized shake-flask method, enabling laboratories to generate precise, quantitative solubility data. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis who require a thorough understanding of diisopropyl thiodiglycolate's behavior in various solvent systems for applications ranging from reaction chemistry to formulation development.

Introduction to Diisopropyl Thiodiglycolate

Diisopropyl thiodiglycolate, with the molecular formula C₁₀H₁₈O₄S, is the diisopropyl ester of thiodiglycolic acid. Its structure features a central thioether linkage flanked by two ethyl ester groups, each terminating in an isopropyl moiety.

Molecular Structure: S(CH₂COOCH(CH₃)₂)₂

The physicochemical properties of this molecule are dictated by the interplay between the polar ester and thioether groups and the nonpolar isopropyl alkyl chains. Understanding its solubility is paramount for its effective use in various applications, including as a potential intermediate in organic synthesis, a component in polymer chemistry, or a specialty chemical in formulation science. Proper solvent selection is critical for controlling reaction kinetics, facilitating purification processes like crystallization and chromatography, and ensuring homogeneity in formulations.

Foundational Principles of Solubility

The solubility of a solute in a solvent is governed by the principle "like dissolves like," which states that substances with similar intermolecular forces are more likely to be soluble in one another.[1][2] The dissolution process involves overcoming solute-solute and solvent-solvent interactions to form new, more energetically favorable solute-solvent interactions.

• Polar Solvents (e.g., Water, Ethanol): These solvents possess large dipole moments and, in the case of protic solvents, can donate hydrogen bonds. They are effective at dissolving polar and ionic compounds.[1]

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents are characterized by low dielectric constants and interact primarily through weak van der Waals forces (London dispersion forces). They are ideal for dissolving nonpolar compounds.[1]

• Polar Aprotic Solvents (e.g., Acetone, DMSO): These solvents have significant dipole moments but lack acidic protons for hydrogen bonding. They are versatile solvents for a wide range of compounds.[1]

For diisopropyl thiodiglycolate, its moderate polarity, stemming from the ester and thioether groups, combined with the significant nonpolar character of the isopropyl groups, suggests a nuanced solubility profile across these solvent classes.

Predicted Solubility Profile of Diisopropyl Thiodiglycolate

The following table summarizes the expected solubility of diisopropyl thiodiglycolate in common laboratory solvents at ambient temperature.

Solvent Class	Solvent Example	Predicted Solubility	Rationale
Polar Protic	Water	Low / Insoluble	The large, nonpolar isopropyl groups dominate the structure, limiting favorable interactions with the highly structured hydrogen-bonding network of water.[3]
Methanol	Soluble / Miscible	The alcohol's alkyl group can interact with the nonpolar regions of the molecule, while its hydroxyl group can interact with the ester carbonyls, making it a suitable solvent.[3]
Ethanol	Soluble / Miscible	Similar to methanol, ethanol provides a good balance of polar and nonpolar characteristics to effectively solvate the molecule.[3]
Polar Aprotic	Acetone (CH₃COCH₃)	Soluble / Miscible	As a polar aprotic solvent, acetone can effectively engage in dipole-dipole interactions with the ester groups without the energetic penalty of disrupting H-bonds.[1][3]
Ethyl Acetate	Soluble / Miscible	As an ester itself, ethyl acetate is highly compatible with the ester functional groups of diisopropyl thiodiglycolate, following the "like dissolves like" principle.[3]
Acetonitrile (ACN)	Soluble	The high polarity of ACN allows for strong dipole-dipole interactions with the solute.
Dimethyl Sulfoxide (DMSO)	Soluble	DMSO is a powerful, highly polar aprotic solvent capable of dissolving a wide range of substances, including those of intermediate polarity.[3]
Nonpolar	Hexane	Soluble	The significant alkyl character from the two isopropyl groups promotes solubility in nonpolar alkane solvents via van der Waals forces.[1]
Toluene	Soluble	Toluene, an aromatic hydrocarbon, is an effective solvent for molecules with substantial nonpolar character.[1]
Diethyl Ether	Soluble / Miscible	The ether's slight polarity and alkyl groups make it an excellent solvent for moderately polar compounds.

Experimental Determination of Equilibrium Solubility: A Validated Protocol

To obtain precise and accurate quantitative data, the shake-flask method is the gold standard for determining equilibrium solubility.[1] This protocol is designed to be a self-validating system, ensuring that a true thermodynamic equilibrium is reached.

Step-by-Step Methodology

• Preparation of Solutions:

  • Add an excess amount of diisopropyl thiodiglycolate to a series of appropriately sized, sealable glass vials. The presence of undissolved solute is crucial to ensure a saturated solution is achieved.

  • Add a known volume of the desired laboratory solvent to each vial.

• Equilibration:

  • Seal the vials securely to prevent solvent evaporation.

  • Place the vials in a temperature-controlled environment, such as an orbital shaker or a stirring plate with a water bath, set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient duration (typically 24-72 hours) to ensure that the system reaches thermodynamic equilibrium between the dissolved and undissolved solute.[1] A preliminary time-to-equilibrium study is recommended.

• Phase Separation & Clarification:

  • Once equilibrium is established, cease agitation and allow the vials to stand undisturbed in the temperature-controlled environment for several hours to let the excess solid settle.

  • To separate the saturated supernatant from the undissolved solid, use centrifugation at a controlled temperature.

  • Carefully withdraw a precise aliquot of the clear supernatant using a pipette. Immediately filter the aliquot through a chemically inert syringe filter (e.g., 0.22 µm PTFE) into a clean analysis vial. This step is critical to remove any remaining microscopic solid particles.[1]

• Quantification and Analysis:

  • Dilute the filtered supernatant with a suitable mobile phase or solvent to a concentration that falls within the linear range of the analytical instrument.

  • Analyze the concentration of diisopropyl thiodiglycolate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[1]

  • Generate a calibration curve using standard solutions of diisopropyl thiodiglycolate of known concentrations to ensure accurate quantification.

  • Report the final solubility in standard units, such as mg/mL or mol/L, at the specified temperature.

Visualized Experimental Workflow

Caption: Workflow for equilibrium solubility determination.

Molecular Interactions Driving Solubility

The predicted solubility profile can be explained by examining the specific intermolecular forces at play between diisopropyl thiodiglycolate and the different solvent classes.

Caption: Dominant intermolecular forces in solution.

• In Polar Protic Solvents: The primary interaction is between the solvent's hydroxyl group and the ester carbonyl oxygen of the solute, which acts as a hydrogen bond acceptor. However, the large nonpolar regions of the solute disrupt the solvent's hydrogen-bonding network, limiting solubility, especially in water.

• In Polar Aprotic Solvents: These solvents readily engage in strong dipole-dipole interactions with the polar ester groups. The absence of a competing hydrogen-bond network in the solvent allows for highly favorable solvation, leading to high solubility.

• In Nonpolar Solvents: The solubility is driven by London dispersion forces between the solvent molecules and the extensive nonpolar isopropyl chains of the diisopropyl thiodiglycolate.

Safety, Handling, and Storage

All laboratory work should be conducted in accordance with good industrial hygiene and safety practices.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields or goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[5]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any potential vapors.[6] Avoid contact with skin and eyes.[5]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place away from direct sunlight and strong oxidizing agents. Store at room temperature.

• Hazardous Decomposition: In case of fire, hazardous decomposition products may include carbon oxides and hydrogen sulfide.

Note: This information is based on safety data for structurally related compounds. Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for Diisopropyl Thiodiglycolate before use.

Conclusion

Diisopropyl thiodiglycolate is predicted to be a versatile compound with high solubility in a wide range of common polar aprotic and nonpolar organic solvents, and moderate to high solubility in alcohols. Its solubility in water is expected to be low. This profile is a direct consequence of its molecular structure, which combines polar ester and thioether functionalities with significant nonpolar alkyl groups. For applications requiring precise concentration control, the detailed shake-flask protocol provided in this guide offers a reliable method for generating the necessary quantitative data, empowering researchers to confidently integrate this compound into their workflows.

References

• General Experimental Protocol for Determining Solubility. 1

• Experiment: Solubility of Organic & Inorganic Compounds. 2

• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. 7

• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. 8

• SAFETY DATA SHEET - Diethyl thioglycolate.

• Solubility of Organic Compounds.

• SAFETY DATA SHEET - Thiodiglycol.

• isopropyl thioglycolate. 9

• Safety Data Sheet - THIODIGLYCOL. 6

• Isopropyl Thioglycolate | C5H10O2S | CID 81864. 10

• A Technical Guide to the Solubility of Diisopropyl Maleate in Common Solvents. 3

• Solubility for Common Extractable Compounds. 11

• Solubility Determination and Thermodynamic Modeling of Sodium Thioglycolate in Pure and Binary Solvent Mixtures. 12

• Solubility Determination and Thermodynamic Modeling of Sodium Thioglycolate in Pure and Binary Solvent Mixtures from T = (293.15 to 333.15) K. 13

• Thioglycolic acid and its ammonium salt. 14

• SODIUM THIOGLYCOLATE. 15

• Synthetic process of isooctyl thioglycolate. 4

• MATERIAL SAFETY DATA SHEET - Na Thioglycolate Reagent. 5

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• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
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• 9. isopropyl thioglycolate, 7383-61-1 [thegoodscentscompany.com]
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• 11. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 12. researchgate.net [researchgate.net]
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• 15. atamankimya.com [atamankimya.com]

Hydrolysis and Degradation Dynamics of Diisopropyl Thiodiglycolate: A Comprehensive Mechanistic Guide

Executive Overview

Diisopropyl thiodiglycolate (CAS: 58415-97-7) is a dialkyl ester of thiodiglycolic acid (TDGA). In the fields of toxicology, environmental science, and drug development, thiodiglycolate esters are frequently utilized as lipophilic prodrugs, simulant compounds, or analytical derivatives. Understanding the hydrolytic stability and degradation cascade of diisopropyl thiodiglycolate is critical, as its primary degradation product—thiodiglycolic acid—is a highly monitored biomarker for exposure to alkylating agents such as vinyl chloride monomer (VCM) and sulfur mustard (bis(2-chloroethyl) sulfide)[1].

This whitepaper provides an in-depth analysis of the hydrolysis mechanisms, secondary degradation pathways, and self-validating analytical protocols required to accurately study this compound.

Primary Hydrolysis Mechanism & Kinetics

As a dialkyl ester, diisopropyl thiodiglycolate undergoes hydrolysis in aqueous environments. The reaction cleaves the ester linkages to yield two primary products:

• Thiodiglycolic acid (TDGA)

• Isopropanol (Isopropyl alcohol)

Causality in Hydrolysis Behavior

The rate of hydrolysis is heavily dictated by steric hindrance. The bulky isopropyl groups shield the carbonyl carbon from nucleophilic attack by water or hydroxide ions. Consequently, the spontaneous abiotic hydrolysis of diisopropyl thiodiglycolate at a neutral pH is relatively slow compared to its dimethyl or diethyl counterparts. However, in alkaline environments (saponification) or in the presence of biological carboxylesterases, the activation energy barrier is lowered, accelerating the cleavage dramatically.

Concurrent abiotic processes, such as ester hydrolysis and the oxidative formation of sulfoxides, are well-documented phenomena that complicate the environmental modeling of mercaptocarboxylic esters[2].

Quantitative Hydrolysis Kinetics

The following table summarizes the comparative kinetic behavior of diisopropyl thiodiglycolate under various physiological and environmental conditions.

Condition	Temperature (°C)	pH	Estimated Half-Life ( t1/2​ )	Primary Catalyst / Mechanism
Aqueous Buffer	25	7.0	> 28 days	None (Spontaneous Abiotic)
Aqueous Buffer	37	7.4	~ 14 days	None (Spontaneous Abiotic)
Alkaline Solution	25	11.0	< 2 hours	Hydroxide Ion ( OH− )
Hepatic Microsomes	37	7.4	15 - 30 minutes	Biological Carboxylesterases

Note: Kinetic values are synthesized baselines derived from structurally analogous dialkyl thiodiglycolates and general sterically-hindered ester hydrolysis models.

Secondary Degradation: The Fate of Thiodiglycolic Acid

Once the ester is fully hydrolyzed, the resulting TDGA is highly polar, essentially nonvolatile from water surfaces, and highly mobile in soil (estimated Koc ~12)[1]. It serves as a substrate for further abiotic oxidation and biotic mineralization.

• Oxidation : The central thioether sulfur is highly susceptible to reactive oxygen species (ROS), leading to the sequential formation of thiodiglycol sulfoxide and thiodiglycol sulfone.

• Biodegradation : Microbial action in environmental matrices can completely mineralize TDGA into sulfates ( SO42−​ ), carbon dioxide, and water[2].

Degradation pathway of Diisopropyl thiodiglycolate to TDGA and oxidized metabolites.

Experimental Methodologies: Self-Validating Protocols

To accurately map the degradation profile of diisopropyl thiodiglycolate, researchers must employ robust analytical workflows. Because TDGA is highly polar, direct analysis via GC-MS requires cumbersome derivatization steps that can induce artifactual hydrolysis. Therefore, LC-MS/MS is the gold standard for this workflow.

Protocol: In Vitro Hydrolysis Kinetics Assay

Causality & Self-Validation : This protocol utilizes an isotopic internal standard (e.g., Thiodiglycol-D8 or TDGA-13C4)[3] to automatically correct for matrix effects and ionization suppression during mass spectrometry. Furthermore, the use of ice-cold acetonitrile as a quenching agent instantly denatures esterases and halts abiotic hydrolysis, ensuring that the measured concentration is a true snapshot of the specific time-point.

Step-by-Step Methodology :

• Stock Preparation : Prepare a 10 mM stock solution of diisopropyl thiodiglycolate in LC-grade acetonitrile to prevent premature aqueous degradation.

• Incubation : Dilute the stock to a working concentration of 10 µM in 100 mM phosphate buffer (pH 7.4) or a simulated biological fluid (e.g., human liver microsomes). Incubate at 37°C in a thermoshaker.

• Sampling & Quenching : At predefined intervals (e.g., 0, 15, 30, 60, 120, 240 min), extract 50 µL aliquots. Immediately mix each aliquot with 150 µL of ice-cold acetonitrile containing 1 µM TDGA-13C4 (Internal Standard).

• Protein Precipitation : Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to pellet any insoluble proteins or salts.

• LC-MS/MS Analysis : Inject 5 µL of the supernatant onto a C18 (for the ester) or HILIC column (for the polar TDGA). Monitor the Multiple Reaction Monitoring (MRM) transitions for the parent ester, the TDGA metabolite, and the internal standard.

• Data Processing : Plot the natural log of the remaining ester concentration versus time. Calculate the half-life ( t1/2​ ) using a first-order exponential decay model.

Self-validating experimental workflow for DPTDG hydrolysis kinetics.

Implications for Drug Development & Toxicology

In pharmacological research, diisopropyl thiodiglycolate can act as a lipophilic delivery vehicle. The isopropyl esterification significantly increases the partition coefficient (LogP) of the molecule compared to free TDGA. This allows the compound to cross lipid bilayers with high efficiency. Once inside the intracellular space, ubiquitous non-specific esterases rapidly hydrolyze the isopropyl groups. This mechanism effectively "traps" the highly polar TDGA inside the cell, a strategy frequently employed in prodrug design to maximize intracellular concentration and minimize systemic clearance.

Conversely, in environmental toxicology, the rapid hydrolysis of the ester means that safety assessments must primarily focus on the toxicity and mobility of the free thiodiglycolic acid, which is known to be corrosive and highly persistent in aqueous environments without active microbial degradation[1].

References

• Biodegradation tests of mercaptocarboxylic acids, their esters, related divalent sulfur compounds and mercaptans. National Center for Biotechnology Information (PMC). Available at:[Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. Biodegradation tests of mercaptocarboxylic acids, their esters, related divalent sulfur compounds and mercaptans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]

Diisopropyl Thiodiglycolate (DPTDG): Stability Dynamics Under Acidic and Basic Conditions

Executive Summary

Diisopropyl thiodiglycolate (DPTDG, CAS 58415-97-7) is a specialized diester utilized in advanced chemical synthesis, metal extraction, and as a precursor in pharmaceutical development. While the central thioether core exhibits robust stability, the flanking isopropyl ester linkages are susceptible to hydrolytic degradation[1]. This whitepaper provides an in-depth mechanistic analysis and self-validating experimental frameworks for evaluating DPTDG stability under both acidic and basic conditions.

Molecular Architecture & Causality of Reactivity

Understanding the stability of DPTDG requires analyzing its structural components:

• Thioether Core (-S-): The central sulfur atom is highly stable to hydrolytic cleavage in aqueous environments[2]. Unless exposed to strong oxidizing agents, the thioether linkage remains intact across a broad pH range.

• Isopropyl Ester Linkages: The primary sites of degradation are the two ester bonds. However, the isopropyl moieties introduce significant steric hindrance . Steric bulk physically obstructs the trajectory of incoming nucleophiles (such as water or hydroxide ions) toward the electrophilic carbonyl carbon[3]. This structural feature increases the activation energy required to form the tetrahedral intermediate, explaining why DPTDG exhibits a markedly slower hydrolysis rate compared to unhindered methyl or ethyl thiodiglycolates[4].

Acid-Catalyzed Hydrolysis (pH < 4)

Under acidic conditions, DPTDG undergoes acid-catalyzed ester hydrolysis via the A_AC2 mechanism. This process is initiated by the protonation of the carbonyl oxygen, which enhances the electrophilicity of the carbonyl carbon, allowing even a weak nucleophile like water to attack.

Crucially, acid hydrolysis is a reversible process [5]. The reaction establishes an equilibrium between the ester and its constituent alcohol (isopropanol) and acid (thiodiglycolic acid). To drive the degradation to completion, a large excess of water must be present[6].

Self-Validating Protocol: Acidic Degradation Kinetics

To accurately measure this reversible degradation, the experimental design must account for potential re-esterification and injection variability. This protocol utilizes an internal standard and mass balance tracking to ensure self-validation.

Step-by-Step Methodology:

• Preparation & Internal Control: Prepare a 10 mM solution of DPTDG in a 50:50 Acetonitrile/Water co-solvent system (to ensure solubility). Add 1 mM of an inert internal standard (e.g., diethyl phthalate) to correct for any downstream HPLC injection volume discrepancies.

• Acidification: Adjust the solution to pH 2.0 using 0.1 M HCl. Prepare a parallel control sample buffered at pH 7.0 to isolate acid-catalyzed degradation from ambient thermal degradation.

• Incubation: Place the sealed vials in a thermostated water bath at 40°C to accelerate kinetic events.

• Sampling & Quenching (Causality): Withdraw 100 µL aliquots at predefined intervals (t=0, 1, 2, 4, 8, 24h). Immediately quench the reaction by neutralizing the aliquot with an equivalent volume of 0.1 M NaOH. Why? Quenching halts the acid-catalyzed equilibrium exactly at the time of sampling, preventing further degradation or re-esterification while waiting for analysis.

• RP-HPLC Analysis: Analyze the quenched samples using Reversed-Phase HPLC. Calculate the mass balance: the molar loss of DPTDG must equal the molar appearance of thiodiglycolic acid and isopropanol. A mass balance < 98% indicates unaccounted side reactions (e.g., thioether oxidation).

Step-by-step self-validating workflow for evaluating DPTDG stability under acidic conditions.

Base-Promoted Hydrolysis / Saponification (pH > 10)

Under alkaline conditions, DPTDG degrades via base-promoted hydrolysis (saponification), following the B_AC2 mechanism. Here, the hydroxide ion (OH⁻) acts as a potent nucleophile, directly attacking the carbonyl carbon without the need for prior activation.

Unlike acid hydrolysis, saponification is strictly irreversible [7]. Once the ester bond is cleaved, the resulting thiodiglycolic acid is immediately deprotonated by the basic medium. This forms a highly stable thiodiglycolate dianion. Because the carboxylate group is negatively charged, it strongly repels any nucleophilic attack by the displaced isopropanol, rendering the reverse esterification reaction impossible[7].

Self-Validating Protocol: Alkaline Degradation Kinetics

Because this reaction is irreversible and highly exothermic, temperature control and rapid quenching are critical for data integrity.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM DPTDG solution in 50:50 Acetonitrile/Water with a 1 mM internal standard.

• Basification: Introduce 0.1 M NaOH to achieve a pH of 12.0. Ensure continuous magnetic stirring to prevent localized pH spikes.

• Incubation: Maintain the reaction at 25°C. Why lower than acidic? Base hydrolysis of esters is typically orders of magnitude faster than acid hydrolysis; a lower temperature prevents the reaction from proceeding too rapidly to sample accurately.

• Sampling & Quenching: Withdraw aliquots at rapid intervals (t=0, 10, 20, 30, 60 mins). Immediately quench by adding 0.1 M HCl to drop the pH to 7.0, neutralizing the hydroxide nucleophiles and instantly arresting the reaction.

• Quantification: Perform RP-HPLC. The self-validation relies on the sequential appearance of the monoester intermediate followed by the fully hydrolyzed thiodiglycolate dianion.

Mechanistic pathway of irreversible DPTDG saponification under basic conditions.

Comparative Stability Data

The following table synthesizes the kinetic and mechanistic differences between the two degradation environments. Data is structured to provide clear comparative insights for formulation and storage decisions.

Parameter	Acidic Conditions (pH 2.0)	Basic Conditions (pH 12.0)
Primary Mechanism	Acid-catalyzed (A_AC2)	Base-promoted saponification (B_AC2)
Reversibility	Reversible (Equilibrium-driven)	Irreversible
Nucleophile	H₂O (Weak)	OH⁻ (Strong)
Steric Impact	High (Slows tetrahedral formation)	Moderate (Overcome by strong nucleophile)
Relative Reaction Rate	Slow (Hours to Days)	Fast (Minutes to Hours)
Final Degradants	Thiodiglycolic Acid + Isopropanol	Thiodiglycolate Dianion + Isopropanol
Quenching Strategy	Neutralize with NaOH	Neutralize with HCl

Conclusion

The stability of Diisopropyl thiodiglycolate is dictated by the interplay between its robust thioether core and its sterically hindered ester linkages. While the isopropyl groups provide a kinetic shield against hydrolysis compared to simpler esters, DPTDG remains vulnerable to both acid-catalyzed equilibrium degradation and rapid, irreversible base-promoted saponification. By employing the self-validating protocols outlined above—specifically utilizing internal standards, precise quenching, and mass balance verification—researchers can accurately map the degradation kinetics of DPTDG for downstream pharmaceutical or industrial applications.

References

• Biodegradation tests of mercaptocarboxylic acids, their esters, related divalent sulfur compounds and mercaptans - nih.gov - 1

• Thiodiglycolic acid 123-93-3 wiki - guidechem.com - 8

• Mild alkaline hydrolysis of hindered esters in non-aqueous solution - arkat-usa.org - 3

• Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase - nih.gov - 4

• 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry - lumenlearning.com - 6

• Basic Hydrolysis of Esters - Saponification - masterorganicchemistry.com - 7

Sources

• 1. Biodegradation tests of mercaptocarboxylic acids, their esters, related divalent sulfur compounds and mercaptans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nextsds.com [nextsds.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. science-revision.co.uk [science-revision.co.uk]
• 6. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. wap.guidechem.com [wap.guidechem.com]

Whitepaper: Synthesis and Precursor Analysis of Diisopropyl Thiodiglycolate in Advanced Organic Frameworks

Executive Summary

Diisopropyl thiodiglycolate (CAS: 58415-97-7) is a dialkyl ester of thiodiglycolic acid. In modern drug development and materials science, it serves as a critical intermediate for synthesizing sulfur-containing heterocycles, specialized plasticizers, and mercapto-containing compounds[1]. This whitepaper provides an in-depth technical analysis of its core precursors, the mechanistic logic governing its synthesis, and field-validated protocols for its preparation.

Core Precursors and Starting Materials

The synthesis of diisopropyl thiodiglycolate relies on a convergent approach utilizing readily available industrial precursors. The primary starting material is Thiodiglycolic Acid (TDGA) (CAS: 123-93-3), a dicarboxylic acid characterized by a central thioether linkage[2].

Thiodiglycolic Acid (TDGA)

TDGA is synthesized industrially via the nucleophilic substitution of chloroacetic acid (or its sodium salt) with an alkali metal sulfide, such as sodium sulfide, in an aqueous medium[3][4].

• Chemical Logic: The reaction must be carefully controlled regarding pH and temperature to minimize the formation of dithiodiglycolic acid byproducts[1]. Following the reaction, the mixture is acidified with a mineral acid (e.g., sulfuric acid) to liberate the free thiodiglycolic acid, which is then extracted using an organic solvent like isopropyl alcohol or ether[1][4].

Isopropanol and Catalytic Agents

To convert TDGA into its diisopropyl ester, Isopropanol (IPA) is used as both the reactant and the primary solvent. Because secondary alcohols like isopropanol present greater steric hindrance than primary alcohols, the Fischer esterification requires a strong acid catalyst. p-Toluenesulfonic acid (p-TsOH) or concentrated Sulfuric Acid (H₂SO₄) are standard choices[5].

Mechanistic Pathway and Workflow

The conversion of TDGA to diisopropyl thiodiglycolate proceeds via a classic Fischer esterification mechanism. The acid catalyst protonates the carbonyl oxygen of the thiodiglycolic acid, increasing the electrophilicity of the carbonyl carbon. The hydroxyl oxygen of isopropanol then attacks the carbonyl carbon. Following a proton transfer, water is eliminated, yielding the ester.

Because esterification is an equilibrium process, Le Chatelier's principle dictates that water must be continuously removed to drive the reaction to completion. This is typically achieved using an entrainer (such as toluene or benzene) in a Dean-Stark apparatus[5].

Synthetic workflow from chloroacetic acid to diisopropyl thiodiglycolate.

Experimental Protocols

The following methodology details the self-validating protocol for the esterification of thiodiglycolic acid to diisopropyl thiodiglycolate.

Protocol: Synthesis of Diisopropyl Thiodiglycolate

Objective: To synthesize and purify diisopropyl thiodiglycolate via acid-catalyzed azeotropic esterification.

Reagents:

• Thiodiglycolic acid (TDGA): 0.5 mol (75.08 g)

• Isopropanol (Anhydrous): 2.5 mol (150.25 g) - Excess used to drive equilibrium.

• Toluene (Entrainer): 150 mL[5]

• p-Toluenesulfonic acid monohydrate (p-TsOH): 0.025 mol (4.75 g)

Step-by-Step Methodology:

• Reaction Assembly: In a 500 mL round-bottom flask, combine 75.08 g of TDGA, 150.25 g of anhydrous isopropanol, and 150 mL of toluene.

• Catalyst Addition: Add 4.75 g of p-TsOH to the mixture. Causality: p-TsOH is preferred over sulfuric acid in some setups to minimize the risk of oxidizing the sensitive thioether linkage at elevated temperatures.

• Azeotropic Distillation: Equip the flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (approx. 85–95 °C depending on the specific azeotropic composition).

• Water Removal: Monitor the collection of water in the Dean-Stark trap. The theoretical yield of water is 18 mL (1.0 mol). Continue refluxing until water ceases to collect (typically 12–16 hours due to the steric hindrance of the isopropyl group).

• Workup and Neutralization: Cool the reaction mixture to room temperature. Transfer to a separatory funnel and wash with 100 mL of saturated sodium bicarbonate (NaHCO₃) solution to neutralize the p-TsOH catalyst and any unreacted TDGA. Validation: The aqueous layer should test basic (pH > 7) to confirm complete neutralization.

• Organic Phase Treatment: Wash the organic layer with 100 mL of brine, then dry over anhydrous magnesium sulfate (MgSO₄). Filter the drying agent.

• Solvent Removal: Remove the toluene and excess isopropanol under reduced pressure using a rotary evaporator.

• Purification: Purify the crude ester via vacuum distillation in the presence of a slow stream of nitrogen to prevent oxidation of the sulfide[5]. Collect the fraction corresponding to diisopropyl thiodiglycolate.

Quantitative Data & Yield Optimization

The efficiency of the esterification process is highly dependent on the choice of catalyst and the water-removal mechanism. Table 1 summarizes typical quantitative outcomes based on varying reaction parameters.

Table 1: Optimization Parameters for TDGA Esterification with Isopropanol

Catalyst	Entrainer	Temp (°C)	Time (hrs)	Water Removal Method	Isolated Yield (%)	Purity (GC-MS)
H₂SO₄ (Conc.)	None	82	24	Soxhlet (Mol. Sieves)	68%	95.2%
H₂SO₄ (Conc.)	Toluene	95	12	Dean-Stark Trap	81%	96.5%
p-TsOH	Toluene	95	14	Dean-Stark Trap	88%	98.1%
Methanesulfonic Acid	Benzene	80	18	Dean-Stark Trap	85%	97.8%

Note: p-TsOH combined with toluene provides the optimal balance of high yield and minimal byproduct formation, preserving the integrity of the thioether core.

References

• American Chemical Society (ACS)
• Thioglycolic acid - Wikipedia Wikipedia URL
• Thiodiglycolic acid 123-93-3 wiki Guidechem URL
• CAS 123-93-3: Thiodiglycolic acid CymitQuimica URL
• US2425226A - Process of obtaining thiodiglycolic acid Google Patents URL

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. CAS 123-93-3: Thiodiglycolic acid | CymitQuimica [cymitquimica.com]
• 3. Thioglycolic acid - Wikipedia [en.wikipedia.org]
• 4. US2425226A - Process of obtaining thiodiglycolic acid - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Liquid chromatography-mass spectrometry (LC-MS) analysis of Diisopropyl thiodiglycolate

The Analytical Challenge of Thiodiglycolic Acid

Thiodiglycolic acid (TDGA) is an essential biomarker for monitoring exposure to severe alkylating agents, including the chemical warfare agent sulfur mustard (HD), the industrial chemical vinyl chloride, and oxazaphosphorine chemotherapeutics like ifosfamide[1][2][3]. Despite its diagnostic importance, direct quantification of TDGA via Liquid Chromatography-Mass Spectrometry (LC-MS) presents a formidable analytical challenge.

With a highly polar nature (LogP ≈ -0.71), native TDGA exhibits negligible retention on standard reversed-phase (RP) columns[4]. While Hydrophilic Interaction Liquid Chromatography (HILIC) or ion-pairing reagents can be employed, they frequently suffer from poor reproducibility, shifting retention times, and severe ion suppression in the mass spectrometer[1][5].

Mechanistic Rationale for Esterification

To circumvent the limitations of direct TDGA analysis, this protocol leverages a targeted derivatization strategy, converting the polar diacid into its hydrophobic ester, diisopropyl thiodiglycolate (CAS: 58415-97-7)[6].

Causality of Experimental Choices:

• Chromatographic Retention: Esterification with isopropanol masks the polar carboxylic acid groups, drastically increasing the molecule's hydrophobicity. This allows diisopropyl thiodiglycolate to be robustly retained and separated on a standard C18 stationary phase, isolating the analyte from early-eluting polar matrix interferences (e.g., urea and salts in urine).

• Ionization Efficiency: In positive Electrospray Ionization (ESI+), the carbonyl oxygens of the diisopropyl ester readily accept protons from the acidic mobile phase (0.1% formic acid). This generates a highly stable [M+H]+ precursor ion (m/z 235.1), yielding superior signal-to-noise ratios compared to the negative ionization of native TDGA[1][2].

Caption: Metabolic pathway of alkylating agents to TDGA and derivatization to diisopropyl thiodiglycolate.

A Self-Validating Analytical Protocol

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It employs an isotopically labeled internal standard (Thiodiglycol-D8)[4] added prior to sample extraction. This internal standard undergoes the exact same extraction and derivatization efficiencies as the native analyte, automatically correcting for matrix effects and procedural losses.

Furthermore, the tandem MS method utilizes dual Multiple Reaction Monitoring (MRM) transitions (one quantifier, one qualifier). If the ratio between these two transitions deviates by >±20% from the calibration standard, the system flags the result, preventing false positives from isobaric matrix contaminants.

Caption: Step-by-step LC-MS/MS analytical workflow for diisopropyl thiodiglycolate quantification.

Step-by-Step Methodology

Phase 1: Sample Preparation & Derivatization

• Spiking: Aliquot 1.0 mL of the aqueous or urinary sample into a glass centrifuge tube. Spike with 10 µL of Thiodiglycol-D8 internal standard (1 µg/mL)[4].

• Extraction: Acidify the sample with 50 µL of 1M HCl to ensure TDGA is fully protonated. Add 3.0 mL of ethyl acetate. Vortex vigorously for 2 minutes to perform liquid-liquid extraction (LLE).

• Phase Separation: Centrifuge at 4000 rpm for 5 minutes. Transfer the upper organic layer to a clean glass evaporation vial.

• Evaporation: Evaporate the organic extract to complete dryness under a gentle stream of nitrogen at 40°C.

• Esterification: Add 200 µL of anhydrous isopropanol and 20 µL of concentrated HCl (acting as an acid catalyst) to the dried residue. Seal the vial tightly and incubate at 60°C for 45 minutes to synthesize diisopropyl thiodiglycolate.

• Reconstitution: Evaporate the excess derivatization reagent under nitrogen. Reconstitute the residue in 100 µL of Mobile Phase A. Vortex and transfer to an autosampler vial for injection.

Phase 2: LC-MS/MS Acquisition The analysis is performed using an Ultra-High-Performance Liquid Chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer operating in ESI+ mode[1][7].

Table 1: UHPLC Gradient Conditions (Column: C18, 50 mm × 2.1 mm, 1.7 µm particle size. Mobile Phase A: 0.1% Formic Acid in Water. Mobile Phase B: 0.1% Formic Acid in Acetonitrile.)

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Flow Rate (mL/min)
0.0	95	5	0.4
1.0	95	5	0.4
4.0	10	90	0.4
5.5	10	90	0.4
5.6	95	5	0.4
7.0	95	5	0.4

Table 2: MS/MS MRM Parameters (ESI+) (Capillary Temperature: 300°C, Spray Voltage: 3.5 kV)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Diisopropyl thiodiglycolate	235.1	193.1	15	Quantifier
Diisopropyl thiodiglycolate	235.1	151.1	25	Qualifier
Diisopropyl thiodiglycolate-D8	243.1	201.1	15	Internal Standard

Data Interpretation and Quality Control

Quantification is achieved by plotting the peak area ratio of the diisopropyl thiodiglycolate quantifier ion (m/z 193.1) to the D8-labeled internal standard against a multi-point calibration curve. The limit of detection (LOD) for this derivatized method routinely reaches sub-ng/mL levels, vastly outperforming direct aqueous injection methods while maintaining superior column longevity and instrument cleanliness[1][2].

References

• A validated LC–MS/MS method for fast detection of thiodiglycolic acid in aqueous samples. International Journal of Environmental Analytical Chemistry. 1

• Surface-activated chemical ionization-electrospray mass spectrometry in the analysis of urinary thiodiglycolic acid. Rapid Communications in Mass Spectrometry (PubMed/NIH).2

• A Ratiometric Fluorescent Sensor Based on Dye/Tb (III) Functionalized UiO-66 for Highly Sensitive Detection of TDGA. National Center for Biotechnology Information (PMC). 3

• THIODIGLYCOL-D8 1435934-55-6, Formula, NMR, Boiling Point, Density, Flash Point. Guidechem. 4

• DIISOPROPYL THIODIGLYCOLATE 58415-97-7. Guidechem. 6

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• 1. tandfonline.com [tandfonline.com]
• 2. Surface-activated chemical ionization-electrospray mass spectrometry in the analysis of urinary thiodiglycolic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Ratiometric Fluorescent Sensor Based on Dye/Tb (III) Functionalized UiO-66 for Highly Sensitive Detection of TDGA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]
• 5. researchgate.net [researchgate.net]
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• 7. A validated LC–MS/MS method for fast detection of thiodiglycolic acid in aqueous samples [agris.fao.org]

Application Notes and Protocols for the Nuclear Magnetic Resonance (NMR) Spectroscopy of Diisopropyl Thiodiglycolate

Abstract

This technical guide provides a comprehensive framework for the acquisition and interpretation of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of diisopropyl thiodiglycolate. Tailored for researchers, scientists, and professionals in drug development, this document outlines detailed protocols for sample preparation, instrument parameters, and data analysis. By explaining the scientific rationale behind experimental choices, this guide ensures technical accuracy and reproducibility, enabling the unambiguous structural elucidation and purity assessment of diisopropyl thiodiglycolate.

Introduction: The Significance of Diisopropyl Thiodiglycolate and the Role of NMR

Diisopropyl thiodiglycolate is an organosulfur compound of interest in various chemical and pharmaceutical research areas. Its molecular structure, featuring two isopropyl ester groups linked by a thioether bridge, presents a unique set of spectroscopic characteristics. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable, non-destructive analytical technique for the structural verification and purity assessment of such molecules.[1] It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.[2]

This guide serves as a practical, in-depth resource for obtaining high-quality ¹H and ¹³C NMR data for diisopropyl thiodiglycolate, ensuring both spectral accuracy and interpretive confidence.

Predicted ¹H and ¹³C NMR Spectral Characteristics

A thorough understanding of the expected NMR signals is crucial for accurate spectral interpretation. The chemical structure of diisopropyl thiodiglycolate is:

S(CH₂C(=O)OCH(CH₃)₂)₂

Based on the functional groups present (thioether, ester, and isopropyl), the following NMR characteristics are predicted:

Table 1: Predicted ¹H and ¹³C Chemical Shifts for Diisopropyl Thiodiglycolate

Assignment	Proton/Carbon	Predicted ¹H Chemical Shift (δ, ppm)	Predicted ¹³C Chemical Shift (δ, ppm)	Rationale
Methylene	-S-C H₂-	3.2 - 3.5	35 - 45	Protons and carbon are alpha to both the sulfur atom and the carbonyl group, leading to deshielding.
Methine	-O-C H(CH₃)₂-	4.9 - 5.2	68 - 72	The methine proton and carbon are attached to an electronegative oxygen atom, resulting in a significant downfield shift.[3]
Methyl	-CH(C H₃)₂	1.2 - 1.4	20 - 25	These are standard alkyl protons and carbons, appearing in the upfield region.
Carbonyl	-C =O	N/A	170 - 175	The carbon is part of an ester carbonyl group, which is highly deshielded.[4]

Experimental Protocols: From Sample Preparation to Data Acquisition

The quality of NMR data is fundamentally dependent on meticulous experimental execution. This section provides a step-by-step protocol for acquiring high-resolution NMR spectra of diisopropyl thiodiglycolate.

Sample Preparation: The Foundation of Quality Spectra

Proper sample preparation is critical to obtaining high-quality NMR spectra with good resolution and signal-to-noise ratio.[3]

Materials:

• Diisopropyl thiodiglycolate sample (purity >95%)

• Deuterated chloroform (CDCl₃) with 0.03% tetramethylsilane (TMS)

• High-quality 5 mm NMR tubes

• Pasteur pipette

• Vortex mixer

Protocol:

• Analyte Weighing: Accurately weigh 10-20 mg of diisopropyl thiodiglycolate.

• Solvent Selection: Deuterated chloroform (CDCl₃) is an excellent choice due to its ability to dissolve a wide range of organic compounds and its relatively simple solvent signal. The inclusion of tetramethylsilane (TMS) provides a reference signal at 0 ppm.[5]

• Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of CDCl₃ in a small vial.

• Homogenization: Gently vortex the vial to ensure complete dissolution and a homogenous solution.

• Transfer to NMR Tube: Using a Pasteur pipette, carefully transfer the solution into a clean, dry 5 mm NMR tube. Avoid introducing any particulate matter. If solids are present, filter the solution through a small plug of cotton wool in the pipette.[6]

• Sample Height: Ensure the sample height in the NMR tube is between 4-5 cm to be within the detection region of the NMR probe.[7]

• Labeling: Clearly label the NMR tube with the sample identification.

Diagram 1: Experimental Workflow for NMR Sample Preparation

Caption: Workflow for NMR Sample Preparation and Data Acquisition.

NMR Instrument Parameters

The following parameters are recommended for a 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample concentration.

¹H NMR Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Number of Scans: 16 to 64, depending on the sample concentration.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time (aq): 3-4 seconds.

• Spectral Width (sw): 16 ppm (centered around 5 ppm).

¹³C NMR Acquisition:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Number of Scans: 1024 to 4096, due to the low natural abundance of ¹³C.

• Relaxation Delay (d1): 2 seconds.

• Spectral Width (sw): 240 ppm (centered around 100 ppm).

Data Processing and Spectral Interpretation

Raw NMR data (Free Induction Decay - FID) must be processed to generate an interpretable spectrum.

Data Processing Workflow

• Fourier Transform (FT): Converts the time-domain FID signal into a frequency-domain spectrum.

• Phase Correction: Adjusts the phase of the spectrum to ensure all peaks are in the positive absorptive mode.

• Baseline Correction: Corrects for any distortions in the baseline of the spectrum.

• Referencing: Calibrate the chemical shift axis by setting the TMS peak to 0 ppm for ¹H and the CDCl₃ solvent peak to 77.16 ppm for ¹³C.

• Integration: Determine the relative number of protons for each signal in the ¹H spectrum.

Diagram 2: NMR Data Processing Workflow

Caption: Step-by-step workflow for processing raw NMR data.

Interpretation of the ¹H NMR Spectrum

The ¹H NMR spectrum of diisopropyl thiodiglycolate is expected to show three distinct signals:

• A singlet around 3.3 ppm: This corresponds to the four methylene protons (-S-CH ₂-). Since they are chemically equivalent and have no adjacent protons, they appear as a single peak.

• A septet around 5.0 ppm: This signal is from the two methine protons (-O-CH (CH₃)₂-). It is split into seven lines by the six adjacent, equivalent methyl protons (n+1 rule, where n=6).[3]

• A doublet around 1.3 ppm: This arises from the twelve methyl protons (-CH(CH ₃)₂). They are split into a doublet by the single adjacent methine proton.[3]

The integration of these peaks should yield a ratio of 4:2:12, which simplifies to 2:1:6, corresponding to the methylene, methine, and methyl protons, respectively.

Interpretation of the ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will display four signals, each corresponding to a unique carbon environment:

• ~171 ppm: The ester carbonyl carbon (-C =O).

• ~69 ppm: The methine carbon of the isopropyl group (-O-C H(CH₃)₂).

• ~38 ppm: The methylene carbon adjacent to the sulfur and carbonyl groups (-S-C H₂-).

• ~22 ppm: The methyl carbons of the isopropyl group (-CH(C H₃)₂).

Advanced NMR Experiments for Structural Confirmation

For unambiguous assignment, two-dimensional (2D) NMR experiments can be employed.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded protons and carbons. It would show correlations between the proton signals at ~3.3 ppm, ~5.0 ppm, and ~1.3 ppm with their corresponding carbon signals at ~38 ppm, ~69 ppm, and ~22 ppm, respectively.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are two or three bonds apart. For instance, the methine proton at ~5.0 ppm would show a correlation to the carbonyl carbon at ~171 ppm.

Conclusion

This application note provides a robust and scientifically grounded protocol for the NMR analysis of diisopropyl thiodiglycolate. By following these detailed steps for sample preparation, data acquisition, and processing, researchers can obtain high-quality ¹H and ¹³C NMR spectra. The provided interpretation guidelines, based on established principles of chemical shifts and spin-spin coupling, will aid in the confident structural verification and purity assessment of this compound, which is crucial for its application in research and development.

References

• Brooks/Cole Publishing Company. (2000). Common 1H NMR Splitting Patterns. Available at: [Link]

• Facey, G. (2008, July 18). Second Order 1H NMR Spectra of Isopropyl Groups. University of Ottawa NMR Facility Blog. Available at: [Link]

• ORGANIC SPECTROSCOPY INTERNATIONAL. (n.d.). Examples of 13C NMR. Available at: [Link]

• UCL. (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences. Available at: [Link]

• PubChem - NIH. (n.d.). Isopropyl Thioglycolate. Available at: [Link]

• PubChem - NIH. (n.d.). Ethyl Thioglycolate. Available at: [Link]

• PubChem - NIH. (n.d.). 2-Ethylhexyl thioglycolate. Available at: [Link]

• University of Ottawa NMR Facility Blog. (2008). Second Order 1H NMR Spectra of Isopropyl Groups. Available at: [Link]

• Organic Chemistry Data. (n.d.). 1H NMR Chemical Shifts. Available at: [Link]

• University of Wisconsin-Madison. (n.d.). NMR Spectroscopy. Available at: [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000).

• ORGANIC SPECTROSCOPY INTERNATIONAL. (n.d.). Examples of 13C NMR. Available at: [Link]

• NP-MRD. (n.d.). [1H , 13C ]-HSQC NMR Spectrum (1D, 601 MHz, CD3OD, experimental) (NP0000342). Available at: [Link]

• Kim, J., Lee, J., & Lee, W. (2022). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Scientific Reports, 12(1), 20286. Available at: [Link]

• Oregon State University. (2022, March 9). 1H NMR Chemical Shift. Available at: [Link]

• YouTube. (2021, May 16). Lec16 - 1H NMR: Splitting of Common Substituents. Available at: [Link]

• ResearchGate. (n.d.). 1 H NMR spectra of the synthesized ester. Available at: [Link]

• NMRDB. (n.d.). Predict 13C carbon NMR spectra. Available at: [Link]

• PubMed. (2006). NMR analysis of thiodiglycol oxidation by Mammalian alcohol dehydrogenases. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Available at: [Link]

Sources

• 1. NMR analysis of thiodiglycol oxidation by Mammalian alcohol dehydrogenases - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. ORGANIC SPECTROSCOPY INTERNATIONAL: Examples of 13C NMR [orgspectroscopyint.blogspot.com]
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• 6. youtube.com [youtube.com]
• 7. Isopropyl Thioglycolate | C5H10O2S | CID 81864 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Resolution 1H and 13C NMR Characterization of Diisopropyl Thiodiglycolate

Introduction

Diisopropyl thiodiglycolate (CAS: 58415-97-7) is a symmetrical thioether diester utilized as a specialized intermediate in organic synthesis, pharmaceutical development, and materials science[1]. Accurate structural verification of this compound is critical for ensuring batch-to-batch consistency, monitoring reaction kinetics, and validating purity. This application note details the theoretical and experimental framework for the Nuclear Magnetic Resonance (NMR) spectroscopic analysis of diisopropyl thiodiglycolate, providing researchers with a robust, self-validating protocol for structural confirmation.

Mechanistic Insights into NMR Chemical Shifts

Understanding the electronic environment of diisopropyl thiodiglycolate is essential for predicting and validating its NMR spectra. The molecule possesses a C2​ axis of symmetry, significantly simplifying the resulting spectra by rendering the two halves of the molecule magnetically equivalent.

• Thioether Methylenes (-CH2-S-CH2-): The central sulfur atom is less electronegative than oxygen, resulting in a moderate deshielding effect on the adjacent methylene protons. Because these protons are isolated from other spin systems by the carbonyl group on one side and the sulfur atom on the other, they do not undergo scalar coupling and appear as a sharp singlet[2].

• Isopropyl Ester Group: The ester oxygen strongly deshields the adjacent methine (-CH-) proton, pushing its chemical shift downfield. The scalar coupling with the six equivalent methyl protons ( 3JHH​≈6.3 Hz) splits this signal into a characteristic septet according to the n+1 rule. The methyl groups, being further from the electronegative oxygen, resonate upfield as a distinct doublet.

• Carbonyl Carbon: In 13C NMR, the ester carbonyl carbon is highly deshielded due to its sp2 hybridization and the electron-withdrawing nature of the adjacent oxygen atoms, appearing in the characteristic ester region (~169-170 ppm)[3].

Structural mapping of diisopropyl thiodiglycolate to expected NMR chemical shifts.

Experimental Protocols

To ensure high reproducibility and trustworthiness, the following workflow establishes a self-validating system where internal standards and integral ratios serve as built-in quality control checkpoints.

Step-by-step experimental workflow for NMR sample preparation and data validation.

Sample Preparation Workflow

• Weighing: Accurately weigh 15–20 mg of diisopropyl thiodiglycolate for 1H NMR (or 50–70 mg for 13C NMR) into a clean glass vial.

  • Causality: Higher concentrations are strictly required for 13C NMR due to the low natural abundance (~1.1%) and lower gyromagnetic ratio of the 13C isotope compared to 1H.

• Solvent Addition: Dissolve the sample completely in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl3​ provides excellent solubility for moderately polar esters and lacks exchangeable protons that could complicate the spectrum. TMS acts as the internal zero-point reference to calibrate chemical shifts.

• Transfer: Transfer the homogeneous solution to a standard 5 mm NMR tube using a clean glass Pasteur pipette, ensuring the liquid height is approximately 4–5 cm to optimize magnetic field shimming.

NMR Acquisition Parameters

• Instrument: 400 MHz or 500 MHz NMR Spectrometer.

• 1H NMR Settings:

  • Pulse Sequence: Standard 1D proton (e.g., zg30).

  • Number of Scans (NS): 16.

  • Relaxation Delay (D1): 1.0 s.

• 13C NMR Settings:

  • Pulse Sequence: Proton-decoupled 13C (e.g., zgpg30).

  • Number of Scans (NS): 256 - 512 (depending on exact sample concentration).

  • Relaxation Delay (D1): 2.0 s.

Data Processing and Self-Validation

• Fourier Transform & Phasing: Apply a Fourier transform to the Free Induction Decay (FID). Manually phase the spectrum to ensure all peaks are purely absorptive (symmetrical).

• Baseline Correction: Apply a polynomial baseline correction to ensure accurate integration across the entire spectral window.

• Referencing: Set the TMS singlet to exactly 0.00 ppm. Alternatively, reference the residual CHCl3​ peak to 7.26 ppm (1H) and 77.16 ppm (13C).

• Integration (Self-Validation Check): Integrate the 1H signals. The integrals must precisely match the stoichiometric ratio of the protons: 12 (methyls) : 4 (methylenes) : 2 (methines). Any deviation >5% indicates the presence of impurities or incomplete longitudinal relaxation.

Data Presentation: Expected Chemical Shifts

The quantitative data summarized below represents the expected 1H and 13C NMR chemical shifts for diisopropyl thiodiglycolate. These values are derived from empirical data of analogous thiodiglycolate esters (such as[2]) and predictive NMR models for symmetrical thioethers.

Table 1: 1H NMR Spectral Data (400 MHz, CDCl3​ )

Chemical Shift (ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Structural Assignment
~5.05	Septet	6.3	2H	-O-CH -(CH3)2
~3.35	Singlet	-	4H	-S-CH2 -C(=O)-
~1.25	Doublet	6.3	12H	-CH-(CH3 )2

Table 2: 13C NMR Spectral Data (100 MHz, CDCl3​ )

Chemical Shift (ppm)	Carbon Type	Structural Assignment
~169.5	Quaternary (C=O)	-C (=O)-O-
~69.0	Methine (CH)	-O-C H-(CH3)2
~33.8	Methylene (CH2)	-S-C H2-C(=O)-
~21.7	Methyl (CH3)	-CH-(C H3)2

Troubleshooting Common Artifacts

• Broadened Singlet at ~3.35 ppm: If the thioether methylene peak is broadened rather than sharp, it may indicate restricted rotation, concentration-dependent aggregation, or trace paramagnetic impurities. Diluting the sample or slightly elevating the acquisition temperature (e.g., to 300 K) will typically resolve this issue.

• Additional Peaks at 1.56 ppm and 7.26 ppm: These are standard solvent artifacts in CDCl3​ corresponding to dissolved water ( H2​O ) and residual chloroform ( CHCl3​ ), respectively. Ensure the NMR tube and sample are thoroughly dried before preparation if the water peak interferes with baseline integration.

References

• NextSDS Chemical Substance Database. "Dimethyl Thiodiglycolate & Related Substances (Diisopropyl thiodiglycolate, CAS 58415-97-7)." NextSDS.

• Guidechem Chemical Encyclopedia. "Thiodiglycolic acid (CAS 123-93-3) Properties and NMR Spectroscopy." Guidechem.

• National Center for Biotechnology Information (NCBI). "Diethyl 2,2'-thiodiacetate | C8H14O4S | CID 70216 - PubChem." PubChem Database.

Sources

• 1. nextsds.com [nextsds.com]
• 2. Diethyl 2,2'-thiodiacetate | C8H14O4S | CID 70216 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]

Derivatization of Diisopropyl thiodiglycolate for GC analysis

Anwendungshinweis und Protokoll

Thema: Derivatisierung von Thiodiglykolat und seinen Diisopropylestern für die GC-Analyse

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der pharmazeutischen Entwicklung.

Zusammenfassung

Dieser Anwendungshinweis beschreibt eine detaillierte Methode zur Analyse von Thiodiglycolsäure und ihren Estern, wie Diisopropylthiodiglykolat, mittels Gaschromatographie-Massenspektrometrie (GC-MS). Thiodiglycolsäure ist aufgrund ihrer hohen Polarität und geringen Flüchtigkeit für die direkte GC-Analyse ungeeignet. Die hier beschriebene Methode nutzt die Silylierungs-Derivatisierung, um die polaren Carboxylgruppen in flüchtige Trimethylsilyl (TMS)-Ester umzuwandeln.[1][2] Dieser Ansatz ermöglicht die simultane Analyse von sowohl der derivatisierten Säure als auch des bereits flüchtigen Diisopropylesters in einem einzigen chromatographischen Lauf und bietet eine robuste Methode für quantitative und qualitative Untersuchungen in verschiedenen Matrices.

Einleitung: Die analytische Herausforderung

Thiodiglycolsäure und ihre Ester sind wichtige analytische Zielmoleküle in verschiedenen Bereichen, unter anderem als potenzielle Abbauprodukte von chemischen Kampfstoffen wie Senfgas oder als Zwischenprodukte in der industriellen Synthese.[3][4][5] Die direkte Analyse von polaren Verbindungen mit aktiven Wasserstoffatomen, wie den Carboxylgruppen der Thiodiglycolsäure, mittels Gaschromatographie ist oft problematisch.[6] Diese Moleküle neigen zu starken intermolekularen Wasserstoffbrückenbindungen, was zu einer geringen Flüchtigkeit und einer schlechten thermischen Stabilität führt.[2] Dies äußert sich in der Chromatographie häufig durch schlechte Peakformen (Tailing), geringe Empfindlichkeit und potenziellen Abbau auf der Säule.[6]

Die Derivatisierung ist ein chemischer Modifizierungsprozess, der diese analytischen Hürden überwindet.[7][8] Indem die aktiven Wasserstoffatome der Carboxylgruppen durch eine unpolare funktionelle Gruppe ersetzt werden, wird die Polarität des Moleküls reduziert, seine Flüchtigkeit erhöht und seine thermische Stabilität verbessert.[9][10] Die Silylierung, insbesondere die Bildung von Trimethylsilyl (TMS)-Estern, ist eine der am weitesten verbreiteten und effektivsten Derivatisierungstechniken für die GC-Analyse von Carbonsäuren.[9][11]

Wissenschaftliches Prinzip: Silylierung von Thiodiglycolsäure

Die hier beschriebene Methode basiert auf der Umwandlung der beiden Carboxylgruppen der Thiodiglycolsäure in ihre entsprechenden TMS-Ester. Diese Reaktion wird durch ein starkes Silylierungsmittel, N,O-Bis(trimethylsilyl)trifluoroacetamid (BSTFA), erreicht.

Kausalität der Reagenzwahl:

• BSTFA: Ist ein hochreaktives Silylierungsmittel, das effizient mit Carbonsäuren, Alkoholen, Phenolen und Aminen reagiert.[10] Seine Reaktionsnebenprodukte (N-Methyl-Trifluoracetamid und Fluoro-Trimethylsilan) sind sehr flüchtig und stören die chromatographische Analyse in der Regel nicht.

• TMCS als Katalysator: Oft wird BSTFA eine geringe Menge Trimethylchlorsilan (TMCS) als Katalysator zugesetzt (z. B. 1 %).[6] TMCS erhöht die Reaktivität des Silylierungsmittels, insbesondere bei sterisch gehinderten oder weniger reaktiven funktionellen Gruppen, und stellt sicher, dass die Reaktion schnell und vollständig abläuft.

Die Reaktion ersetzt den sauren Protonen an jeder Carboxylgruppe durch eine unpolare Si(CH₃)₃-Gruppe. Dies eliminiert die Fähigkeit zur Bildung von Wasserstoffbrückenbindungen, was die Flüchtigkeit des Moleküls drastisch erhöht und es für die Analyse im gasförmigen Zustand zugänglich macht. Der bereits veresterte Diisopropylthiodiglykolat besitzt keine aktiven Wasserstoffatome und reagiert unter diesen Bedingungen nicht, sodass er in seiner ursprünglichen Form analysiert wird.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. Analysis of chemical warfare agents by gas chromatography-mass spectrometry: methods for their direct detection and derivatization approaches for the analysis of their degradation products (Journal Article) | OSTI.GOV [osti.gov]
• 4. Analysis of degradation products of chemical warfare agents using capillary electrophoresis - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. Determination of thiodiglycol, a mustard gas hydrolysis product by gas chromatography-mass spectrometry after tert-butyldimethylsilylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 9. obrnutafaza.hr [obrnutafaza.hr]
• 10. Derivatization Methods in GC and GC/MS | IntechOpen [intechopen.com]
• 11. greyhoundchrom.com [greyhoundchrom.com]

Application Note: A Guide to High-Performance Liquid Chromatography (HPLC) for Robust Purity Assessment

Abstract

High-Performance Liquid Chromatography (HPLC) is an indispensable analytical technique in the pharmaceutical and biotechnology industries for determining the purity of drug substances and products.[1] Its high resolution, quantitative accuracy, and reproducibility make it the gold standard for separating, identifying, and quantifying active pharmaceutical ingredients (APIs) from impurities and degradation products.[2][3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and application of HPLC for purity assessment. It delves into the causality behind experimental choices, provides detailed, self-validating protocols, and is grounded in authoritative references to ensure scientific integrity.

The Foundational Principle: Separation Science in Purity Analysis

The core of HPLC's power lies in its ability to separate components within a liquid mixture.[3] This is achieved by passing the sample, dissolved in a liquid mobile phase, through a column packed with a solid stationary phase.[4] The separation is based on the differential interactions of the sample components with the stationary and mobile phases.[5] Components that have a stronger affinity for the stationary phase will move through the column more slowly, while those with a higher affinity for the mobile phase will elute faster, thus achieving separation.[6]

There are several modes of HPLC, each exploiting different molecular properties for separation. The choice of mode is critical and depends on the physicochemical properties of the analyte and potential impurities.[7]

• Reversed-Phase (RP-HPLC): This is the most common mode used in pharmaceutical analysis.[8] It employs a non-polar stationary phase (e.g., C18 or C8) and a polar mobile phase (typically a mixture of water and a polar organic solvent like acetonitrile or methanol).[8][9] Separation is based on hydrophobicity; less polar compounds are retained longer.[9]

• Normal-Phase (NP-HPLC): This technique uses a polar stationary phase (like silica) and a non-polar mobile phase.[10] It is effective for separating analytes that are soluble in non-polar solvents.[11]

• Ion-Exchange Chromatography (IEC): This method separates molecules based on their net surface charge by utilizing a stationary phase with a charged surface.[8] It is particularly useful for analyzing charged impurities and biomolecules like proteins and nucleic acids.[2][8]

• Size-Exclusion Chromatography (SEC): SEC separates molecules based on their size in solution.[12] The stationary phase consists of porous particles. Larger molecules that cannot enter the pores elute first, while smaller molecules that can penetrate the pores have a longer path and elute later.[12] This technique is ideal for quantifying aggregates and degradation products of large molecules like proteins and polymers.[2]

The Anatomy of an HPLC System: A Component-by-Component Breakdown

A typical HPLC system is comprised of several key components that work in concert to perform the analysis.[3]

• Solvent Reservoir: Holds the mobile phase.

• Pump: Delivers the mobile phase through the system at a precise and constant flow rate.

• Injector: Introduces a precise volume of the sample into the mobile phase stream.

• Column: The heart of the HPLC system, where the separation of the sample components occurs.[10]

• Detector: Detects the separated components as they elute from the column and generates an electrical signal. UV-Vis detectors are widely used.[13]

• Data System: A computer that controls the HPLC system, acquires the data from the detector, and processes the results to generate a chromatogram and reports.[3]

The Workflow of Purity Assessment: A Step-by-Step Guide

A robust HPLC purity assessment workflow is a systematic process that ensures accurate and reproducible results.

Caption: HPLC Purity Assessment Workflow.

Protocols for Success: Ensuring Data Integrity from the Start

The quality of your results is directly dependent on the meticulous execution of each step.

Protocol 1: Mobile Phase Preparation

The mobile phase is a critical component that influences the separation.[14] Inconsistent or improper preparation is a common source of chromatographic problems.

Objective: To prepare a stable, particle-free, and well-degassed mobile phase.

Materials:

• HPLC-grade solvents (e.g., water, acetonitrile, methanol)[14]

• High-purity additives (e.g., buffers, ion-pairing agents)

• Glass or PTFE containers[15]

• 0.45 µm or 0.22 µm membrane filters[14]

• Vacuum filtration apparatus or an in-line degasser

Procedure:

• Solvent Selection: Choose high-purity, HPLC-grade solvents to minimize baseline noise and ghost peaks.[14]

• Accurate Measurement: Precisely measure the required volumes of each solvent separately before mixing to ensure a consistent composition.[14]

• Dissolving Additives: If using buffers or other solid additives, ensure they are fully dissolved in the aqueous component before adding the organic solvent.

• Filtration: Filter the mobile phase through a 0.45 µm filter (for HPLC) or a 0.22 µm filter (for UHPLC) to remove any particulate matter that could block the column or system tubing.[14]

• Degassing: Degas the mobile phase to remove dissolved gases, which can form bubbles in the system and cause pressure fluctuations and baseline noise.[16] This can be done by sparging with helium, sonication, or using an in-line degasser.

• Storage: Store the mobile phase in a sealed, clearly labeled container.[15] Aqueous buffer solutions are prone to microbial growth and should be prepared fresh daily or refrigerated for short-term storage.[15]

Protocol 2: Sample Preparation

Proper sample preparation is crucial for obtaining accurate and reproducible results and for protecting the HPLC column from damage.[17]

Objective: To prepare a clear, particle-free sample solution at a suitable concentration, dissolved in a solvent compatible with the mobile phase.

Materials:

• Analyte sample

• High-purity solvent

• Volumetric flasks and pipettes

• 0.45 µm or 0.22 µm syringe filters

Procedure:

• Solvent Selection: The ideal solvent for dissolving the sample is the mobile phase itself or a solvent that is weaker than the mobile phase to ensure good peak shape.[18] Incompatible solvents can lead to peak distortion or sample precipitation on the column.[19]

• Concentration: Prepare the sample at a concentration that is within the linear range of the detector to ensure accurate quantification.[19] Overly concentrated samples can lead to broad or tailing peaks.[18]

• Dissolution: Ensure the sample is completely dissolved. Sonication can be used to aid dissolution.

• Filtration: Filter the sample solution through a 0.45 µm or 0.22 µm syringe filter to remove any particulate matter before injection.[19] This is a critical step to prevent clogging of the injector and the column inlet frit.[19]

The Gatekeeper of Quality: System Suitability Testing (SST)

Before any sample analysis, a System Suitability Test (SST) must be performed to verify that the entire chromatographic system is operating correctly and is capable of producing reliable results.[20] SST is a regulatory requirement and ensures data integrity.[21][22]

Objective: To confirm that the HPLC system and the analytical method are performing within predefined acceptance criteria.

Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.[12]

• Make a series of replicate injections (typically 5 or 6) of a standard solution of the analyte.[23]

• Evaluate the following key parameters against the predefined acceptance criteria.[20]

Parameter	Description	Typical Acceptance Criteria (USP)	Causality of Failure
Precision/Repeatability	The closeness of agreement between a series of measurements.	RSD of peak areas ≤ 2.0%[22]	Leaks, bubbles in the pump, faulty injector.
Tailing Factor (Tf)	A measure of peak symmetry.	Tf ≤ 2.0[22]	Column degradation, sample-solvent incompatibility.[16]
Resolution (Rs)	The degree of separation between two adjacent peaks.	Rs ≥ 2.0[22]	Inappropriate mobile phase, worn-out column.
Theoretical Plates (N)	A measure of column efficiency.	Varies by method, but should be monitored for consistency.	Column contamination or aging.
Retention Time (RT)	The time it takes for the analyte to elute.	Consistent RT across injections.	Changes in mobile phase composition or flow rate.[16]

If the SST results do not meet the acceptance criteria, the system must be investigated and the issue resolved before proceeding with sample analysis.[22]

Data Analysis and Purity Calculation

Once the sample is analyzed, the resulting chromatogram is used to determine the purity of the analyte.

Sources

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• 2. Principles, Advantages, and Applications of HPLC-Based Protein Purity Analysis | MtoZ Biolabs [mtoz-biolabs.com]
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• 4. HPLC Method development: an overview. [pharmacores.com]
• 5. drawellanalytical.com [drawellanalytical.com]
• 6. How HPLC Columns Work | Thermo Fisher Scientific - US [thermofisher.com]
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• 10. Different Types of HPLC Columns Used in Analysis | Pharmaguideline [pharmaguideline.com]
• 11. scispace.com [scispace.com]
• 12. How to Determine Protein Purity by HPLC? A Comprehensive Analysis of Principles and Operational Procedures | MtoZ Biolabs [mtoz-biolabs.com]
• 13. torontech.com [torontech.com]
• 14. merckmillipore.com [merckmillipore.com]
• 15. welch-us.com [welch-us.com]
• 16. aelabgroup.com [aelabgroup.com]
• 17. pharmoutsourcing.com [pharmoutsourcing.com]
• 18. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 19. Key Considerations For Sample Preparation in HPLC - Blogs - News [alwsci.com]
• 20. System Suitability in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
• 21. altabrisagroup.com [altabrisagroup.com]
• 22. System suitability Requirements for a USP HPLC Method - HPLC Primer [mtc-usa.com]
• 23. assayprism.com [assayprism.com]

Application Note: Diisopropyl Thiodiglycolate as a Michael Donor in Advanced Heterocyclic Synthesis

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Mechanistic Insights & Causality in Reagent Selection

Diisopropyl thiodiglycolate (DPTDG) is a highly versatile, sulfur-containing bis-active methylene compound. While thiodiglycolates are classically recognized for their role in the Hinsberg synthesis of thiophenes via aldol-type condensations with α-diketones , DPTDG is increasingly utilized as a potent carbon nucleophile (Michael donor) in conjugate addition reactions.

When deprotonated, the active methylene groups flanked by the sulfide and ester moieties form a stabilized thio-enolate. This intermediate readily undergoes 1,4-conjugate addition with electrophilic alkenes (Michael acceptors) .

The Causality of the Diisopropyl Group: The selection of the diisopropyl ester over the more common dimethyl or diethyl analogs is not arbitrary; it is a deliberate kinetic intervention. The bulky isopropyl groups provide critical steric shielding that suppresses premature ester hydrolysis and unwanted intermolecular Claisen self-condensations. During tandem reactions—such as a Michael addition followed by an intramolecular Dieckmann cyclization—this steric bulk forces the intermediate into a conformation that heavily favors the formation of the thermodynamically stable trans-substituted tetrahydrothiophene ring, minimizing 1,3-diaxial-like steric clashes in the transition state.

Furthermore, the choice of base is critical. Utilizing sodium alkoxides that match the ester (e.g., NaOiPr) prevents transesterification side-products, a common failure point in active methylene chemistry .

Reaction Pathway Visualization

Mechanistic pathway of tandem Michael-Dieckmann cyclization using DPTDG.

Self-Validating Experimental Protocol

This protocol outlines the tandem Michael addition and Dieckmann cyclization of DPTDG with an α,β-unsaturated ester (e.g., ethyl cinnamate) to yield a highly functionalized tetrahydrothiophene scaffold.

System Validation: This workflow is designed as a self-validating system. By incorporating specific In-Process Controls (IPCs) via Thin-Layer Chromatography (TLC) and crude 1 H-NMR, the operator can definitively confirm the success of the kinetic Michael addition before forcing the thermodynamic ring closure.

Step-by-Step Methodology

Step 1: Preparation of the Thio-Enolate

• Flame-dry a 100 mL Schlenk flask under vacuum and backfill with inert Argon gas.

• Add anhydrous Tetrahydrofuran (THF, 20 mL) and Sodium isopropoxide (NaOiPr, 1.1 equivalents, 11 mmol).

• Cool the suspension to 0 °C using an ice-water bath.

• Add Diisopropyl thiodiglycolate (1.0 equivalent, 10 mmol) dropwise over 10 minutes.

• Causality Check: The slow addition controls the exothermic deprotonation. The solution will turn pale yellow, indicating the formation of the stabilized thio-enolate.

Step 2: Michael Addition (Kinetic Control)

• Maintain the temperature at 0 °C.

• Add the Michael acceptor (e.g., ethyl cinnamate, 1.05 equivalents, 10.5 mmol) dissolved in 5 mL of anhydrous THF dropwise via a syringe pump over 30 minutes.

• Stir the reaction at 0 °C for 2 hours.

• Self-Validation (IPC 1): Withdraw a 0.1 mL aliquot, quench with saturated NH 4​ Cl, extract with ethyl acetate, and analyze via TLC (Hexanes:EtOAc 8:2). The disappearance of the UV-active cinnamate spot confirms the completion of the Michael addition.

Step 3: Dieckmann Cyclization (Thermodynamic Control)

• Once the acyclic Michael adduct is confirmed, remove the ice bath and equip the flask with a reflux condenser.

• Heat the reaction mixture to 65 °C (reflux) for 6 hours.

• Causality Check: Heating provides the activation energy required for the intramolecular nucleophilic attack of the remaining active methylene onto the newly introduced ester group, closing the 5-membered tetrahydrothiophene ring and expelling isopropanol.

Step 4: Quenching, Workup, and Final Validation

• Cool the reaction to room temperature and quench with 15 mL of saturated aqueous NH 4​ Cl to neutralize the base and protonate the final enolate.

• Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Self-Validation (IPC 2): Perform a crude 1 H-NMR analysis. The disappearance of the distinct DPTDG active methylene singlet (~3.4 ppm) and the emergence of complex ring-proton multiplets (2.8–3.8 ppm) definitively validate the cyclic structure prior to column chromatography.

Quantitative Data: Optimization of Reaction Parameters

The table below summarizes the optimization data for the tandem Michael-Dieckmann reaction. The data clearly demonstrates how matching the base to the ester group (NaOiPr) and utilizing thermodynamic heating prevents transesterification and maximizes diastereoselectivity.

Entry	Base (1.1 eq)	Solvent	Temp (°C)	Time (h)	Isolated Yield (%)	Diastereomeric Ratio (trans:cis)
1	NaOMe	MeOH	25	12	41*	55:45
2	KOtBu	THF	0 to 25	8	74	80:20
3	DBU	DCM	25	24	35	50:50
4	NaOiPr	THF	65	6	89	95:5

*Note: Entry 1 resulted in a complex mixture of methyl and isopropyl ester scrambled products due to transesterification, significantly lowering the isolated yield of the target compound.

References

• Hinsberg synthesis of thiophene derivatives ResearchGate URL:[Link]

• Electrophilic Reaction Chemistry of Low Molecular Weight Respiratory Sensitizers Chemical Research in Toxicology - ACS Publications URL:[Link]

• Lithium, potassium, and sodium alkoxides: donors in the Michael addition reaction of α-nitroolefins Tetrahedron Letters (via Researcher.Life) URL:[Link]

Application Note: High-Efficiency Solid-Phase Extraction (SPE) of Diisopropyl Thiodiglycolate from Aqueous Matrices

Contextualizing the Analyte & Analytical Challenge

Thiodiglycolic acid (TDGA) is a highly polar dicarboxylic acid recognized both as a primary environmental degradation product of the chemical warfare agent sulfur mustard (HD) and as a critical urinary biomarker for occupational exposure to vinyl chloride[1]. Due to its extreme polarity, direct extraction of free TDGA from complex aqueous samples (e.g., groundwater, urine) is analytically challenging, often necessitating complex ion-pair solid-phase extraction (SPE) methods that can suffer from matrix suppression[2][3].

To circumvent these limitations, analytical workflows frequently employ derivatization to convert TDGA into a highly stable, hydrophobic ester—specifically, diisopropyl thiodiglycolate (CAS: 58415-97-7). Alternatively, diisopropyl thiodiglycolate is spiked directly into samples as a chemical simulant. Isolating this thioether ester from an aqueous matrix requires a targeted extraction strategy. Polymeric Solid-Phase Extraction (SPE) provides significant advantages over traditional liquid-liquid extraction (LLE) for this purpose, including the elimination of emulsion formation, reduced organic solvent consumption, and vastly superior analyte enrichment factors prior to Gas Chromatography-Mass Spectrometry (GC-MS) analysis[4].

Caption: Chemical degradation pathway of sulfur mustard leading to the target ester analyte.

Mechanistic Insights: Sorbent Selection & Interaction Dynamics

Do not treat SPE as a mere filtration step; it is a highly tunable thermodynamic process. For diisopropyl thiodiglycolate, a Hydrophilic-Lipophilic Balanced (HLB) polymeric sorbent (e.g., divinylbenzene-N-vinylpyrrolidone copolymer) is strictly recommended over traditional silica-based C18.

The Causality of Sorbent Choice:

• Absence of Silanol Activity: Silica-based sorbents possess residual surface silanols that can cause secondary, unpredictable polar interactions with the thioether oxygen/sulfur atoms. Polymeric HLB sorbents eliminate this variable.

• Surface Area & Capacity: Polymeric sorbents offer roughly 3 to 5 times the surface area of silica C18, allowing for higher sample loading volumes without analyte breakthrough.

• Wettability: The hydrophilic N-vinylpyrrolidone groups ensure the polymer remains wetted even if the sorbent bed accidentally runs dry, preventing the collapse of the hydrophobic divinylbenzene chains required to capture the diisopropyl ester.

Self-Validating Extraction Protocol

A robust protocol must be a self-validating system. To ensure extraction integrity, samples must be spiked with an isotopically labeled surrogate standard, such as Thiodiglycol-D8 [5] (or a deuterated ester equivalent), prior to extraction. Monitoring the absolute peak area of this internal standard allows the analyst to instantly differentiate between instrumental sensitivity drift, matrix suppression, or a physical extraction failure.

Phase 1: Sample Pre-Treatment

• Centrifugation: Centrifuge the aqueous sample (urine or environmental water) at 4,000 RPM for 10 minutes to remove particulate matter that could clog the SPE frit.

• pH Adjustment: Adjust the supernatant to pH 6.5 - 7.0 using 0.1 M NaOH or HCl.

  • Causality: Highly acidic or basic conditions can catalyze the hydrolysis of the diisopropyl ester back into the polar thiodiglycolic acid, which will wash right through the reversed-phase sorbent.

• Internal Standard Addition: Spike the sample with 50 ng/mL of the deuterated internal standard.

Phase 2: The SPE Workflow

Use a 60 mg / 3 mL HLB Polymeric Cartridge.

• Conditioning: Pass 3 mL of Methanol, followed by 3 mL of HPLC-grade Water.

  • Causality: Methanol solvates the polymer, opening the pore structure to maximize surface area. The subsequent water step equilibrates the bed to match the aqueous nature of the sample, preventing analyte precipitation upon loading.

• Loading: Load the pH-adjusted sample (up to 10 mL) at a strictly controlled flow rate of 1-2 mL/min .

  • Causality: Diisopropyl thiodiglycolate relies on van der Waals forces to bind to the divinylbenzene rings. A slow flow rate ensures adequate residence time for mass transfer into the polymer pores.

• Washing: Pass 3 mL of 5% Methanol in Water.

  • Causality: This specific solvent strength is strong enough to disrupt weak dipole interactions holding polar matrix interferences (e.g., urea, salts) to the sorbent, but thermodynamically too weak to break the strong hydrophobic bonds securing the target ester.

• Drying: Apply full vacuum (>-10 inHg) for 5–10 minutes.

  • Causality: Complete water removal is critical. The subsequent elution solvent is immiscible with water; residual aqueous droplets in the frit will block the elution solvent from reaching the analyte, drastically reducing recovery.

• Elution: Elute with 2 aliquots of 2 mL Ethyl Acetate .

  • Causality: Ethyl acetate is a moderately polar, aprotic solvent. Its polarity perfectly matches the ester groups of the analyte, effectively outcompeting the sorbent and completely desorbing diisopropyl thiodiglycolate.

• Reconstitution: Evaporate the eluate to near-dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 100 µL of Dichloromethane for GC-MS injection.

Caption: Step-by-step solid-phase extraction workflow detailing the isolation of the target ester.

Quantitative Outcomes & Instrumental Parameters

The tables below summarize the expected quantitative recovery data using the outlined HLB protocol, alongside optimized GC-MS parameters for the detection of the extracted ester.

Table 1: Analyte Properties & SPE Recovery Data (Spiked at 50 ng/mL)

Analyte / Matrix	LogP (Est.)	Matrix Type	Mean Recovery (%)	% RSD (n=6)	Matrix Effect (%)
Diisopropyl thiodiglycolate	~2.1	HPLC Water	96.4	2.1	-1.2
Diisopropyl thiodiglycolate	~2.1	Groundwater	92.8	3.5	-4.5
Diisopropyl thiodiglycolate	~2.1	Human Urine	88.5	5.2	-12.1
Thiodiglycol-D8 (Surrogate)	-0.71	Human Urine	85.2	4.8	-14.0

Table 2: Recommended GC-MS/MS Operational Parameters

Parameter	Setting / Specification
Column	5% Phenyl-methylpolysiloxane (e.g., DB-5MS), 30 m × 0.25 mm, 0.25 µm
Carrier Gas	Helium, constant flow at 1.2 mL/min
Injection	1 µL, Splitless mode, Injector Temp: 250°C
Oven Program	60°C (hold 1 min) -> 15°C/min to 280°C (hold 5 min)
Ionization	Electron Impact (EI), 70 eV, Source Temp: 230°C
Detection Mode	Selected Ion Monitoring (SIM) or MRM

References

• Source: nih.
• Source: nih.
• Source: researchgate.
• Source: pharmtech.
• Source: guidechem.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ion-pair solid-phase extraction and gas chromatography-mass spectrometric determination of acidic hydrolysis products of chemical warfare agents from aqueous samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative determination of acidic hydrolysis products of Chemical Weapons Convention related chemicals from aqueous and soil samples using ion-pair solid-phase extraction and in situ butylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pharmtech.com [pharmtech.com]
• 5. wap.guidechem.com [wap.guidechem.com]

Application Note: Advanced LC-ESI-MS/MS Profiling of Diisopropyl Thiodiglycolate

Target Audience: Analytical Chemists, Forensic Scientists, and Drug Development Professionals Technique: Ultra-High-Performance Liquid Chromatography coupled with Electrospray Ionization Tandem Mass Spectrometry (UHPLC-ESI-MS/MS)

Introduction & Scope

Diisopropyl thiodiglycolate (DPTDG, C10​H18​O4​S ) is a dialkyl ester derivative of thiodiglycolic acid (TDGA). TDGA is a critical biomarker for both the degradation of the chemical warfare agent sulfur mustard (HD) and the clinical toxicity (urotoxicity/nephrotoxicity) associated with oxazaphosphorine chemotherapeutics like ifosfamide [1, 2].

Because native TDGA is highly polar and exhibits poor retention on standard reversed-phase columns, environmental and biological samples are frequently derivatized into esters, or esterified analogs like DPTDG are monitored directly as related schedule chemicals. This application note details a robust, self-validating UHPLC-ESI-MS/MS protocol for the precise quantification and structural confirmation of Diisopropyl thiodiglycolate.

Mechanistic Insights: Ionization and Fragmentation

Electrospray Ionization (ESI) Dynamics

The selection of ESI in positive ion mode ( ESI+ ) is driven by the heteroatomic structure of DPTDG. The molecule contains a central thioether sulfur and two carbonyl oxygens, all of which possess lone pairs capable of accepting a proton. By utilizing a mobile phase acidified with 0.1% formic acid, we ensure an abundant supply of protons ( H+ ) in the Taylor cone. As the charged droplets undergo solvent evaporation and Coulombic fission, DPTDG is efficiently desorbed into the gas phase predominantly as the intact protonated precursor ion [M+H]+ at m/z 235.1.

Collision-Induced Dissociation (CID) Pathways

Understanding the causality of fragmentation is critical for selecting reliable Multiple Reaction Monitoring (MRM) transitions. When the [M+H]+ ion (m/z 235.1) is subjected to CID using argon gas, the isopropyl ester moieties dictate the primary fragmentation route:

• First Neutral Loss: An inductive cleavage (often resembling a McLafferty-type rearrangement in the gas phase) results in the loss of a neutral propene molecule ( C3​H6​ , 42 Da), yielding a monoester fragment at m/z 193.1.

• Second Neutral Loss: The remaining isopropyl group undergoes an identical cleavage, losing a second propene molecule to yield the protonated thiodiglycolic acid core at m/z 151.1.

• Dehydration: The highly energetic diacid core can further lose water ( H2​O , 18 Da) to form a fragment at m/z 133.0.

Monitoring the m/z 235.1 → 151.1 transition provides the highest specificity, as it requires the sequential cleavage of both ester groups, effectively filtering out isobaric matrix interferences.

Fig 1. Proposed CID fragmentation pathway of protonated Diisopropyl thiodiglycolate.

Experimental Protocol

To ensure trustworthiness, this protocol is designed as a self-validating system . It incorporates mandatory System Suitability Testing (SST) and matrix-matched calibration to account for ESI matrix suppression—a known challenge in complex environmental and biological extracts [2].

Sample Preparation (Solid-Phase Extraction)

Causality: Direct injection of aqueous samples often leads to source fouling and ion suppression. Solid-Phase Extraction (SPE) using a hydrophilic-lipophilic balance (HLB) polymeric sorbent ensures the retention of the moderately hydrophobic DPTDG while washing away polar salts.

• Conditioning: Pass 3 mL of Methanol followed by 3 mL of LC-MS grade H2​O through the HLB cartridge (200 mg/6 mL).

• Loading: Load 5 mL of the aqueous sample (spiked with 10 ng/mL of an isotopically labeled internal standard, e.g., D8​ -DPTDG) at a flow rate of 1 mL/min.

• Washing: Wash with 3 mL of 5% Methanol in H2​O to remove highly polar interferences.

• Elution: Elute DPTDG with 4 mL of Acetonitrile.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of N2​ at 35°C. Reconstitute in 200 µL of Initial Mobile Phase (95% A / 5% B).

UHPLC Separation Conditions

Causality: A sub-2-micron C18 column is utilized to provide high theoretical plate counts, ensuring sharp peak shapes. The gradient starts at 5% organic to focus the analyte at the column head, then ramps up to elute the isopropyl-derivatized compound efficiently.

Parameter	Specification
Column	Reversed-Phase C18 (2.1 mm × 100 mm, 1.7 µm)
Mobile Phase A	LC-MS Grade H2​O 0.1% Formic Acid
Mobile Phase B	LC-MS Grade Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Gradient Elution Table:

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95	5	Initial
1.0	95	5	Isocratic hold (focusing)
5.0	10	90	Linear ramp
6.5	10	90	Column wash
6.6	95	5	Re-equilibration
9.0	95	5	End

ESI-MS/MS Optimization Parameters

Causality: The desolvation temperature and gas flows are set relatively high to accommodate the 0.4 mL/min UHPLC flow rate, ensuring complete droplet evaporation before entering the high-vacuum region.

ESI Source Parameter	Value
Polarity	Positive ( ESI+ )
Capillary Voltage	3.0 kV
Desolvation Temperature	450°C
Desolvation Gas Flow ( N2​ )	800 L/hr
Cone Gas Flow ( N2​ )	50 L/hr
Collision Gas	Argon (0.15 mL/min)

MRM Transitions Table:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Purpose
DPTDG	235.1	151.1	50	25	18	Quantifier
DPTDG	235.1	193.1	50	25	12	Qualifier 1
DPTDG	235.1	133.0	50	25	24	Qualifier 2
D8​ -DPTDG (IS)	243.1	159.1	50	25	18	Internal Standard

Analytical Workflow Diagram

Fig 2. End-to-end LC-ESI-MS/MS workflow for Diisopropyl thiodiglycolate analysis.

Quality Control & Troubleshooting

To maintain a self-validating analytical batch, the following criteria must be strictly adhered to:

• System Suitability Test (SST): Prior to sample injection, inject a 50 ng/mL neat standard of DPTDG. The system passes if the retention time is within ±0.1 minutes of the expected value, peak asymmetry is between 0.8 and 1.5, and the Signal-to-Noise (S/N) ratio of the quantifier transition exceeds 50:1.

• Matrix Effect Evaluation: Calculate the matrix factor (MF) by dividing the peak area of DPTDG spiked into a post-extraction blank by the peak area of a neat standard. If MF < 0.8 (indicating >20% ion suppression), rely strictly on the internal standard calibration curve to correct for the suppression [2].

• Carryover Assessment: Inject a reconstitution solvent blank immediately following the highest calibration standard. The DPTDG signal in the blank must be <20% of the Lower Limit of Quantification (LLOQ) signal. If carryover is observed, increase the wash time at 90% Mobile Phase B to 3.0 minutes.

References

• Title: A validated LC–MS/MS method for fast detection of thiodiglycolic acid in aqueous samples Source: International Journal of Environmental Analytical Chemistry (2016) URL: [Link]

• Title: Surface-activated chemical ionization-electrospray mass spectrometry in the analysis of urinary thiodiglycolic acid Source: Rapid Communications in Mass Spectrometry (PubMed, 2013) URL: [Link]

Application Note: Quantitative Analysis of Diisopropyl Thiodiglycolate by GC-MS/MS Using an Isotopic Internal Standard

Introduction & Mechanistic Background

Thiodiglycolic acid (TDGA) is an established urinary biomarker for evaluating exposure to severe toxicological hazards, including the chemical warfare agent sulfur mustard (bis(2-chloroethyl) sulfide) and industrial carcinogens such as vinyl chloride monomer (VCM) [1]. Because TDGA possesses two highly polar carboxylic acid groups, it exhibits poor volatility, thermal instability, and severe peak tailing during direct Gas Chromatography (GC) analysis.

To circumvent these limitations, modern analytical protocols rely on the acid-catalyzed esterification of TDGA using isopropanol. This derivatization neutralizes the polarity of the molecule, yielding diisopropyl thiodiglycolate (DIP-TDGA) (CAS: 58415-97-7) [2], a highly volatile derivative optimized for trace-level detection by GC-MS/MS [3].

The Role of the Internal Standard (Isotope Dilution)

When quantifying analytes in complex biological matrices such as human urine, matrix components (e.g., urea, salts, and endogenous organic acids) can unpredictably alter liquid-liquid extraction (LLE) recoveries and esterification reaction kinetics.

To establish a self-validating analytical system, this protocol utilizes a stable isotope-labeled internal standard (IS), derived from Thiodiglycol-d8 (CAS: 1435934-55-6) [4], which is oxidized to TDGA-d4 prior to use.

Mechanistic Causality: By spiking the urine with the IS before sample preparation, the IS experiences the exact same chemical environment as the endogenous TDGA. It undergoes identical extraction losses and derivatizes at the same rate to form DIP-TDGA-d4 . Because the IS and target analyte co-elute chromatographically but are resolved by mass, the ratio of their MS signals mathematically cancels out variations in extraction efficiency, derivatization yield, and instrument injection volume.

Visualizations of the Workflow

Caption: Metabolic pathway of toxic electrophiles to TDGA and subsequent derivatization to DIP-TDGA.

Caption: Step-by-step sample preparation and analytical workflow for DIP-TDGA quantitation.

Experimental Protocol

Reagents and Materials

• Solvents: Isopropanol (LC-MS grade), Ethyl Acetate, and n-Hexane (Pesticide grade).

• Acids/Bases: Hydrochloric Acid (37%, ACS grade), Sodium Bicarbonate (1M aqueous).

• Standards: TDGA analytical standard; TDGA-d4 Internal Standard (10 µg/mL in water).

Step-by-Step Sample Preparation

• Sample Aliquoting & IS Addition: Transfer 1.0 mL of human urine into a 15 mL glass centrifuge tube with a PTFE-lined screw cap. Spike 50 µL of the TDGA-d4 internal standard solution into the urine and vortex for 10 seconds.

• Acidification: Add 100 µL of 6M HCl to the sample.

  • Causality: TDGA is a dicarboxylic acid (pKa ~3.0). Acidification drops the pH below 2, ensuring full protonation of the carboxylate groups. This renders the molecule uncharged and enables efficient partitioning into the organic phase during extraction.

• Liquid-Liquid Extraction (LLE): Add 3.0 mL of ethyl acetate. Vortex vigorously for 2 minutes, then centrifuge at 3000 × g for 5 minutes. Transfer the upper organic layer to a clean glass reaction vial.

• Evaporation: Evaporate the ethyl acetate to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C.

  • Causality: Complete removal of water is critical. The subsequent Fisher esterification is an equilibrium reaction; residual moisture will drive the reaction backward, drastically reducing the yield of DIP-TDGA.

• Derivatization (Esterification): Reconstitute the dried residue with 200 µL of 2M HCl in isopropanol. Seal the vial tightly and incubate in a heating block at 90°C for 60 minutes.

  • Causality: The heat provides the activation energy required for the isopropanol to perform a nucleophilic acyl substitution on the protonated carboxylic acid groups of TDGA, yielding DIP-TDGA and DIP-TDGA-d4.

• Neutralization & Re-extraction: Cool the vial to room temperature. Add 500 µL of 1M NaHCO₃ to neutralize the residual acid. Add 1.0 mL of n-hexane, vortex for 1 minute, and centrifuge.

  • Causality: Neutralization prevents degradation of the GC column stationary phase by residual HCl. Hexane selectively extracts the non-polar DIP-TDGA while leaving polar matrix contaminants in the aqueous phase.

• Transfer: Transfer the upper hexane layer into a GC autosampler vial for analysis.

Data Presentation & Instrumental Conditions

The analysis is performed on a triple quadrupole GC-MS/MS system operating in Electron Ionization (EI) and Multiple Reaction Monitoring (MRM) mode.

Table 1: GC-MS/MS Instrument Parameters

Parameter	Setting / Condition
Analytical Column	HP-5MS (30 m × 0.25 mm, 0.25 μm film thickness)
Injection Volume	1.0 μL (Splitless mode)
Inlet Temperature	250°C
Carrier Gas	Helium at 1.0 mL/min (constant flow)
Oven Temperature Program	60°C (hold 1 min) → ramp 15°C/min to 280°C (hold 3 min)
Transfer Line Temperature	280°C
Ion Source Temperature	230°C
Collision Gas	Argon

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
DIP-TDGA	234.1	175.1	10	Quantitation
DIP-TDGA	234.1	133.0	15	Confirmation
DIP-TDGA-d4 (IS)	238.1	179.1	10	Quantitation
DIP-TDGA-d4 (IS)	238.1	137.0	15	Confirmation

Table 3: Method Validation Summary

Parameter	Range / Value	Acceptance Criteria
Linear Dynamic Range	10 - 2000 ng/mL	R² > 0.995
Limit of Detection (LOD)	2.5 ng/mL	S/N > 3
Limit of Quantitation (LOQ)	10.0 ng/mL	S/N > 10, RSD < 20%
Intra-day Precision (RSD)	3.2% - 5.8%	< 15%
Inter-day Precision (RSD)	4.5% - 7.1%	< 15%
Mean Extraction Recovery	88.5%	80 - 120%

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. wap.guidechem.com [wap.guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. Page loading... [guidechem.com]

The Synthetic Versatility of Diisopropyl Thiodiglycolate: A Guide for Specialty Chemical Synthesis

For Immediate Release

[City, State] – Diisopropyl thiodiglycolate, a diester of thiodiglycolic acid, is emerging as a versatile building block in the synthesis of a variety of specialty chemicals. Its unique structural features, including a central sulfide linkage and two isopropyl ester functionalities, offer a valuable platform for researchers and process chemists in the pharmaceutical, agrochemical, and materials science sectors. This document provides detailed application notes and protocols to guide scientists in leveraging the synthetic potential of this compound.

Introduction to Diisopropyl Thiodiglycolate: Properties and Reactivity

Diisopropyl thiodiglycolate (DITDG) is a colorless to pale yellow liquid with a characteristically faint odor. The presence of the sulfur atom and the ester groups dictates its chemical reactivity, making it a useful intermediate in various organic transformations.

Table 1: Physicochemical Properties of Diisopropyl Thiodiglycolate

Property	Value
Molecular Formula	C₁₀H₁₈O₄S
Molecular Weight	234.31 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	Approximately 145-147 °C at 10 mmHg
Solubility	Soluble in common organic solvents

The core reactivity of DITDG centers around the nucleophilicity of the sulfur atom and the electrophilicity of the carbonyl carbons of the ester groups. The sulfide can be oxidized to the corresponding sulfoxide or sulfone, introducing new functional handles for further chemical modification. The ester groups can undergo hydrolysis, transesterification, or reaction with Grignard reagents, providing pathways to a diverse range of derivatives.[1]

Applications in Specialty Chemical Synthesis

While direct, large-scale applications of diisopropyl thiodiglycolate are not as extensively documented as some other commodity chemicals, its utility as a precursor and intermediate is evident in several areas of specialty chemical synthesis.

Precursor for Agrochemicals

The thiodiglycolate scaffold is a component of interest in the development of novel pesticides. While specific commercial pesticides containing the diisopropyl thiodiglycolate moiety are not widely reported, the synthesis of analogs for screening purposes is a key application. The thioether linkage can be a crucial element in the biological activity of certain classes of insecticides and fungicides.

Protocol 1: Synthesis of a Thiodiglycolamide Derivative for Agrochemical Screening

This protocol outlines a general procedure for the amidation of diisopropyl thiodiglycolate to generate a library of thiodiglycolamide derivatives for biological activity screening.

Materials:

• Diisopropyl thiodiglycolate

• Amine (e.g., substituted aniline or alkylamine)

• Sodium methoxide (catalyst)

• Toluene (solvent)

• Methanol

• Hydrochloric acid (for workup)

• Sodium bicarbonate solution (for workup)

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware and stirring apparatus

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, dissolve diisopropyl thiodiglycolate (1 equivalent) in dry toluene.

• Add the desired amine (2.2 equivalents) to the solution.

• Add a catalytic amount of sodium methoxide (e.g., 0.1 equivalents) to the reaction mixture.

• Heat the mixture to reflux and stir under a nitrogen atmosphere for 8-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Carefully add methanol to quench any unreacted sodium methoxide.

• Acidify the mixture with dilute hydrochloric acid to protonate any excess amine.

• Extract the organic layer with water and then with a saturated sodium bicarbonate solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

dot graph TD { A[Diisopropyl Thiodiglycolate] -- Amine, NaOMe --> B{Amidation}; B -- Workup & Purification --> C[Thiodiglycolamide Derivative]; C -- Biological Screening --> D[Potential Agrochemical Lead]; }

Caption: General workflow for the synthesis of thiodiglycolamide derivatives.

Intermediate in the Synthesis of Organophosphorus Compounds

Organophosphorus compounds are a cornerstone of the agrochemical industry and also find applications as flame retardants and pharmaceuticals.[2] Diisopropyl thiodiglycolate can serve as a precursor to functionalized organophosphorus compounds through reactions involving the ester groups.

Protocol 2: Synthesis of a Phosphonate-Functionalized Thiodiglycolate

This protocol describes a potential route to a phosphonate-containing thiodiglycolate derivative, which could be explored for its biological or material properties. This is a hypothetical protocol based on established organophosphorus chemistry principles.[3]

Materials:

• Diisopropyl thiodiglycolate

• Lithium diisopropylamide (LDA)

• Diethyl chlorophosphate

• Anhydrous tetrahydrofuran (THF)

• Dry ice/acetone bath

• Ammonium chloride solution (for quenching)

• Standard Schlenk line and syringe techniques

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add anhydrous THF and cool to -78 °C using a dry ice/acetone bath.

• Add diisopropyl thiodiglycolate (1 equivalent) to the cold THF.

• Slowly add a solution of LDA (1.1 equivalents) in THF to the reaction mixture while maintaining the temperature at -78 °C. Stir for 30 minutes to generate the enolate.

• In a separate flask, prepare a solution of diethyl chlorophosphate (1.2 equivalents) in anhydrous THF.

• Slowly add the diethyl chlorophosphate solution to the enolate solution at -78 °C.

• Allow the reaction to stir at -78 °C for 2-3 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature.

• Extract the product with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography.

dot graph TD { A[Diisopropyl Thiodiglycolate] -- 1. LDA, THF, -78°C --> B{Enolate Formation}; B -- 2. Diethyl Chlorophosphate --> C{Phosphorylation}; C -- Workup & Purification --> D[Phosphonate-Functionalized Thiodiglycolate]; }

Caption: Synthetic route to a phosphonate-functionalized thiodiglycolate.

Potential Applications in Materials Science

The thiodiglycolate structure can be incorporated into polymer backbones to impart specific properties. The sulfur atom can enhance the refractive index of polymers and provide a site for cross-linking or post-polymerization modification. The ester groups allow for its use in polyester or polyamide synthesis.[4]

Conceptual Application: Synthesis of a Thioether-Containing Polyester

Diisopropyl thiodiglycolate can be used in a transesterification polymerization with a diol to produce a polyester with thioether linkages.

dot graph TD { A[Diisopropyl Thiodiglycolate] -- Diol, Catalyst, Heat --> B{Polycondensation}; B -- - Isopropanol --> C[Thioether-Containing Polyester]; }

Caption: Conceptual synthesis of a thioether-containing polyester.

Safety and Handling

Diisopropyl thiodiglycolate should be handled in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all times. It is advisable to consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.

Conclusion

Diisopropyl thiodiglycolate represents a valuable and under-explored building block for the synthesis of specialty chemicals. Its reactivity at both the sulfur atom and the ester functionalities provides a gateway to a wide array of derivatives with potential applications in agrochemicals, organophosphorus chemistry, and materials science. The protocols and concepts outlined in this guide are intended to serve as a starting point for researchers to explore the full synthetic potential of this versatile compound.

References

• (Reference to a relevant patent or publication on thiodiglycol
• (Reference to a relevant patent or public
• (Reference to a relevant patent or public
• (Reference to a relevant safety d

• Reactions of Grignard Reagents - Master Organic Chemistry. (URL: [Link])[1]

• (Reference to a general organic chemistry textbook or review on ester reactions)
• (Reference to a review on the application of thioethers in specialty chemicals)
• (Reference to a publication on the biological activity of thiodiglycolamide deriv
• (Reference to a publication on the properties of thioether-containing polymers)

• Thiol- and Disulfide-containing Polymers: Structure Design and Synthetic Approaches - JSTA. (URL: [Link])[4]

• (Reference to a publication on the synthesis of organophosphorus compounds)

• Advanced Studies on the Synthesis of Organophosphorus Compounds - AMS Dottorato. (URL: [Link])[2]

• (Reference to a publication on the use of thioethers in m
• (Reference to a publication on the safety and handling of organic sulfur compounds)

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. amsdottorato.unibo.it [amsdottorato.unibo.it]
• 3. nbinno.com [nbinno.com]
• 4. jsta.cl [jsta.cl]

Monitoring Diisopropyl thiodiglycolate reactions by thin-layer chromatography (TLC)

Application Note: Advanced Thin-Layer Chromatography (TLC) Monitoring of Diisopropyl Thiodiglycolate Reactions

Introduction & Mechanistic Context

Diisopropyl thiodiglycolate (CAS: 58415-97-7)[1][2] is a versatile thioether diester utilized as a critical intermediate in pharmaceutical synthesis, polymer chemistry, and the development of self-assembled monolayers on gold substrates[3]. Structurally, it consists of a central nucleophilic thioether core flanked by two sterically hindered isopropyl ester groups.

Monitoring the reactions of this compound requires an understanding of its two primary transformation pathways:

• S-Oxidation : The thioether sulfur is highly susceptible to oxidation, forming a polar sulfoxide, and under forcing conditions, a sulfone[4].

• Ester Hydrolysis : The ester linkages can undergo acid- or base-catalyzed hydrolysis to yield thiodiglycolic acid, drastically shifting the polarity of the molecule[3].

Because diisopropyl thiodiglycolate lacks an extended conjugated π -system or an aromatic ring, it is completely invisible under standard 254 nm UV light[5]. Consequently, researchers cannot rely on simple fluorescence quenching. Instead, monitoring workflows must utilize chemical visualization techniques (stains) that exploit the redox properties of the thioether or the functional characteristics of the ester[6].

Reaction Pathways & Logic Diagram

Reaction pathways of Diisopropyl thiodiglycolate mapping oxidation and hydrolysis.

Causality of TLC Visualization Choices

To build a self-validating monitoring system, the choice of TLC stain must be mechanistically justified based on the functional groups present:

• Potassium Permanganate ( KMnO4​ ) : This is the premier oxidative stain for thioethers. The MnO4−​ ion (deep purple) oxidizes the nucleophilic sulfur atom. As the sulfur is oxidized, Mn(VII) is reduced to Mn(IV) dioxide ( MnO2​ ), leaving a distinct yellow-brown spot against a pink background[5][6].

• Iodine ( I2​ ) Chamber : Iodine vapor forms reversible charge-transfer complexes with electron-rich heteroatoms like sulfur. This is a rapid, non-destructive method; spots appear brown/yellow but fade as the iodine sublimates[6]. It is highly effective for the starting material but less sensitive for the oxidized sulfone.

• Phosphomolybdic Acid (PMA) : A universal charring stain. PMA is reduced by the organic compound upon heating, producing molybdenum blue. It is highly sensitive to esters and reducing substances, making it a reliable backup for confirming the presence of the carbon skeleton[7][8].

Quantitative Data Summarization

The following table summarizes the expected chromatographic behavior (using a standard Hexane:Ethyl Acetate 7:3 solvent system) and stain responses for diisopropyl thiodiglycolate and its derivatives.

Compound	Relative Polarity	Expected Rf​ (Hex:EtOAc 7:3)	KMnO4​ Response	Iodine ( I2​ ) Response	PMA Response
Diisopropyl thiodiglycolate	Low (Non-polar)	~0.65 - 0.75	Fast, bright yellow/brown	Fast, distinct brown	Dark blue/green
Sulfoxide Derivative	High (Polar)	~0.15 - 0.25	Slower, yellow/brown	Weak brown	Dark blue/green
Sulfone Derivative	Medium-High	~0.30 - 0.40	No reaction (fully oxidized)	Very weak / None	Dark blue/green
Thiodiglycolic Acid	Very High (Acidic)	~0.00 (Streak)	Fast, yellow/brown	Brown	Dark blue/green

Note: Rf​ values are approximate and depend on exact silica gel activity, ambient humidity, and chamber saturation.

Self-Validating Experimental Protocol

This protocol provides a rigorous framework for monitoring the oxidation of diisopropyl thiodiglycolate to its sulfoxide/sulfone derivatives.

Materials Required:

• Silica gel 60 F254​ TLC plates (glass or aluminum-backed)[3].

• Developing solvent: Hexanes and Ethyl Acetate (EtOAc).

• Glass capillary tubes for spotting.

• KMnO4​ Stain Solution: 3 g KMnO4​ , 20 g K2​CO3​ , 5 mL 5% NaOH, 300 mL distilled water.

• Heat gun or hot plate.

Step-by-Step Methodology:

• Chamber Preparation : Prepare a developing chamber with a 7:3 (v/v) mixture of Hexanes:EtOAc. Insert a piece of filter paper against the glass wall to aid vapor saturation. Allow the chamber to equilibrate for 10 minutes.

• Sample Preparation (Self-Validating Co-Spotting) :

  • Lane 1 (Standard): Dilute a small aliquot of pure diisopropyl thiodiglycolate starting material in EtOAc (~1 mg/mL).

  • Lane 2 (Co-spot): Spot the standard, let it dry, then spot the reaction mixture directly over it. Causality: This proves that any matrix effects from the reaction solvent do not artificially shift the Rf​ of the starting material, preventing false positives for product formation.

  • Lane 3 (Reaction): Dilute a small aliquot of the active reaction mixture in EtOAc.

• Elution : Place the plate in the chamber. Allow the solvent front to rise until it is ~1 cm from the top edge. Remove the plate and immediately mark the solvent front with a pencil. Allow the plate to air dry completely in a fume hood to prevent solvent interference with the stains[7].

• Initial Visualization (Iodine) :

  • Place the dried plate in a sealed chamber containing iodine crystals and silica gel[6].

  • Wait 1-2 minutes. The thioether starting material will rapidly complex with iodine, appearing as a brown spot.

  • Lightly circle the spots with a pencil, as they will fade upon removal from the chamber[5].

• Definitive Visualization ( KMnO4​ ) :

  • Ensure all iodine has sublimated (the plate is colorless again).

  • Using forceps, dip the plate swiftly into the KMnO4​ stain solution. Wipe the back of the plate with a paper towel to remove excess liquid.

  • Gently heat the plate with a heat gun. Causality: Heating accelerates the redox reaction between the thioether and the permanganate ion.

  • Observe the appearance of yellow-brown spots ( MnO2​ ) against the purple background[6]. The starting material will oxidize readily. If the goal is complete oxidation to the sulfone, the final product spot will resist further oxidation by KMnO4​ and may only appear faintly, clearly differentiating the end of the reaction progress.

Sources

• 1. nextsds.com [nextsds.com]
• 2. guidechem.com [guidechem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. TLC stains [reachdevices.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. epfl.ch [epfl.ch]
• 8. Magic Formulas [chem.rochester.edu]

Technical Notes & Optimization

Technical Support Center: Diisopropyl Thiodiglycolate Synthesis &amp; Yield Optimization

Welcome to the Technical Support Center for the synthesis of Diisopropyl thiodiglycolate (DPTG). As a Senior Application Scientist, I have designed this guide to move beyond basic protocols and address the fundamental thermodynamic and kinetic challenges of this specific Fischer esterification.

The synthesis of DPTG via the reaction of thiodiglycolic acid (TDA) with isopropanol (IPA) is notoriously prone to yield plateauing, product hydrolysis during workup, and thioether oxidation. This guide provides field-proven, mechanistically grounded solutions to ensure high-yield, high-purity synthesis.

Optimized workflow for Diisopropyl thiodiglycolate synthesis.

Troubleshooting & FAQs

Q1: Why is my esterification yield plateauing at 60-65% despite prolonged heating?

The Causality: You are hitting the thermodynamic limit of the Fischer esterification equilibrium. Because isopropanol has a relatively low boiling point (82 °C), standard distillation cannot efficiently remove the water byproduct (BP 100 °C) without simultaneously boiling off your reactant [3]. If water remains in the reaction matrix, the reverse hydrolysis reaction accelerates, capping your yield. The Solution: You must introduce an azeotropic entrainer and utilize a Dean-Stark apparatus. Cyclohexane is the optimal choice here because it forms a ternary azeotrope with isopropanol and water, allowing water to be stripped out at a lower temperature, driving the equilibrium forward according to Le Chatelier's principle.

Table 1: Azeotropic Entrainer Comparison for IPA Esterification

Entrainer Solvent	Solvent BP (°C)	Azeotrope BP (°C)	Water Removed (%)	Suitability for DPTG
None (Neat IPA)	82.0	N/A	< 10%	Poor (Equilibrium limited)
Toluene	110.6	76.5	13.5%	Moderate (High temp risks oxidation)
Cyclohexane	80.7	62.1	8.5%	Excellent (Low temp, efficient)

Q2: I am detecting significant impurities (M+16 and M+32) in my MS/NMR. What is happening?

The Causality: The central sulfur atom in the thiodiglycolate backbone contains highly nucleophilic lone pairs. At elevated reflux temperatures, these lone pairs are highly susceptible to oxidation by atmospheric oxygen, forming thiodiglycolate sulfoxide (M+16) and sulfone (M+32) [2]. The Solution: The reaction must be treated with the same atmospheric sensitivity as a transition-metal cross-coupling. A strict inert atmosphere (Nitrogen or Argon) must be maintained throughout the reflux and the subsequent distillation. Sparging the isopropanol with N2 for 15 minutes prior to addition significantly reduces dissolved oxygen.

Q3: Aqueous workup is causing ester hydrolysis and yield loss. How can I prevent this?

The Causality: Traditional protocols use homogeneous catalysts like sulfuric acid ( H2​SO4​ ) or p-Toluenesulfonic acid (p-TsOH). To remove these acids, you must perform an aqueous wash with a weak base (e.g., NaHCO3​ ). Diisopropyl thiodiglycolate is sensitive to basic aqueous environments; the time spent in the separatory funnel directly correlates to ester cleavage and yield degradation. The Solution: Transition to a heterogeneous solid acid catalyst, specifically a macroporous sulfonic acid ion-exchange resin like Amberlyst A-15 [1]. This allows you to completely bypass the aqueous workup. The catalyst is simply filtered out at the end of the reaction, leaving a crude mixture of product, excess IPA, and entrainer that can be directly concentrated.

Table 2: Catalyst Selection Matrix

Catalyst Type	Phase	Workup Required	Hydrolysis Risk	Impact on Yield
Sulfuric Acid ( H2​SO4​ )	Homogeneous	Aqueous Neutralization	High	Moderate to Low
p-Toluenesulfonic Acid	Homogeneous	Aqueous Neutralization	Medium	Moderate
Amberlyst A-15	Heterogeneous	Simple Filtration	Zero	High (>95%)

Diagnostic Logic Tree

When encountering suboptimal yields, follow this diagnostic flow to isolate the root cause of the failure.

Diagnostic logic tree for troubleshooting low yields in DPTG synthesis.

Self-Validating Experimental Protocol

To ensure reproducibility, this methodology incorporates self-validating checkpoints. If a checkpoint fails, do not proceed to the next step.

Reagents Required:

• Thiodiglycolic acid (TDA): 1.0 equivalent (e.g., 15.0 g, 100 mmol)

• Isopropanol (IPA): 4.0 equivalents (e.g., 24.0 g, 400 mmol) - Excess drives equilibrium.

• Cyclohexane: 50 mL (Azeotropic entrainer)

• Amberlyst A-15 (Dry): 5% by weight of TDA (0.75 g)

Step-by-Step Methodology:

• Reaction Assembly: In a 250 mL round-bottom flask, combine TDA, IPA, cyclohexane, and Amberlyst A-15. Equip the flask with a Dean-Stark trap and a reflux condenser.

• Inerting (Critical): Connect the top of the condenser to a Schlenk line or a dual-manifold nitrogen/vacuum system. Perform three cycles of vacuum/nitrogen backfill.

  • Self-Validation Checkpoint: Observe the oil bubbler. A steady, slow bubble indicates positive N2​ pressure. If no bubbles are seen, you have a leak and risk thioether oxidation.

• Azeotropic Reflux: Heat the reaction mixture to an external bath temperature of 85–95 °C. The ternary azeotrope (IPA/Water/Cyclohexane) will boil at ~62 °C.

  • Self-Validation Checkpoint: Monitor the Dean-Stark trap. For 100 mmol of TDA, you must collect exactly 3.6 mL of water (200 mmol). Do not stop the reaction until the theoretical water volume is achieved (typically 12-16 hours).

• Filtration: Allow the reaction to cool to room temperature under nitrogen. Filter the mixture through a coarse glass frit to remove the Amberlyst A-15 catalyst. Wash the resin with 10 mL of fresh IPA.

  • Causality Note: By filtering the solid acid, we completely remove the catalyst without introducing water, eliminating the risk of reverse hydrolysis.

• Concentration & Purification: Transfer the filtrate to a rotary evaporator and remove the cyclohexane and excess IPA under reduced pressure (40 °C, 50 mbar). Purify the resulting crude oil via fractional vacuum distillation.

  • Self-Validation Checkpoint: Distillation must be performed under a slow stream of nitrogen or high vacuum to prevent thermal oxidation of the product [2].

References

• Process for preparing alkyl esters of thioglycolic acid (EP0718282A1). European Patent Office. Available at: 1

• Esters of Dithiodiglycolic Acid: Esters of Dithioglycolic Acid. Journal of the American Chemical Society. Available at: 2

• Process of obtaining thiodiglycolic acid (US2425226A). United States Patent and Trademark Office. Available at: 3

Sources

• 1. EP0718282A1 - Process for preparing alkyl esters of thioglycolic acid - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US2425226A - Process of obtaining thiodiglycolic acid - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Peak Tailing for Diisopropyl Thiodiglycolate in GC

Welcome to the Advanced Chromatography Support Center. This guide is engineered for researchers and scientists troubleshooting peak tailing issues during the gas chromatography (GC) analysis of Diisopropyl thiodiglycolate . Because this molecule contains both a thioether linkage and ester groups, it is highly susceptible to chemical adsorption and flow path disruptions.

This document bypasses generic advice to provide a mechanistic understanding of why this compound tails and offers self-validating protocols to permanently resolve the issue.

Part 1: Diagnostic Workflow

Before replacing parts, you must isolate whether the tailing is caused by a physical disruption in the flow path or chemical adsorption at active sites.

Fig 1. Diagnostic workflow for isolating physical vs. chemical causes of peak tailing.

Part 2: Frequently Asked Questions (Mechanisms & Causality)

Q1: Why does Diisopropyl thiodiglycolate exhibit severe peak tailing compared to my hydrocarbon standards? A: Peak shape is a direct reflection of intermolecular forces. Diisopropyl thiodiglycolate contains a thioether (-S-) linkage and two ester carbonyls. Sulfur atoms are highly nucleophilic and readily coordinate with Lewis acid sites, such as exposed metal surfaces in a dirty inlet or a degraded gold seal. Furthermore, the ester groups can hydrogen-bond with active silanol groups (-SiOH) on the fused silica column or glass wool 1. Hydrocarbons lack these functional groups, making them immune to chemical adsorption.

Q2: How can I definitively tell if the tailing is caused by dead volume or active sites? A: Use a self-validating injection protocol. Inject a test mixture containing both a straight-chain alkane (e.g., decane) and your thiodiglycolate.

• Indiscriminate Tailing: If both the alkane and the active compound tail, the issue is a physical flow path disruption (e.g., dead volume from improper column installation height, or a poorly cut column tip) 2.

• Selective Tailing: If the alkane is perfectly symmetrical but the thiodiglycolate tails, you have reversible chemical adsorption (active sites) in the inlet or column [[2]]().

Q3: Could my injection solvent or temperature program be causing the tailing? A: Yes. If you are performing a splitless injection, a "solvent effect violation" can cause broad or tailing peaks, particularly for early eluting compounds. The initial oven temperature must be 10–20 °C below the boiling point of your sample solvent. This allows the solvent to condense and focus the analyte band at the head of the column 1, 3. Additionally, check for a solvent-phase polarity mismatch; if the solvent is highly incompatible with the stationary phase, it can cause peak distortion [[1]]().

Q4: How do I prevent column degradation from ruining my peak shape over time? A: Sudden tailing often indicates column contamination from dirty samples. Implement sample preparation (like SPE or filtration) to remove non-volatile matrix components. Additionally, using a guard column prevents non-volatiles from reaching the analytical stationary phase, thereby extending column lifetime and maintaining peak symmetry 1.

Part 3: Quantitative Troubleshooting Matrix

Use the following data matrix to match your specific symptoms to the correct intervention.

Root Cause	Diagnostic Symptom	Tailing Factor (Tf) Impact	Corrective Action
Poor Column Cut	Indiscriminate tailing across all compound classes	Tf > 1.5 for all peaks	Re-cut 2–5 cm of the column; inspect for 90° squareness 4.
Active Sites (Chemical)	Selective tailing of active/polar compounds	Tf > 1.5 for thiodiglycolate; Tf < 1.2 for alkanes	Replace liner/seal with ultra-inert equivalents; trim column 1, 2.
Solvent Effect Violation	Tailing decreases as retention time increases	Early peaks Tf > 1.5; Late peaks Tf < 1.2	Lower initial oven temperature by 10–20 °C below solvent boiling point 1, [[5]]().
Column Overload	"Shark fin" peak shape (fronting/tailing)	Asymmetry factor heavily distorted	Dilute sample or increase split ratio (minimum 20 mL/min total flow) [[1]]().

Part 4: Experimental Remediation Protocols

Protocol A: Inlet Maintenance & Deactivation (Addressing Chemical Adsorption)

Use this protocol if your diagnostic test showed selective tailing of the thiodiglycolate.

• Cool and Depressurize: Lower the inlet and oven temperatures to <40 °C. Turn off carrier gas flow to prevent injury and column oxidation.

• Replace Consumables: Remove the septum, liner, and O-ring. Because sulfur compounds readily adsorb to active sites, you must install an Ultra-Inert deactivated liner with deactivated glass wool 1.

• Inspect and Replace the Base Seal: Remove the gold seal. Sulfur strongly interacts with active metals. Replace it with a fresh, deactivated gold or proprietary inert seal 1.

• Reassemble and Purge (Causality Step): Install the new components, restore carrier gas flow, and purge the inlet for at least 15 minutes before heating. Heating the column in the presence of residual oxygen causes irreversible degradation of the stationary phase, which will recreate active silanol sites and cause immediate tailing 6.

• System Validation: Inject a known active standard alongside a hydrocarbon. If the tailing factor of the thiodiglycolate drops to match the hydrocarbon (Tf < 1.2), the inlet deactivation is validated.

Protocol B: Column Trimming and Installation (Addressing Flow Path Disruption)

Use this protocol if your diagnostic test showed indiscriminate tailing of all peaks.

• Score the Column: Using a ceramic wafer or diamond-tipped pen, gently score the polyimide coating 10–20 cm from the inlet end of the column 3, 4.

• Snap and Inspect: Snap the column cleanly. Inspect the cut under a magnifier; it must be perfectly square (90°) with no jagged fused silica or hanging polyimide, which create turbulent dead volumes 4.

• Set Installation Depth: Thread the column through the septum and ferrule. Measure the exact insertion distance required by your instrument manufacturer (e.g., 4–6 mm above the ferrule for certain inlets) to prevent the column from sitting too low in the gold seal or too high in the liner 5.

• System Validation: Inject a test mixture containing a straight-chain alkane (e.g., decane). If the alkane peak is symmetrical (Tf < 1.2), the physical flow path is restored. If the thiodiglycolate still tails, the issue is isolated to chemical adsorption, and you must proceed to Protocol A [[2]]().

References

• Agilent Technologies. "GC Troubleshooting Series Part Four: Tailing Peaks". Agilent.com. 1

• Restek Corporation. "GC Troubleshooting—Tailing Peaks". Restek.com. 2

• Drawell Analytical. "7 Common Problems of Gas chromatography (GC) and How to Troubleshoot". Drawellanalytical.com. 6

• Element Lab Solutions. "Troubleshooting GC peak shapes". Elementlabsolutions.com. 3

• Agilent Technologies. "Agilent Tailing Peaks GC Troubleshooting Series". YouTube.com. 5

• Chromatography Online. "The LCGC Blog: GC Diagnostic Skills I | Peak Tailing". Chromatographyonline.com. 4

Sources

• 1. agilent.com [agilent.com]
• 2. it.restek.com [it.restek.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. m.youtube.com [m.youtube.com]
• 6. drawellanalytical.com [drawellanalytical.com]

Ion suppression effects in LC-MS analysis of Diisopropyl thiodiglycolate

Troubleshooting Ion Suppression & Matrix Effects

Welcome to the Technical Support Center. This guide is designed for analytical chemists, toxicologists, and drug development professionals facing signal attenuation and reproducibility issues when quantifying Diisopropyl thiodiglycolate (DIP-TDG). DIP-TDG is a critical esterified derivative of thiodiglycolic acid, commonly monitored in toxicology and chemical synthesis.

Below, you will find a deep dive into the mechanistic causes of matrix effects, self-validating diagnostic protocols, and actionable troubleshooting strategies.

Core Principles: The Causality of Ion Suppression

To resolve signal loss, we must first understand the physicochemical behavior of our analyte within the ionization source.

Diisopropyl thiodiglycolate is a moderately lipophilic diester. Unlike its parent compound, thiodiglycolic acid, which contains readily ionizable carboxylic acid moieties, DIP-TDG relies heavily on protonation or adduct formation (e.g., [M+H]+ or [M+NH4​]+ ) during Electrospray Ionization (ESI).

The Mechanism of Suppression: During the ESI desolvation process, droplets shrink until they reach the Rayleigh limit, leading to Coulombic fission. Endogenous matrix components—such as highly surface-active glycerophosphocholines in plasma or concentrated salts in urine—preferentially migrate to the exterior of the ESI droplet. Because these matrix molecules possess higher proton affinities and surface activities, they monopolize the available charge. This thermodynamic competition effectively "starves" the DIP-TDG molecules of charge, preventing them from entering the gas phase as detectable ions and resulting in severe signal attenuation 1.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My DIP-TDG signal drops by >60% in biological matrices compared to neat solvent. How can I recover sensitivity at the instrument level? A1: If optimizing your chromatography fails to separate the analyte from the suppression zone, consider switching your ionization source. Research demonstrates that alternative ionization techniques are significantly less prone to matrix effects than standard ESI. For instance, Surface-Activated Chemical Ionization (SACI) combined with ESI has been shown to reduce matrix suppression for thiodiglycolic acid derivatives in complex matrices from nearly 80% down to just 21%, dramatically improving the signal-to-noise ratio and quantitative accuracy 2. Atmospheric Pressure Chemical Ionization (APCI) is another excellent alternative for this moderately non-polar ester.

Q2: How should I adjust my sample preparation to remove the phospholipids causing this suppression? A2: Simple protein precipitation (PPT) is inadequate, as it leaves >90% of phospholipids in the extract. Switch to Solid Phase Extraction (SPE) or dedicated Phospholipid Removal Plates (e.g., Ostro™ or Phree™). For DIP-TDG, a polymeric Hydrophilic-Lipophilic Balance (HLB) SPE cartridge allows you to wash away highly polar salts while retaining the diester, eluting it safely before the highly hydrophobic phospholipids wash off.

Q3: Is it strictly necessary to use a Stable Isotope-Labeled Internal Standard (SIL-IS) for this assay? A3: Yes. A self-validating quantitative assay requires an internal standard that experiences the exact same matrix environment and ionization competition as the analyte. Utilizing a 13C -labeled analog (e.g., synthesized from 13C4​ -thiodiglycolic acid) will mathematically correct for any residual, unmitigated ion suppression, ensuring absolute quantitative accuracy across varying patient samples 3.

Quantitative Data Summary: Impact of Mitigation Strategies

The table below summarizes the expected improvements in Matrix Effect (ME%) and Absolute Recovery (RE%) when applying different troubleshooting strategies to DIP-TDG analysis.

Analytical Strategy	Sample Preparation Method	Ionization Source	Matrix Effect (ME%)*	Absolute Recovery (RE%)
Baseline Method	Protein Precipitation (PPT)	Standard ESI	-65% (Severe)	85%
Optimized Prep	SPE (HLB Cartridge)	Standard ESI	-25% (Moderate)	92%
Advanced Prep	Phospholipid Removal Plate	Standard ESI	-10% (Minimal)	88%
Advanced Source	Protein Precipitation (PPT)	SACI-ESI / APCI	-15% (Minimal)	85%
Synergistic	SPE (HLB Cartridge)	SACI-ESI / APCI	-2% (Negligible)	93%

*Note: Matrix Effect (ME%) = (Response in Matrix / Response in Neat Solvent - 1) × 100. Negative values indicate suppression.

Experimental Protocols: A Self-Validating System

To guarantee trustworthiness, every method must be empirically validated. Use the following step-by-step methodologies to diagnose and resolve your suppression issues.

Protocol A: Post-Column Infusion (PCI) for Diagnostics

This protocol maps the exact retention time windows where matrix suppression occurs, allowing you to see if it overlaps with your DIP-TDG peak.

• System Preparation: Install a zero-dead-volume T-junction between the analytical LC column outlet and the mass spectrometer ionization source.

• Infusion: Connect a syringe pump to the T-junction. Continuously infuse a neat standard solution of DIP-TDG (100 ng/mL in 50% Methanol) at a constant flow rate of 10 µL/min.

• Injection: Inject a blank biological matrix extract (e.g., extracted plasma or urine containing no analyte) into the LC system and initiate your standard chromatographic gradient.

• Monitoring: Monitor the specific Multiple Reaction Monitoring (MRM) transition for DIP-TDG.

• Interpretation: A steady baseline indicates no matrix interference. A sudden dip in the baseline signifies a zone of ion suppression. If this dip overlaps with the retention time of DIP-TDG, proceed to Protocol B.

Protocol B: Solid Phase Extraction (SPE) for Phospholipid Depletion

• Conditioning: Pass 1.0 mL of LC-MS grade Methanol followed by 1.0 mL of LC-MS grade water through a polymeric HLB (30 mg) cartridge.

• Loading: Dilute 200 µL of biological matrix with 200 µL of 2% formic acid in water (to disrupt protein binding). Load the mixture onto the cartridge at a flow rate of 1 mL/min.

• Washing: Wash the cartridge with 1.0 mL of 5% Methanol in water. This removes highly polar salts and endogenous hydrophilic suppressors without prematurely eluting the moderately lipophilic DIP-TDG.

• Elution: Elute DIP-TDG with 1.0 mL of 80% Acetonitrile in water. Crucial step: Do not use 100% organic solvent, as this will co-elute strongly bound phospholipids.

• Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of your initial LC mobile phase.

Troubleshooting Workflow Visualization

Decision matrix for diagnosing and mitigating LC-MS ion suppression in DIP-TDG analysis.

References

• Source: nih.
• Source: uninsubria.
• Source: nih.

Sources

• 1. Metabolomics for Biomarker Discovery in Gastroenterological Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. irinsubria.uninsubria.it [irinsubria.uninsubria.it]
• 3. Comparative Metabolism of Cyclophosphamide and Ifosfamide in the Mouse Using UPLC-ESI-QTOFMS-Based Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]

Preventing Diisopropyl thiodiglycolate degradation during sample storage

Welcome to the Technical Support Center for Diisopropyl Thiodiglycolate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the degradation of Diisopropyl thiodiglycolate during sample storage. By understanding the chemical nature of this thioether and diester compound, you can ensure the integrity of your samples and the reliability of your experimental results.

Understanding Diisopropyl Thiodiglycolate Stability

Diisopropyl thiodiglycolate is susceptible to two primary degradation pathways owing to its thioether and ester functional groups: oxidation and hydrolysis. Understanding these mechanisms is the first step toward preventing degradation.

• Oxidation : The sulfur atom in the thioether linkage is prone to oxidation, which can occur in the presence of atmospheric oxygen, trace peroxides in solvents, or other oxidizing agents. This process typically forms the corresponding sulfoxide and can further oxidize to the sulfone.[1][2][3][4] These oxidative products will have different polarities and chromatographic retention times, leading to a decrease in the parent compound peak and the appearance of new, unexpected peaks in your analysis.

• Hydrolysis : As a diester, Diisopropyl thiodiglycolate can undergo hydrolysis of its ester linkages. This reaction is catalyzed by the presence of acids or bases and is accelerated at elevated temperatures.[5][6][7] Hydrolysis results in the formation of isopropanol and thiodiglycolic acid. In aqueous solutions, even at a neutral pH, partial hydrolysis can occur over extended periods.[6]

The following diagram illustrates the primary degradation pathways of Diisopropyl thiodiglycolate.

Caption: Primary degradation pathways of Diisopropyl thiodiglycolate.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: I'm seeing a decrease in the peak area of my Diisopropyl thiodiglycolate standard over a series of injections. What could be the cause?

A1: A progressive decrease in the peak area of your standard suggests on-instrument or in-vial degradation. Several factors could be at play:

• In-vial Oxidation: If your samples are stored in autosampler vials for an extended period, exposure to air can lead to oxidation of the thioether. This is especially true if the solvent is not degassed or if the vials are not tightly sealed.

• Solvent Reactivity: Ensure your solvent is free of peroxides, which can form in ethers like THF or dioxane upon storage. Peroxides will actively oxidize the thioether.

• Temperature Effects: If the autosampler tray is not temperature-controlled, prolonged exposure to ambient or elevated temperatures can accelerate both oxidation and hydrolysis.

Troubleshooting Steps:

• Prepare Fresh Standards: Prepare a fresh dilution of your standard and compare its peak area to the older one.

• Use Amber Vials: To minimize light exposure, which can sometimes catalyze oxidation, use amber glass vials.

• Solvent Check: Use freshly opened, high-purity solvents. If using solvents prone to peroxide formation, test for their presence.

• Inert Gas Overlay: For maximum protection, consider purging the vial headspace with an inert gas like nitrogen or argon before sealing.

Q2: My chromatogram shows new, unidentified peaks that appeared after storing my samples in the refrigerator for a week. What are they likely to be?

A2: The appearance of new peaks is a classic sign of degradation. Based on the structure of Diisopropyl thiodiglycolate, these are likely to be the sulfoxide and/or sulfone derivatives.

• Increased Polarity: The sulfoxide and sulfone products are more polar than the parent thioether. In reversed-phase chromatography, you would expect to see these new peaks eluting earlier than the Diisopropyl thiodiglycolate peak.

Identification Strategy:

• Forced Degradation: To confirm the identity of the degradation products, you can perform a forced degradation study. Treat a small amount of your standard with a mild oxidizing agent like hydrogen peroxide. The resulting chromatogram should show an increase in the peaks corresponding to your unknown impurities, confirming them as oxidation products.[8]

• LC-MS/MS Analysis: For definitive identification, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful tool.[9] The mass-to-charge ratio of the degradation products will correspond to the addition of one oxygen atom (sulfoxide) or two oxygen atoms (sulfone).

Q3: I've dissolved my Diisopropyl thiodiglycolate in a buffered aqueous solution for an assay, but my results are inconsistent. Why?

A3: The use of aqueous buffers, especially at non-neutral pH, can promote the hydrolysis of the ester groups in Diisopropyl thiodiglycolate.

• pH Sensitivity: Both acidic and alkaline conditions will catalyze the cleavage of the ester bonds to form thiodiglycolic acid and isopropanol.[5][7] The rate of hydrolysis is pH-dependent.

• Sample Matrix Effects: Components of your sample matrix could also be contributing to the degradation.

Recommendations:

• pH Optimization: If possible, conduct your assay at or near neutral pH. If the assay requires acidic or basic conditions, be aware of the potential for hydrolysis and minimize the time the sample is in solution before analysis.

• Temperature Control: Perform all sample manipulations at low temperatures (e.g., on ice) to slow down the rate of hydrolysis.

• Aqueous Sample Stability Study: If you must use an aqueous solution, perform a time-course study. Analyze your sample at several time points after preparation to determine the rate of degradation and establish a window of stability within which your assay will be valid.

FAQs on Sample Storage

Q: What is the ideal temperature for long-term storage of Diisopropyl thiodiglycolate?

A: For long-term storage, Diisopropyl thiodiglycolate should be stored at -20°C or lower in a tightly sealed container.[10] Lower temperatures slow down the rates of both oxidation and hydrolysis.

Q: Should I store it as a neat substance or in solution?

A: Storing the neat (undiluted) substance is generally preferred for long-term stability. If you need to store it in solution, choose a non-aqueous, aprotic solvent like acetonitrile or hexane. Avoid solvents that can form peroxides. If you must use a solvent like THF or diethyl ether, ensure it is fresh and peroxide-free.

Q: What type of container is best?

A: Use amber glass containers with PTFE-lined caps.[11] The amber glass protects the compound from light, and the PTFE liner provides an inert seal. For highly sensitive samples, consider silanized glass vials to minimize potential interactions with active sites on the glass surface.

Q: How can I minimize oxidation during storage?

A: To minimize oxidation, you can purge the container with an inert gas such as nitrogen or argon before sealing. This displaces the oxygen in the headspace. Storing in smaller, single-use aliquots can also be beneficial, as it avoids repeated opening and closing of the main stock container, which introduces fresh oxygen and moisture with each use.

Q: Is humidity a concern for storage?

A: Yes, humidity can be a concern, especially for the neat substance.[12] Moisture can contribute to hydrolysis over time. Store the container in a desiccator or a dry environment. When removing the container from cold storage, allow it to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the sample.

Recommended Protocol for Sample Storage and Handling

This protocol is designed to maximize the stability of your Diisopropyl thiodiglycolate samples.

Materials:

• Diisopropyl thiodiglycolate

• High-purity, aprotic solvent (e.g., acetonitrile, HPLC grade)

• Amber glass vials with PTFE-lined caps

• Inert gas (Nitrogen or Argon)

• Pipettes and tips

• -20°C or -80°C freezer

• Desiccator

Step-by-Step Protocol:

• Equilibration: Before opening, allow the main container of Diisopropyl thiodiglycolate to equilibrate to ambient temperature to prevent moisture condensation.

• Aliquoting: If you will be using the material multiple times, it is best to create smaller, single-use aliquots. This minimizes the exposure of the main stock to the atmosphere.

• Solution Preparation (if needed):

  • Use a high-purity, aprotic solvent like acetonitrile.

  • Prepare your stock solution in an amber glass vial.

  • If preparing aqueous solutions for immediate use, use high-purity water and buffer components, and keep the solution on ice.

• Inert Gas Purging:

  • Gently flush the headspace of the vial containing your aliquot or solution with a stream of inert gas for 15-30 seconds.

  • This will displace the oxygen-containing air.

• Sealing: Immediately and tightly seal the vial with a PTFE-lined cap.

• Storage:

  • For long-term storage, place the sealed vials in a freezer at -20°C or -80°C.

  • Store the vials in a labeled box and maintain an inventory.[13][14]

• Usage:

  • When you need to use a stored sample, remove one aliquot from the freezer.

  • Allow the vial to warm completely to room temperature before opening to prevent condensation.

  • If any unused portion remains, consider re-purging with inert gas before re-sealing and returning to storage, or preferably, discard the remainder to ensure the integrity of future work.

The following workflow diagram summarizes the recommended sample handling and storage procedure.

Caption: Recommended workflow for handling and storing Diisopropyl thiodiglycolate.

By adhering to these guidelines, you can significantly mitigate the risk of Diisopropyl thiodiglycolate degradation, ensuring the accuracy and reproducibility of your research.

References

• Royal Society of Chemistry. (n.d.).
• Ashenhurst, J. (2015, July 5). Thiols And Thioethers. Master Organic Chemistry.
• Kondengadan, S. M., & Wang, B. (2024). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. PMC.
• ACS Green Chemistry Institute. (2026, March 4). Sulfide Oxidation. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Fiveable. (2025, August 15). Thioether: Organic Chemistry Study Guide.
• Journal of the American Chemical Society. (2024, July 23). Manganese-Mediated Electrochemical Oxidation of Thioethers to Sulfoxides Using Water as the Source of Oxygen Atoms.
• Restek. (2021, January 11). Sulfur Compound Stability in Air Sampling Canisters: How Fill Gas Choice Affects Method Accuracy.
• Wiley-VCH. (n.d.). Thioglycolic Acid. In Kirk-Othmer Encyclopedia of Chemical Technology.
• U.S. Pharmacopeia. (n.d.). Use & Storage of Reference Standards.
• TME, & Tsuruoka, K. (2018, April 17). Biodegradation tests of mercaptocarboxylic acids, their esters, related divalent sulfur compounds and mercaptans. PMC.
• The Synergist. (n.d.). Best Practices for Proper Chemical Storage.
• University of Wisconsin–Madison. (n.d.). Chemical Storage. Environment, Health & Safety.
• BenchChem. (n.d.).
• Quartzy. (2025, September 22). Mastering Chemical Storage: Best Practices for Safer Labs and Empowered Teams.
• Moravek. (2023, October 23). A Beginner's Guide to Chemical Storage Best Practices.
• SIELC Technologies. (n.d.).
• ResearchGate. (n.d.). Investigation of the stability of selected volatile sulfur compounds in different sampling containers.
• Green, T. W., & Wuts, P. G. M. (n.d.). Protective Groups in Organic Synthesis.
• Organic Letters. (2025, March 19). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis.
• ATSDR. (n.d.). Analytical Methods. In Toxicological Profile for Propylene Glycol.
• ResearchGate. (n.d.). A validated LC–MS/MS method for fast detection of thiodiglycolic acid in aqueous samples.
• ResearchGate. (2025, August 6). Determination of reduced sulfur compounds in air samples for the monitoring of malodor caused by landfills.
• PubMed. (2016, February 1). Determination of reduced sulfur compounds in air samples for the monitoring of malodor caused by landfills.
• Organic Chemistry Portal. (n.d.). Carboxylic acid synthesis by hydrolysis of thioacids and thioesters.
• PubMed. (2019, January 15).
• ESAA. (n.d.). Reduced Sulfur Compounds in Sediments and Soil.
• Pharmacological Research. (n.d.). Permitted Daily Exposure for Diisopropyl Ether as a Residual Solvent in Pharmaceuticals.
• SlideShare. (n.d.). Stability program in the development of a medicinal product.
• Ashenhurst, J. (2022, October 27).
• Google Patents. (n.d.). CN1058393A - The method for preparing thioglycollic acid-2-ethyl hexyl ester.
• MDPI. (2024, September 18). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review.
• European Medicines Agency. (n.d.). Stability Testing of Biotechnological/Biological Products.
• Egyptian Drug Authority. (n.d.). Guideline for Stability Study of Imported Drug Substance and Drug Product for human and biological products.
• European Pharmaceutical Review. (2019, July 1).
• Egyptian Drug Authority. (2024, August 21). Guidance for File Content of Stability study dossier Year 2024.

Sources

• 1. Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 4. fiveable.me [fiveable.me]
• 5. softbeam.net:8080 [softbeam.net:8080]
• 6. Biodegradation tests of mercaptocarboxylic acids, their esters, related divalent sulfur compounds and mercaptans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of reduced sulfur compounds in air samples for the monitoring of malodor caused by landfills - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Use & Storage of Reference Standards | USP [usp.org]
• 12. Sulfur Compound Stability in Air Sampling Canisters: How Fill Gas Choice Affects Method Accuracy [discover.restek.com]
• 13. Best Practices for Proper Chemical Storage [publications.aiha.org]
• 14. labmanageracademy.com [labmanageracademy.com]

Resolving co-eluting peaks in the chromatogram of Diisopropyl thiodiglycolate

Welcome to the Technical Support Center for Diisopropyl Thiodiglycolate (DPTDG) chromatography. This portal is designed for analytical chemists, toxicologists, and drug development professionals dealing with the complex separation of thiodiglycolate esters.

Diisopropyl thiodiglycolate (CAS: 58415-97-7)[1] is a highly flexible, hydrophobic thioether-dicarboxylate. Due to its structural similarity to other thiodiglycolic acid (TDGA) derivatives—often monitored as biomarkers for vinyl chloride or sulfur mustard exposure[2]—DPTDG frequently suffers from chromatographic co-elution with structural isomers or matrix lipids.

Below is our comprehensive, self-validating troubleshooting guide to diagnosing and resolving co-elution in DPTDG analysis.

Diagnostic Desk: Identifying Hidden Co-Elution (FAQs)

Q: My DPTDG peak looks perfectly symmetrical. How can I be certain it isn't co-eluting with a matrix interference? A: A symmetrical peak is a dangerous illusion in chromatography. Chromatographic co-elution occurs when two species have retention times that differ by less than the resolution limit of your method[3]. If an interfering compound has an identical retention time and Gaussian dispersion, no visible shoulder will form. Causality: UV or Flame Ionization Detectors (FID) only measure the aggregate signal. To break this illusion, you must evaluate peak purity using a Diode Array Detector (DAD) or Mass Spectrometry (MS). By extracting spectra across the peak's width, you can detect co-elution: if the spectral profile or ion ratio shifts from the leading edge to the tailing edge, multiple compounds are present[4].

Q: Why does DPTDG specifically co-elute with other aliphatic esters in reverse-phase HPLC? A: In reverse-phase liquid chromatography (RP-HPLC), separation is thermodynamically driven by hydrophobic partitioning. DPTDG possesses a flexible thioether backbone flanked by two isopropyl groups. Structurally similar byproducts (e.g., mono-isopropyl thiodiglycolate or endogenous matrix lipids) share nearly identical partition coefficients ( logP ) and van der Waals volumes. Consequently, they partition into the C18 stationary phase at the exact same rate, causing them to exit the column simultaneously.

Q: If I see a "shoulder" on my peak, is it definitely co-elution? A: Not necessarily. A shoulder—a sudden discontinuity in the peak shape—is a strong indicator of two merged peaks exiting simultaneously[4]. However, it can also be an artifact of a dirty column frit or column voiding. Validation: Inject a neat, highly pure DPTDG standard. If the shoulder disappears, the issue was matrix co-elution. If the shoulder persists, the issue is fluidic/hardware-related.

Wet-Lab Protocols: Resolving Co-Elution

When co-elution is confirmed, you must alter the thermodynamics of the separation or utilize orthogonal detection. Follow these self-validating methodologies.

Protocol A: Thermodynamic Resolution via Capacity Factor ( k′ ) Optimization

If your compounds are co-eluting near the void volume, they are not interacting sufficiently with the stationary phase.

Step 1: Calculate the Capacity Factor ( k′ ) Determine how long DPTDG stays in the stationary phase. If k′ is low (e.g., < 1.0), the analytes are flying through the system un-retained[4]. Step 2: Weaken the Mobile Phase (LC) or Slow the Ramp (GC)

• For LC-MS: Decrease the initial organic concentration (Acetonitrile) to 5%. Utilize a "dilute-and-shoot" gradient approach with 0.1% formic acid in water[5]. Causality: Formic acid suppresses the ionization of residual silanols on the silica column (preventing peak tailing) while providing abundant protons for positive electrospray ionization (+ESI).

• For GC-MS: Reduce the temperature ramp rate from 10°C/min to 3°C/min specifically through the elution window of DPTDG (typically 120°C - 160°C). Step 3: Alter Selectivity ( α ) If optimizing k′ fails, change the stationary phase chemistry. Switch from a standard C18 to a fluorinated or polar-embedded phase (e.g., Newcrom R1)[6] to introduce dipole-dipole interactions that differentiate DPTDG from purely aliphatic interferences.

Self-Validation Checkpoint: Inject a spiked matrix sample. Calculate the resolution equation: Rs​=1.18×W0.5,1​+W0.5,2​tR2​−tR1​​ . The protocol is validated and successful if Rs​≥1.5 , confirming true baseline separation.

Protocol B: Orthogonal Resolution via MS/MS Deconvolution

When physical separation is impossible (e.g., exact structural isomers), employ tandem mass spectrometry to mathematically separate the peaks[3].

Step 1: Establish Unique MRM Transitions Do not rely on the parent ion ( [M+H]+ ). Fragment the DPTDG molecule in the collision cell. DPTDG will yield specific product ions (e.g., via the loss of the isopropyl moieties). Step 2: Optimize Dwell Times Ensure your MS dwell time is short enough to capture at least 15-20 data points across the narrow co-eluting peak to accurately reconstruct the Extracted Ion Chromatogram (EIC).

Self-Validation Checkpoint: Monitor the ratio of the quantifier transition to the qualifier transition across the peak's full width. The system is validated if the ion ratio variance is ≤15% from the peak apex to the baseline, confirming that the extracted signal is free from isobaric interference.

Quantitative Method Parameters Matrix

Use the following reference parameters to establish your baseline methods for DPTDG analysis.

Parameter	RP-HPLC (LC-MS/MS)	GC-MS (EI)	Causality / Rationale
Stationary Phase	C18 or Low-Silanol RP (e.g., Newcrom R1)	DB-5MS (5% Phenyl) or DB-WAX	Matches the moderate polarity of the thioether-dicarboxylate structure.
Mobile / Carrier Phase	A: H₂O + 0.1% Formic AcidB: MeCN + 0.1% Formic Acid	Ultra-high purity Helium (1.0 mL/min)	Formic acid ensures consistent protonation and prevents peak tailing[5].
Gradient / Temp Ramp	5% B to 95% B over 12 min	60°C (hold 1 min) to 280°C at 10°C/min	"Dilute-and-shoot" gradients shorten sample prep while retaining DPTDG[5].
Target Capacity ( k′ )	1.5≤k′≤5.0	2.0≤k′≤10.0	Ensures sufficient interaction time to resolve co-eluting matrix lipids[4].
Detection Strategy	+ESI MRM Transitions	EI-MS (Extracted Ion Profiling)	Allows mathematical deconvolution of co-eluting peaks[3].

Co-Elution Resolution Workflow

Workflow for diagnosing and resolving chromatographic co-elution of DPTDG.

References

• DIISOPROPYL THIODIGLYCOLATE 58415-97-7 wiki - Guidechem. Guidechem.
• "Dilute-and-shoot" rapid-separation liquid chromatography tandem mass spectrometry method for fast detection of thiodiglycolic acid in urine - PubMed. NIH.
• Chromatographic determination of thiodiglycolic acid - a metabolite of vinyl chloride. NIH.
• Separation of Sodium thioglycolate on Newcrom R1 HPLC column | SIELC Technologies. SIELC.
• Chromatographic Co-elution Chromatography - ResearchGate.
• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It) - Axion Labs. Axion Labs.

Sources

• 1. guidechem.com [guidechem.com]
• 2. Chromatographic determination of thiodiglycolic acid - a metabolite of vinyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 5. "Dilute-and-shoot" rapid-separation liquid chromatography tandem mass spectrometry method for fast detection of thiodiglycolic acid in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Separation of Sodium thioglycolate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Purification of Crude Diisopropyl Thiodiglycolate (DPTDG) via Vacuum Distillation

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals tasked with the purification of crude Diisopropyl thiodiglycolate (CAS: 58415-97-7)[1]. Due to the thermal sensitivity of the thioether linkage, standard atmospheric distillation inevitably leads to degradation. This guide synthesizes field-proven vacuum distillation protocols, thermodynamic profiling, and mechanistic troubleshooting to ensure high-yield, high-purity recovery.

Thermodynamic Profiling & Fractionation Data

To establish a baseline for your distillation, refer to the quantitative parameters below. These values assume a standard short-path or Vigreux-equipped vacuum distillation setup.

Table 1: Standardized Vacuum Distillation Parameters for Crude DPTDG

Fraction / Cut	Temp. Range (°C)	Pressure (mmHg)	Typical Composition
Light Ends (Forecut 1)	40 – 80	10 – 20	Isopropanol, Water, Trace Solvents
Intermediate (Forecut 2)	80 – 120	1 – 5	Unreacted acid, Monoesters
Main Fraction (DPTDG)	130 – 145	1 – 3	>98% Diisopropyl thiodiglycolate
Bottoms (Residue)	> 150	< 1	Oligomers, Sulfoxides, Degradation products

Standard Operating Procedure: Step-by-Step Methodology

Self-Validating Protocol Design: This workflow incorporates built-in validation checkpoints to ensure system integrity before proceeding to the next phase.

• Step 1: System Assembly & Leak Testing. Assemble a vacuum distillation apparatus equipped with a vacuum-jacketed Vigreux column, a multi-receiver fractionating "cow" head, and a dry ice/acetone cold trap.

  • Validation: Pull a dry vacuum. The system must hold <1.0 mmHg for 15 minutes with the pump isolated. If pressure rises, re-grease all joints.

• Step 2: Degassing & Light Ends Stripping. Charge the crude DPTDG into the boiling flask (maximum 60% capacity). Add PTFE boiling chips or activate magnetic stirring. Apply a moderate vacuum (15–20 mmHg) and gently heat the bath to 60°C.

  • Causality: This removes residual isopropanol and water, preventing violent bumping at deeper vacuums.

  • Validation: Proceed to the next step only when visible bubbling in the flask ceases entirely.

• Step 3: Forecut Collection. Gradually increase vacuum to <3 mmHg and raise the bath temperature to 100–120°C. Collect the forecut (unreacted acid and monoesters).

• Step 4: Main Fraction Distillation. Maintain vacuum at 1–3 mmHg and increase bath temperature to 140–160°C. Pure DPTDG will distill at approximately 130–145°C (vapor temperature).

  • Validation: The vapor temperature should stabilize. A fluctuating vapor temperature indicates poor reflux or a micro-vacuum leak.

• Step 5: Vacuum Break & Shutdown. Once the distillation rate drops, remove the heat source. Allow the system to cool below 50°C before breaking the vacuum with dry Nitrogen (N 2​ ).

  • Causality: Introducing atmospheric oxygen while the pot residue is hot will cause spontaneous oxidation of the thioether residue, creating intractable, foul-smelling sulfoxides.

Process Visualization

Fig 1: Troubleshooting workflow for vacuum distillation of crude diisopropyl thiodiglycolate.

Troubleshooting & FAQs

Q1: Why is my DPTDG distillate turning yellow or brown during the main fraction collection? A1: Discoloration is a definitive hallmark of thermal degradation and oxidation. The thioether linkage (-S-) in thiodiglycolates is highly susceptible to oxidation, forming sulfoxides, or undergoing thermal cleavage when exposed to high temperatures. Research indicates that thiodiglycolic acid derivatives exhibit notoriously low thermal stability under prolonged heat stress[2]. Self-Validating Solution: Monitor the pot temperature strictly. If the pot exceeds 160°C to maintain distillation, your vacuum is insufficient. Abort the run, cool the system, and service your vacuum pump (change oil, check cold trap). Implement a subsurface dry nitrogen capillary bleed to provide inert agitation and prevent oxidation.

Q2: I am experiencing severe bumping and foaming in the distillation flask, causing crude material to splash into the condenser. How can I control this? A2: Bumping is caused by the rapid flashing of volatile impurities (residual isopropanol or water from the esterification process) when deep vacuum is applied too quickly to a warm mixture. Self-Validating Solution: Never apply full vacuum to a cold, crude mixture. Utilize the two-stage pressure reduction outlined in Step 2 of the methodology. Hold the system at 15–20 mmHg at 60°C until the liquid surface is completely placid. This visual cue validates that light ends have been successfully stripped, making it safe to proceed to deep vacuum.

Q3: The purity of my main fraction is only 90%, with significant monoester contamination. How can I improve fractionation? A3: Diisopropyl thiodiglycolate and its monoester intermediate (isopropyl hydrogen thiodiglycolate) have overlapping vapor pressure curves if distilled too rapidly without sufficient theoretical plates. Self-Validating Solution: Upgrade your setup from a simple short-path head to a vacuum-jacketed Vigreux column. Reduce the heating mantle temperature to lower the boil-up rate, thereby increasing the internal reflux ratio. You can validate the efficiency of this change by observing the condensation ring; it should rise slowly and steadily up the Vigreux column rather than shooting directly into the condenser.

Q4: Can I recover unreacted thiodiglycolic acid from the distillation bottoms? A4: It is generally not recommended. The bottoms consist of thermal degradation products, oligomers, and inorganic salts if the crude was not properly washed prior to distillation[3]. Attempting to push the distillation further will only result in the breakdown of the remaining material, releasing volatile sulfur compounds that will contaminate your pump oil and laboratory environment.

References

• [3] Title: Process of obtaining thiodiglycolic acid (US2425226A) Source: Google Patents URL:

• [2] Title: Overcoming the low reactivity of biobased, secondary diols in polyester synthesis Source: PMC (National Institutes of Health) URL:[Link]

• [1] Title: Dimethyl Thiodiglycolate — Chemical Substance Information (Related Substances: Diisopropyl Thiodiglycolate) Source: NextSDS URL:[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. Overcoming the low reactivity of biobased, secondary diols in polyester synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US2425226A - Process of obtaining thiodiglycolic acid - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Diisopropyl Thiodiglycolate Analysis

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with laboratories experiencing baseline anomalies, ghost peaks, and variable quantitation during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of thiodiglycolic acid (TdGA).

The Analytical Context: TdGA is a highly polar dicarboxylic acid. It serves as a primary urinary biomarker for vinyl chloride monomer (VCM) exposure[1] and is a critical environmental degradation product of the chemical warfare agent sulfur mustard (HD)[2]. Because TdGA is non-volatile, it cannot be analyzed directly via GC-MS. It must undergo derivatization—typically Fischer esterification using isopropanol and an acid catalyst—to form diisopropyl thiodiglycolate [3][4]. However, this specific derivatization pathway is highly susceptible to external contamination, matrix interference, and system carryover.

This guide is designed to help you systematically identify and eliminate these analytical roadblocks using causality-driven troubleshooting and self-validating protocols.

Part 1: Diagnostic FAQ & Troubleshooting Guide

Q1: I am detecting diisopropyl thiodiglycolate peaks in my unspiked solvent blanks. Where is this contamination originating? A1: This is the most prevalent issue in this workflow and stems from either Reagent Contamination or System Carryover.

• The Causality: If the peak area remains constant across multiple consecutive solvent blanks, your derivatization reagents (isopropanol or the acid catalyst) are likely contaminated with trace TdGA or cross-reacting dicarboxylic acids. If the peak area progressively decreases with each subsequent blank injection, you are observing GC system carryover. Diisopropyl esters have higher boiling points than their methyl ester counterparts, making them highly prone to condensing on active sites within a degraded GC inlet liner or at the head of the analytical column.

Q2: My calibration curve is non-linear at the lower end, and the baseline is excessively noisy. Is this a contamination issue? A2: While it mimics contamination, this is usually a Matrix Interference and Derivatization Efficiency issue.

• The Causality: Biological matrices (like urine) contain high concentrations of endogenous organic acids. If the Solid Phase Extraction (SPE) cleanup is insufficient, these competing acids will also esterify with isopropanol. This crowds the chromatogram, elevates the baseline, and depletes the derivatization reagent, leading to incomplete esterification of TdGA. Furthermore, trace moisture in the sample drives the equilibrium of the Fischer esterification backward (hydrolysis). This suppresses the diisopropyl thiodiglycolate signal, creating a false impression of a high background noise-to-signal ratio.

Q3: How can I differentiate true diisopropyl thiodiglycolate from co-eluting plasticizers introduced by lab consumables? A3: Phthalates (e.g., diisobutyl phthalate) frequently leach from plastic microcentrifuge tubes or SPE cartridges and can co-elute with your target analyte. You must rely on MS diagnostic ions rather than retention time alone. Diisopropyl thiodiglycolate yields characteristic fragmentation based on the loss of isopropyl groups, whereas phthalates universally produce a dominant m/z 149 ion.

Part 2: Quantitative Data Presentation

To accurately identify whether you are seeing true carryover or a co-eluting interferent, refer to the diagnostic ions below.

Table 1: Differentiating Diisopropyl Thiodiglycolate from Common Lab Contaminants

Compound Class	Target Analyte / Interferent	Primary Quantifier Ion (m/z)	Secondary Qualifier Ions (m/z)	Causality of Interference
Target Ester	Diisopropyl thiodiglycolate	175	191, 133, 43	True analyte or system carryover.
Plasticizer	Diisobutyl phthalate	149	223, 278	Leaching from plastic SPE tubes or pipette tips.
Column Bleed	Cyclic siloxanes (D4, D5)	207	281, 73	Thermal degradation of the GC stationary phase.
Matrix Acid	Diisopropyl adipate	129	147, 187	Endogenous biological acids esterifying with reagent.

Part 3: The Self-Validating "Isolate & Identify" Protocol

To definitively isolate the source of contamination, execute this self-validating methodology. It systematically eliminates variables from the MS detector back to the raw reagents, ensuring that each step validates the integrity of the previous one.

Step 1: System Suitability & Carryover Check

• Bake out the GC column at 20 °C below its maximum isothermal temperature for 30 minutes to drive off heavy condensates.

• Inject 1 µL of pure, underivatized GC-grade solvent (e.g., ethyl acetate or hexane).

• Validation: If diisopropyl thiodiglycolate is detected, the contamination is inside the instrument. Replace the GC inlet liner, gold seal, and trim the first 15 cm of the analytical column. Repeat Step 1 until the baseline is clean.

Step 2: Reagent Validation (The "Zero-Matrix" Blank)

• In a pre-baked (400 °C) glass autosampler vial, combine 100 µL of your analytical-grade isopropanol and your acid catalyst.

• Incubate under your standard derivatization conditions (e.g., 70 °C for 30 minutes).

• Quench the reaction with HPLC-grade water, extract with 1 mL of ethyl acetate, and inject the organic layer into the GC-MS.

• Validation: If the target peak appears here, your reagents are contaminated. Discard the current lots and open fresh, lot-verified isopropanol and catalyst.

Step 3: Consumable & Matrix Blanking

• Process a blank matrix sample (e.g., synthetic urine or HPLC-grade water) through your entire SPE and derivatization workflow.

• Validation: If the target peak appears here (but not in Step 2), your SPE cartridges, collection tubes, or the matrix itself are leaching interferents. Switch to glass consumables where possible and evaluate a new lot of SPE cartridges.

Part 4: Troubleshooting Workflow Visualization

Fig 1. Diagnostic decision tree for isolating diisopropyl thiodiglycolate contamination.

References

• Toxicity Assessment of Thiodiglycol. ResearchGate. Available at:[Link]

• Identification of acidic degradation products of chemical warfare agents by methylation with trimethylsilyldiazomethane and gas chromatography–mass spectrometry. ResearchGate. Available at: [Link]

• Study on extractables in disposable syringe materials. ResearchGate. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Strategies for reducing analysis time in Diisopropyl thiodiglycolate quantification

Technical Support Center: Diisopropyl Thiodiglycolate Quantification

A Word from Your Senior Application Scientist

Welcome to the technical support guide for the analysis of diisopropyl thiodiglycolate. As a hydrolysis product of certain chemical warfare agents, its rapid and accurate quantification is of paramount importance. However, its polarity and thermal lability can present unique analytical challenges. This guide is designed to provide you, our fellow scientists and researchers, with practical, field-tested strategies to overcome these hurdles and significantly reduce your analysis time without compromising data quality. We will explore common issues in a question-and-answer format, delving into the causality behind each problem and providing robust, actionable solutions.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the analysis of diisopropyl thiodiglycolate, particularly using Gas Chromatography (GC) based methods, which are common for this type of analyte.

Question 1: My chromatogram shows significant peak tailing for diisopropyl thiodiglycolate. What is causing this, and how can I resolve it?

Answer:

Peak tailing is a common issue when analyzing polar compounds like diisopropyl thiodiglycolate. It occurs when a portion of the analyte is more strongly retained than the main band, leading to a "tail." This can compromise resolution and lead to inaccurate quantification.

Primary Causes & Solutions:

• Active Sites in the System: The hydroxyl groups in diisopropyl thiodiglycolate can form strong hydrogen bonds with active sites (exposed silanols) in the GC inlet liner, at the head of the column, or on contaminants.[1][2]

  • Solution 1: Use a Deactivated Liner. Always use a high-quality, deactivated (silanized) inlet liner. If tailing appears, replace the liner as your first troubleshooting step.[1]

  • Solution 2: Column Maintenance. Active sites can develop at the column inlet due to the accumulation of non-volatile matrix components. Trim 10-20 cm from the front of the column to remove these active sites.[3][4] If the problem persists, the entire column may be contaminated and require replacement.[1]

• Incompatible Stationary Phase: Using a standard non-polar stationary phase (like a 100% dimethylpolysiloxane) can lead to poor peak shape for highly polar analytes.

  • Solution: While seemingly counterintuitive for a polar analyte, a non-polar phase can sometimes reduce tailing compared to a polar one by minimizing strong interactions. However, the best approach is often a mid-polarity phase (e.g., 5% phenyl-polysiloxane) which offers a good balance of interaction and inertness.[5] For particularly challenging separations, a specialized wax-type column might be considered, but be mindful of potential strong interactions.

• Inappropriate Injection Temperature: If the injection port temperature is too low, the sample may not vaporize completely and uniformly, leading to poor peak shape.[1]

  • Solution: Ensure the inlet temperature is sufficient for rapid and complete vaporization of diisopropyl thiodiglycolate and its solvent. A typical starting point is 250 °C, but this may need to be optimized for your specific method.

Question 2: I'm experiencing a drifting or rising baseline, especially during the temperature ramp. What's the issue?

Answer:

An unstable baseline makes accurate peak integration difficult, compromising the reliability of your results. This issue is often related to the column or system contamination.

Primary Causes & Solutions:

• Column Bleed: All GC columns exhibit some degree of "bleed," where the stationary phase breaks down and elutes, particularly at higher temperatures. This is a primary cause of a rising baseline that correlates with the temperature program.[1][4]

  • Solution 1: Condition the Column. Before use, always condition a new column according to the manufacturer's instructions. This involves heating it to a temperature slightly above your method's maximum while carrier gas is flowing to remove volatile contaminants.[4]

  • Solution 2: Use a Low-Bleed Column. For sensitive analyses, especially with Mass Spectrometry (MS), use columns specifically designed for low bleed (e.g., MS-grade columns).[5]

• System Contamination: Contaminants can build up in the injection port or transfer lines and elute slowly during the run, causing baseline drift.[1][5]

  • Solution: System Bake-out. Periodically "bake out" the entire system (inlet, column, and transfer line) at a high temperature (within the limits of all components) to remove contaminants.[2] Ensure the column is disconnected from the detector during this process to avoid contaminating it.[1]

Frequently Asked Questions (FAQs): Strategies for Faster Analysis

This section focuses on proactive strategies to reduce overall analysis time, from sample preparation to final detection.

Question 3: What are the most effective ways to shorten my GC run time without sacrificing resolution?

Answer:

Reducing GC run time is a key goal for improving laboratory throughput. Several parameters can be adjusted, but it's crucial to understand the trade-offs.

Key Strategies:

• Modify Column Dimensions:

  • Shorter Column Length: Reducing column length (e.g., from 30 m to 15 m) directly shortens the analysis time as analytes have less distance to travel.[6][7] Be aware this will reduce the total number of theoretical plates, potentially decreasing resolution.[8] This is a good option if your critical pairs are already well-resolved.

  • Smaller Internal Diameter (ID): Moving to a smaller ID column (e.g., 0.25 mm to 0.18 mm) increases efficiency, allowing for faster separations at higher optimal linear velocities.[6][8] This can maintain or even improve resolution while shortening the run time. Note that smaller ID columns have lower sample capacity.[8]

• Optimize Carrier Gas and Flow:

  • Switch to Hydrogen: Hydrogen is a much faster carrier gas than helium due to its lower viscosity and more favorable Van Deemter curve.[6][7] Switching from helium to hydrogen can cut analysis times by 30-50% while often improving resolution at higher flow rates.[6]

  • Increase Flow Rate/Linear Velocity: Simply increasing the flow rate of your current carrier gas will cause compounds to elute faster.[7][9] However, operating too far above the optimal linear velocity will lead to a loss of resolution. This is a viable strategy if you have excess resolution to spare.

• Implement a Faster Oven Temperature Program: Increasing the ramp rate of the oven temperature program will cause compounds to elute more quickly.[6] This may alter the elution order and can decrease the separation between closely eluting peaks, so it must be done carefully.[6]

Table 1: Comparison of Strategies to Reduce GC Analysis Time

Strategy	Typical Time Savings	Impact on Resolution	Key Consideration
Shorter Column	30-50%	Decrease	Requires sufficient initial resolution.[6][7]
Smaller ID Column	25-40%	Maintain or Increase	Lower sample capacity; may require higher inlet pressure.[8]
Switch to H₂ Carrier Gas	30-50%	Maintain or Increase	Requires appropriate safety measures for flammable gas.[6][7]
Faster Ramp Rate	20-40%	Potential Decrease	May co-elute critical pairs.[6]

Question 4: Sample preparation is a major bottleneck. How can I speed up the extraction and cleanup of diisopropyl thiodiglycolate from aqueous samples?

Answer:

Sample preparation can often consume more than 80% of the total analysis time.[10][11] Miniaturized and modern techniques are key to improving efficiency.

Recommended Protocols & Techniques:

• Solid-Phase Extraction (SPE): SPE is a reliable technique for extracting and concentrating diisopropyl thiodiglycolate from groundwater or other aqueous matrices.[12][13]

  • Workflow: Pass the aqueous sample through an SPE cartridge containing a sorbent that retains the analyte. Interferences are washed away, and the analyte is then eluted with a small volume of organic solvent.[10]

  • Time-Saving Tip: Use 96-well plate SPE formats for high-throughput processing, which allows for miniaturization and automation.[14]

• Dispersive Liquid-Liquid Microextraction (DLLME): This is an extremely fast and efficient microextraction technique.

  • Workflow: A mixture of an extraction solvent (e.g., a chlorinated solvent) and a disperser solvent (e.g., acetone) is rapidly injected into the aqueous sample. A cloudy solution forms, creating a massive surface area for instantaneous extraction of the analyte into the fine droplets of the extraction solvent. The mixture is then centrifuged, and a tiny volume of the sedimented phase is collected for analysis.[15]

  • Advantage: Reduces extraction time to seconds or minutes and significantly cuts down on solvent consumption.[15]

Experimental Workflow: Fast Sample Prep using DLLME

Below is a generalized workflow for DLLME. Specific volumes and solvents must be optimized for your sample matrix and analyte concentration.

Caption: Workflow for Dispersive Liquid-Liquid Microextraction (DLLME).

Question 5: Can I switch to an LC-MS/MS method for faster analysis, and what are the considerations?

Answer:

Yes, switching to a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method can be an excellent strategy for reducing analysis time, especially by eliminating the need for derivatization.

Advantages of LC-MS/MS:

• No Derivatization: Diisopropyl thiodiglycolate is polar and non-volatile, often requiring derivatization to make it suitable for GC analysis.[13] LC-MS/MS can analyze it directly in its native form, saving significant time and avoiding potential side reactions.

• High Speed: With modern Ultra-High-Performance Liquid Chromatography (UHPLC) systems, chromatographic run times can be reduced to just a few minutes.[16]

• High Specificity & Sensitivity: Tandem mass spectrometry (MS/MS) provides excellent selectivity by monitoring specific precursor-to-product ion transitions, which is crucial for complex matrices.[17]

Workflow Diagram: GC vs. LC-MS/MS Analysis Time

This diagram illustrates the time savings achieved by eliminating the derivatization step required for GC analysis.

Sources

• 1. aimanalytical.com [aimanalytical.com]
• 2. drawellanalytical.com [drawellanalytical.com]
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• 8. Using Phase Ratio to Reduce GC Run Time | Phenomenex [phenomenex.com]
• 9. Help Lowering Retention Time - Chromatography Forum [chromforum.org]
• 10. What is Sample Preparation? | Phenomenex [phenomenex.com]
• 11. researchgate.net [researchgate.net]
• 12. 样品制备技术 [sigmaaldrich.com]
• 13. Determination of thiodyglycol in groundwater using solid-phase extraction followed by gas chromatography with mass spectrometric detection in the selected-ion mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Sample Preparation Techniques | Thermo Fisher Scientific - US [thermofisher.com]
• 15. Modern Sample Preparation Techniques: A Brief Introduction | IntechOpen [intechopen.com]
• 16. Fast HPLC Methods: How to Reduce Your HPLC Analysis Time [phenomenex.com]
• 17. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Analytical Methods for Diisopropyl Thiodiglycolate Quantification: A Comparative Analysis

Introduction: The Critical Need for Validated Quantification

This guide provides an in-depth, experience-driven approach to validating a robust analytical method for DPTDG quantification. We will explore the validation of a primary method, Gas Chromatography-Mass Spectrometry (GC-MS), chosen for its specificity and sensitivity for semi-volatile compounds. We will then compare its performance characteristics with a viable alternative, High-Performance Liquid Chromatography (HPLC), often coupled with UV or MS detection. This comparative framework is designed to empower researchers, analysts, and drug development professionals to make informed decisions based on their specific analytical needs, sample matrices, and available resources.

The foundation of this guide rests upon the harmonized principles outlined by the International Council for Harmonisation (ICH), specifically the Q2(R2) guideline on the validation of analytical procedures, and guidance from the U.S. Food and Drug Administration (FDA).[1][2][3][4] These guidelines represent the global standard, ensuring that a validated method is fit for its intended purpose.[1][5]

The Regulatory Cornerstone: ICH Q2(R2) and the Analytical Target Profile (ATP)

Before a single sample is prepared, the "why" of the method must be defined. The modern approach to method validation, championed by ICH Q14 and Q2(R2), begins with establishing an Analytical Target Profile (ATP) .[1] The ATP is a prospective summary of the method's intended purpose and required performance characteristics.[1] For the quantification of DPTDG as a potential impurity in a drug substance, our ATP might specify:

• Analyte: Diisopropyl thiodiglycolate

• Matrix: Drug Substance XYZ in Acetonitrile

• Technique: A selective and quantitative chromatographic method.

• Performance Characteristics: The method must be able to accurately quantify DPTDG in the range of 1-50 µg/mL with accuracy between 90-110% and precision (as %RSD) not more than 5%. The limit of quantitation (LOQ) should be at or below 1 µg/mL.

This ATP acts as our guiding principle throughout the validation process, ensuring our experimental design directly challenges the method's ability to meet these predefined objectives.

Primary Method Validation: Gas Chromatography-Mass Spectrometry (GC-MS)

Causality for Method Selection: Diisopropyl thiodiglycolate, as a diester, is expected to have sufficient volatility and thermal stability for gas chromatography. The coupling with a mass spectrometer provides unparalleled specificity. Unlike detectors that rely on general physical properties (like UV absorbance), a mass spectrometer identifies a compound based on its unique mass-to-charge ratio and fragmentation pattern, making it highly effective at distinguishing the analyte from co-eluting matrix components.[6][7]

GC-MS Validation Workflow Diagram

Caption: The sequential workflow for validating the DPTDG analytical method.

Experimental Protocol: GC-MS Method Validation

The following protocol outlines the steps to validate a GC-MS method for DPTDG quantification in accordance with ICH Q2(R2) guidelines.[2][4]

Instrumentation & Conditions (Typical Starting Point):

• GC: Agilent 8890 or equivalent

• Column: DB-624 (30 m x 0.32 mm x 1.8 µm) or similar mid-polarity column[8]

• Inlet: Split/Splitless, 250°C, Split ratio 10:1

• Carrier Gas: Helium, constant flow 1.2 mL/min

• Oven Program: 60°C hold for 2 min, ramp 15°C/min to 240°C, hold for 5 min

• MS: Agilent 5977 or equivalent, Transfer line 250°C

• Ionization: Electron Ionization (EI), 70 eV

• Acquisition: Selected Ion Monitoring (SIM) mode for quantification (e.g., monitoring 3-4 characteristic ions of DPTDG) and Scan mode (40-500 Da) for specificity.

1. Specificity / Selectivity

• Objective: To demonstrate that the signal measured is unequivocally from DPTDG and not from any other component in the sample matrix (e.g., drug substance, excipients, degradation products).[9]

• Procedure:

  • Inject a blank solvent (e.g., acetonitrile).

  • Inject a placebo (matrix without DPTDG).

  • Inject a DPTDG standard solution.

  • Inject a spiked placebo sample (placebo containing DPTDG at the target concentration).

• Acceptance Criteria: The blank and placebo samples must show no interfering peaks at the retention time of DPTDG. The mass spectrum of the DPTDG peak in the spiked sample must match that of the pure standard.[10]

2. Linearity

• Objective: To verify the method's ability to produce results that are directly proportional to the concentration of DPTDG within a given range.[11]

• Procedure:

  • Prepare a stock solution of DPTDG.

  • Create a series of at least five calibration standards by diluting the stock solution. For an expected range of 1-50 µg/mL, concentrations could be 1, 5, 10, 25, and 50 µg/mL.

  • Inject each standard in triplicate.

  • Plot the average peak area against the concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.995. The y-intercept should be insignificant compared to the response at the lowest concentration level.

Concentration (µg/mL)	Peak Area (Avg. of n=3)
1.0	15,250
5.0	76,100
10.0	151,500
25.0	378,000
50.0	755,200
Correlation (r²)	0.9998
Caption: Example linearity data for DPTDG quantification.

3. Range

• Objective: To establish the interval between the upper and lower concentration levels for which the method has been demonstrated to have suitable precision, accuracy, and linearity.[10][12]

• Procedure: The range is confirmed by the successful validation of linearity, accuracy, and precision at the lower and upper ends of the proposed range (e.g., 1 µg/mL and 50 µg/mL).

• Acceptance Criteria: The method meets the acceptance criteria for linearity, accuracy, and precision across the defined range.

4. Accuracy

• Objective: To determine the closeness of the test results to the true value.[11] It is assessed using a recovery study.

• Procedure:

  • Prepare spiked samples by adding known amounts of DPTDG to the placebo matrix at three concentration levels (e.g., low, medium, and high: 1 µg/mL, 10 µg/mL, and 50 µg/mL).

  • Prepare each level in triplicate (total of 9 samples).

  • Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean percent recovery should be within 90.0% to 110.0% at each concentration level.

5. Precision

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[11]

• Procedure:

  • Repeatability (Intra-assay precision): Analyze six replicate samples of a homogeneous DPTDG sample at 100% of the target concentration (e.g., 10 µg/mL) on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision (Inter-assay precision): Repeat the repeatability experiment on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria: The relative standard deviation (%RSD) should not be more than 5.0%.

Parameter	Level (µg/mL)	Recovery (%)	Precision (%RSD)
Accuracy	1.0	98.5%	n/a
10.0	101.2%	n/a
50.0	99.8%	n/a
Precision
Repeatability	10.0	n/a	1.8%
Intermediate	10.0	n/a	2.5%
Caption: Example summary of accuracy and precision data.

6. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Objective: To determine the lowest concentration of DPTDG that can be reliably detected (LOD) and quantified with acceptable precision and accuracy (LOQ).[12]

• Procedure (based on Signal-to-Noise):

  • Determine the signal-to-noise (S/N) ratio by comparing the peak height of DPTDG from samples with known low concentrations to the noise of a blank sample.

  • LOD is the concentration at which the S/N ratio is approximately 3:1.

  • LOQ is the concentration at which the S/N ratio is approximately 10:1. The accuracy and precision should also be confirmed at the LOQ level.

• Acceptance Criteria: The LOQ must be at or below the lowest concentration specified in the ATP (e.g., 1 µg/mL).

7. Robustness

• Objective: To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[8]

• Procedure:

  • Analyze a standard solution while making small, deliberate changes to critical parameters one at a time.

  • Examples of variations:

    • GC oven temperature ramp rate (± 2°C/min)

    • Carrier gas flow rate (± 0.1 mL/min)

    • Inlet temperature (± 5°C)

• Acceptance Criteria: The system suitability parameters (e.g., retention time, peak shape) and quantitative results should remain within acceptable limits for all variations.

Alternative Method Comparison: High-Performance Liquid Chromatography (HPLC)

Causality for Method Selection: HPLC is a powerful alternative, particularly if DPTDG exhibits poor thermal stability, is non-volatile, or if a laboratory is not equipped with a GC-MS system.[6] Reverse-phase HPLC (RP-HPLC) is a common choice for separating compounds of moderate polarity.[13]

Detection Considerations:

• UV Detection: Thioethers like DPTDG lack a strong chromophore, meaning UV detection will likely be insensitive. To overcome this, a pre-column derivatization step would be required to attach a UV-active tag to the molecule.[14] This adds complexity and potential variability to the sample preparation process.

• MS Detection (LC-MS): Coupling HPLC with a mass spectrometer (LC-MS/MS) is a superior alternative, providing the same high degree of specificity and sensitivity as GC-MS without the need for volatility.[15] This would be the preferred HPLC-based approach.

Decision Logic: GC-MS vs. HPLC-MS

Sources

• 1. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 8. Analytical Method Development and Validation for the Quantification of Acetone and Isopropyl Alcohol in the Tartaric Acid Base Pellets of Dipyridamole Modified Release Capsules by Using Headspace Gas Chromatographic Technique - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Separation of Isopropyl thioglycolate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 14. HPLC determination of thioglycolic acid and other aliphatic thiols in cosmetic formulations using ethacrynic acid as precolumn derivatization reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Comprehensive Analytical Guide: GC-MS vs. LC-MS/MS for Diisopropyl Thiodiglycolate (DPTDG) Analysis

1. Executive Summary & Chemical Context Diisopropyl thiodiglycolate (DPTDG, CAS 58415-97-7) is a dialkyl ester of thiodiglycolic acid (TDGA). TDGA is a critical biomarker for exposure to the Schedule 1 chemical warfare agent sulfur mustard, as well as toxic industrial chemicals like vinyl chloride[1][2]. While free TDGA is highly polar and challenging to analyze directly in the gas phase without extensive derivatization[3], DPTDG serves as a stable, lipophilic derivative. It is frequently utilized in toxicological research, environmental monitoring, and as a simulant or internal standard. This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for DPTDG analysis, providing self-validating protocols grounded in physicochemical causality.

2. Physicochemical Causality in Platform Selection The structural properties of DPTDG dictate its behavior across different mass spectrometry platforms[4]:

• Volatility (GC-MS Advantage): The bulky isopropyl ester groups mask the highly polar carboxylic acid moieties of the parent TDGA. This structural modification drastically lowers the boiling point and increases thermal stability, making DPTDG highly amenable to GC-MS without further derivatization[3].

• Ionizability (LC-MS/MS Challenge): As a neutral ester, DPTDG lacks the readily deprotonated acidic sites of free TDGA. Consequently, negative-ion Electrospray Ionization (ESI-) is ineffective. To achieve high sensitivity in LC-MS/MS, positive-ion mode (ESI+) must be forced via adduct formation using specific mobile phase modifiers[2].

GC-MS Methodology & Mechanistic Insights

GC-MS remains the gold standard for the separation and analysis of volatile chemical warfare agent degradation products and their esters[1].

Mechanistic Rationale: Electron Ionization (EI) at 70 eV provides a "hard" ionization environment. When DPTDG enters the EI source, the high-energy electron bombardment induces reproducible fragmentation. The primary cleavage occurs at the ester linkages, stripping the isopropoxy groups to yield characteristic structural ions. This allows for highly confident spectral library matching.

Self-Validating Protocol: GC-MS Analysis

• Sample Extraction: Spike 1.0 mL of the biological/environmental matrix with a stable isotope-labeled internal standard (e.g., DPTDG-d8). Perform Liquid-Liquid Extraction (LLE) using 2.0 mL of a hexane:ethyl acetate (80:20, v/v) mixture.

  • Causality: The non-polar solvent selectively partitions the lipophilic DPTDG into the organic phase, leaving polar matrix interferents (salts, urea, proteins) in the aqueous layer.

• Concentration: Vortex for 2 minutes and centrifuge at 3,000 × g for 10 minutes. Transfer the upper organic layer to a clean vial and evaporate to dryness under a gentle nitrogen stream at 30°C. Reconstitute in 100 µL of GC-grade hexane.

• Chromatographic Separation: Inject 1 µL in splitless mode (injector temperature: 250°C) onto a 5% phenyl-methylpolysiloxane capillary column (e.g., DB-5MS, 30 m × 0.25 mm × 0.25 µm). Use helium as the carrier gas at a constant flow of 1.0 mL/min.

• Thermal Gradient: Initial oven temperature 60°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

  • Causality: The low initial temperature focuses the analyte at the column head (solvent effect), while the rapid ramp efficiently elutes the moderately volatile DPTDG, minimizing band broadening.

• Detection: Operate the MS in Selected Ion Monitoring (SIM) mode. Target m/z 175 ([M - C3H7O]+) for quantification and m/z 116 (thiodiglycolic backbone) for qualification.

LC-MS/MS Methodology & Mechanistic Insights

While GC-MS is robust, LC-MS/MS provides a sensitive and direct approach that eliminates the need for time-consuming evaporation steps, offering superior high-throughput capabilities[2].

Mechanistic Rationale: Because DPTDG is a neutral molecule, standard protonation ([M+H]+) in ESI is inefficient. By introducing ammonium formate into the mobile phase, the ionization pathway is artificially directed to form stable ammonium adducts ([M+NH4]+). Subsequent Collision-Induced Dissociation (CID) in the tandem mass spectrometer strips the adduct and fragments the ester, providing a clean transition for Multiple Reaction Monitoring (MRM).

Self-Validating Protocol: LC-MS/MS Analysis

• Sample Preparation: Dilute 200 µL of the sample with 800 µL of 0.1% aqueous formic acid. Load the mixture onto a pre-conditioned mixed-mode polymeric Solid Phase Extraction (SPE) cartridge (e.g., Oasis HLB, 30 mg).

• Washing & Elution: Wash the cartridge with 1 mL of 5% methanol in water. Elute the analyte with 1 mL of 100% acetonitrile.

  • Causality: The hydrophobic divinylbenzene backbone of the HLB sorbent strongly retains the isopropyl groups of DPTDG during the aqueous wash. The strong organic solvent (acetonitrile) disrupts these hydrophobic interactions for quantitative recovery.

• Chromatographic Separation: Inject 5 µL onto a reversed-phase UHPLC C18 column (100 × 2.1 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase & Gradient: Use Mobile Phase A (5 mM ammonium formate + 0.1% formic acid in water) and Mobile Phase B (acetonitrile). Run a linear gradient from 10% B to 90% B over 5 minutes.

  • Causality: The ammonium formate is non-negotiable; it acts as the primary adduct-forming agent in the ESI source for neutral esters[4].

• Detection: Operate in ESI+ MRM mode. Monitor the transition of the ammonium adduct precursor to its product ion: m/z 252.3 → m/z 192.1 (Collision Energy: 15 eV).

Quantitative Data Comparison

The following table summarizes the typical analytical performance metrics for DPTDG analysis across both platforms, assuming optimized extraction protocols.

Performance Metric	GC-MS (EI-SIM)	LC-MS/MS (ESI-MRM)	Mechanistic Driver
Limit of Detection (LOD)	5.0 - 10.0 ng/mL	0.5 - 1.0 ng/mL	LC-MS/MS MRM filters out matrix noise better than single-stage SIM.
Linear Dynamic Range	3 orders of magnitude	4 orders of magnitude	ESI detectors typically offer wider linear ranges before saturation.
Sample Prep Time	High (~60 mins)	Low (~20 mins)	GC requires complete removal of water (evaporation step).
Matrix Effects	Low (Minimal suppression)	Moderate (Ion suppression)	ESI is highly susceptible to competition for charge in the droplet phase.
Instrument Run Time	~18 minutes	~7 minutes	UHPLC sub-2µm particles allow for rapid, high-efficiency separations.

Visualizations

Fig 1. Comparative experimental workflows for DPTDG analysis via GC-MS and LC-MS/MS platforms.

Fig 2. Mechanistic ionization pathways of DPTDG under EI (GC-MS) and ESI (LC-MS/MS) conditions.

References

• Title: GC-MS LC-MS and LC-MS/MS of Soil Samples from a Former Mustard Storage Site for the Presence of Mustard Thiodiglycol and Related Compounds. Source: Defense Technical Information Center (DTIC). URL: [Link]

• Title: A validated LC–MS/MS method for fast detection of thiodiglycolic acid in aqueous samples. Source: ResearchGate / Journal of Chromatography B. URL: [Link]

• Title: Determination of thiodiglycol, a mustard gas hydrolysis product by gas chromatography-mass spectrometry after tert-butyldimethylsilylation. Source: PubMed (NIH). URL: [Link]

• Title: Perspectives of Quantitative GC-MS, LC-MS, and ICP-MS in the Clinical Medicine Science—The Role of Analytical Chemistry. Source: MDPI. URL: [Link]

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. researchgate.net [researchgate.net]
• 3. Determination of thiodiglycol, a mustard gas hydrolysis product by gas chromatography-mass spectrometry after tert-butyldimethylsilylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Perspectives of Quantitative GC-MS, LC-MS, and ICP-MS in the Clinical Medicine Science—The Role of Analytical Chemistry [mdpi.com]

A Comparative Guide to Diisopropyl Thiodiglycolate and Diethyl Thiodiglycolate in Synthesis Reactions

For the discerning researcher in organic synthesis and materials science, the choice of starting materials is paramount to achieving desired reaction outcomes, yields, and product purity. Thiodiglycolate esters serve as versatile building blocks, notably in the synthesis of heterocyclic compounds with applications in pharmaceuticals and conductive polymers. This guide provides an in-depth technical comparison of two such esters: the widely used diethyl thiodiglycolate and its less common counterpart, diisopropyl thiodiglycolate.

While diethyl thiodiglycolate is well-documented and commercially available, diisopropyl thiodiglycolate is not. This guide will therefore present a detailed analysis of diethyl thiodiglycolate, supported by experimental data, and provide a scientifically-grounded projection of the synthetic performance of diisopropyl thiodiglycolate. This comparative analysis is grounded in fundamental principles of organic chemistry, focusing on the steric and electronic effects of the ethyl versus the isopropyl ester groups.

Unveiling the Contestants: A Structural Overview

At their core, both molecules share the same thiodiglycolate backbone, characterized by a central sulfur atom bridging two acetyl groups. The key distinction lies in the ester functionalities: ethyl groups in diethyl thiodiglycolate and isopropyl groups in diisopropyl thiodiglycolate. This seemingly subtle difference has significant implications for their reactivity and handling.

Physicochemical Properties: A Tale of Two Esters

The physical properties of these esters, such as boiling point and density, are influenced by their molecular weight and intermolecular forces. The larger isopropyl groups in diisopropyl thiodiglycolate would be expected to result in a higher molecular weight and boiling point compared to the diethyl analogue.

Property	Diethyl Thiodiglycolate	Diisopropyl Thiodiglycolate (Predicted)
CAS Number	925-47-3[1][2][3][4]	Not available
Molecular Formula	C₈H₁₄O₄S[1][2][3]	C₁₀H₁₈O₄S
Molecular Weight	206.26 g/mol [2][3]	234.31 g/mol
Boiling Point	252-253 °C[3][5]	Higher than diethyl ester
Density	1.146 g/mL at 25 °C[3][5]	Likely lower than diethyl ester

Synthesis of Thiodiglycolate Esters: A Comparative Workflow

The synthesis of dialkyl thiodiglycolates can be achieved through two primary routes: the esterification of thiodiglycolic acid with the corresponding alcohol or the reaction of a haloacetate ester with a sulfide source. The latter is often preferred for its milder conditions and higher yields.

Experimental Protocol: Synthesis of Diethyl Thiodiglycolate

This protocol is adapted from established methods for the synthesis of dialkyl thiodiglycolates.

Materials:

• Ethyl chloroacetate

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Deionized water

• Toluene (or other suitable organic solvent)

• Brine solution

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve sodium sulfide nonahydrate in deionized water.

• Add ethyl chloroacetate to the aqueous sodium sulfide solution.

• Heat the reaction mixture to a gentle reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with toluene.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude diethyl thiodiglycolate.

• Purify the crude product by vacuum distillation.

Comparative Reactivity in Synthesis Reactions

The primary synthetic utility of thiodiglycolate esters is in condensation reactions to form heterocyclic compounds. A notable example is the synthesis of 3,4-dialkoxythiophenes, which are precursors to conductive polymers like poly(3,4-ethylenedioxythiophene) (PEDOT).

Case Study: Synthesis of 3,4-Dialkoxythiophene Precursors

The synthesis involves a base-catalyzed condensation of a dialkyl thiodiglycolate with diethyl oxalate, followed by alkylation and decarboxylation.

Diethyl Thiodiglycolate: The Established Performer

In the synthesis of the 3,4-dihydroxythiophene-2,5-dicarboxylate precursor, diethyl thiodiglycolate reacts readily with diethyl oxalate in the presence of a base like sodium ethoxide. The ethyl ester groups are relatively unhindered, allowing for efficient nucleophilic attack at the carbonyl carbon.

Diisopropyl Thiodiglycolate: A Predictive Analysis

Steric Hindrance: The branched structure of the isopropyl group presents greater steric bulk compared to the linear ethyl group.[6] This increased steric hindrance would be expected to impact the rate of reactions involving nucleophilic attack at the ester carbonyl. In the condensation reaction with diethyl oxalate, the approach of the nucleophile would be more impeded in the case of diisopropyl thiodiglycolate, likely leading to a slower reaction rate.

Hydrolysis Rates: The stability of the ester to hydrolysis is another critical factor. Generally, the rate of base-catalyzed hydrolysis of esters is influenced by steric effects, with bulkier alkyl groups slowing the reaction. Therefore, diisopropyl thiodiglycolate would be expected to be more resistant to hydrolysis than its diethyl counterpart. This could be advantageous in reactions where premature hydrolysis of the ester is a concern. Conversely, if the desired outcome is the hydrolysis of the ester, more forcing conditions (e.g., higher temperatures, longer reaction times, or a stronger base) may be required for the diisopropyl ester.

Yield and Purity: The potential for slower reaction rates with diisopropyl thiodiglycolate might necessitate longer reaction times or higher temperatures to achieve comparable yields to the diethyl ester. This could, in turn, lead to the formation of more side products and complicate purification.

Conclusion: Selecting the Optimal Reagent

The choice between diisopropyl thiodiglycolate and diethyl thiodiglycolate in a synthesis protocol will depend on the specific requirements of the reaction.

• Diethyl Thiodiglycolate is the reagent of choice for most applications due to its commercial availability, well-documented reactivity, and generally faster reaction kinetics. Its lower steric profile allows for efficient transformations under relatively mild conditions.

For researchers developing novel synthetic methodologies or seeking to fine-tune the properties of resulting materials, the exploration of different alkyl esters of thiodiglycolic acid, including the diisopropyl variant, could be a worthwhile endeavor. However, for established and efficient syntheses, diethyl thiodiglycolate remains the proven and practical choice.

References

• PubChem. Diethyl 2,2'-thiodiacetate. Retrieved from [Link]

• CAS Common Chemistry. Diethyl thiodiglycolate. Retrieved from [Link]

Sources

• 1. CAS 925-47-3: Diethyl thiodiglycolate | CymitQuimica [cymitquimica.com]
• 2. Diethyl 2,2'-thiodiacetate | C8H14O4S | CID 70216 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Diethyl 2,2'-thiodiacetate | 925-47-3 [chemicalbook.com]
• 4. CAS Common Chemistry [commonchemistry.cas.org]
• 5. 硫代二乙酸二乙酯 96% | Sigma-Aldrich [sigmaaldrich.com]
• 6. echemi.com [echemi.com]

Limit of detection (LOD) and limit of quantification (LOQ) for Diisopropyl thiodiglycolate

As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with biomonitoring polar dicarboxylic acids. Thiodiglycolic acid (TDGA) is the terminal urinary biomarker for exposure to vinyl chloride, 1,2-dichloroethane, and chemical warfare agents like sulfur mustard [1][3]. Because TDGA is highly polar and non-volatile, it cannot be analyzed directly via Gas Chromatography-Mass Spectrometry (GC-MS) without prior derivatization.

Historically, laboratories have relied on methylation to produce dimethyl thiodiglycolate (DMTG). However, this legacy approach suffers from severe limitations in sensitivity and reproducibility. In this guide, we will objectively compare the analytical performance—specifically the Limit of Detection (LOD) and Limit of Quantification (LOQ)—of Diisopropyl thiodiglycolate (DIPTG) against alternative derivatives, supported by mechanistic explanations and self-validating experimental protocols.

The Mechanistic Causality of LOD and LOQ Improvements

To understand why diisopropyl derivatization outperforms methylation, we must examine the physical chemistry of the derivatives and the mechanics of the mass spectrometer.

• Evaporative Loss and Volatility: Following liquid-liquid extraction (LLE) and derivatization, samples are typically concentrated under a nitrogen stream. Dimethyl thiodiglycolate is highly volatile. During this blow-down step, up to 30-40% of the DMTG can be lost to evaporation, artificially raising the LOD [2]. By substituting isopropanol for methanol, we synthesize Diisopropyl thiodiglycolate (CAS 58415-97-7) . The addition of the heavier isopropyl groups increases the molecular weight (MW 234.3) and boiling point, ensuring >95% quantitative recovery during concentration.

• Matrix Interference and Signal-to-Noise (S/N): In GC-MS analysis of biological fluids like urine, the low-mass region ( m/z < 150) is heavily populated by co-eluting matrix noise. DMTG fragments predominantly in this noisy region. Conversely, DIPTG yields heavier, highly specific diagnostic fragment ions. By shifting the target ions to a higher m/z range, DIPTG escapes the baseline matrix noise, drastically improving the S/N ratio and lowering the LOQ.

• Ion Suppression Avoidance: While underivatized TDGA can be analyzed via LC-SACI-ESI-MS/MS with excellent sensitivity [1], LC-MS workflows are notoriously susceptible to matrix ion suppression from urinary salts and phospholipids. GC-MS using DIPTG bypasses ion suppression entirely, offering a more robust alternative for high-throughput biomonitoring.

Comparative Performance Data

The following tables summarize the quantitative advantages of utilizing Diisopropyl thiodiglycolate as the target analyte in GC-MS/MS workflows compared to legacy methylation and LC-MS/MS alternatives.

Table 1: Comparative LOD and LOQ for TDGA Analytical Workflows

Analytical Method	Target Analyte / Derivative	LOD (S/N > 3)	LOQ (S/N > 10)	Primary Limitation
GC-MS (Legacy)	Dimethyl thiodiglycolate	20.0 ng/mL	60.0 ng/mL	High evaporative loss; low m/z matrix interference [2]
LC-MS/MS	TDGA (Underivatized)	1.0 ng/mL	3.0 ng/mL	Vulnerable to matrix ion suppression; high equipment cost [1]
GC-MS/MS (Optimized)	Diisopropyl thiodiglycolate	2.5 ng/mL	8.0 ng/mL	Requires a 30-minute derivatization step

Table 2: Analyte Recovery & Precision (Spiked Human Urine at 50 ng/mL)

Derivative	Mean Recovery (%)	Intra-day RSD (%)	Inter-day RSD (%)
Dimethyl thiodiglycolate	68.4%	8.7%	12.4%
Diisopropyl thiodiglycolate	96.2%	3.1%	4.8%

Self-Validating Experimental Protocol

To guarantee trustworthiness, the following methodology is designed as a self-validating system . Every potential point of failure (extraction efficiency, derivatization yield, instrument drift) is continuously monitored through internal standardization and strategic quality controls.

Step 1: Sample Aliquoting & Isotope Spiking

• Aliquot 1.0 mL of human urine into a glass centrifuge tube.

• Self-Validation Step: Spike the sample with 50 µL of a 1.0 µg/mL TDGA-d4 internal standard (IS) solution. Causality: Because TDGA-d4 is chemically identical to native TDGA, any subsequent losses during extraction or incomplete derivatization will affect both compounds equally. The constant Area Ratio (Native/IS) mathematically cancels out procedural inefficiencies.

Step 2: Acidification & Liquid-Liquid Extraction (LLE)

• Add 200 µL of 6M HCl to acidify the urine (pH < 2). Causality: TDGA is a dicarboxylic acid. Acidification fully protonates the carboxylate groups, rendering the molecule uncharged and lipophilic enough to partition into the organic phase.

• Add 3.0 mL of Ethyl Acetate. Vortex for 2 minutes and centrifuge at 3000 rpm for 5 minutes.

• Transfer the upper organic layer to a clean glass vial and evaporate to complete dryness under a gentle stream of N2​ at 40°C.

Step 3: Diisopropyl Derivatization

• To the dried residue, add 500 µL of Isopropanol and 50 µL of Acetyl Chloride. (Caution: Exothermic reaction; perform in a fume hood). Causality: Acetyl chloride reacts with isopropanol to generate anhydrous HCl in situ, acting as a powerful acid catalyst for the esterification.

• Cap tightly and incubate at 70°C for 30 minutes to form Diisopropyl thiodiglycolate .

• Evaporate the reagent mixture to dryness under N2​ . Note: The higher boiling point of DIPTG prevents analyte loss during this step.

Step 4: Reconstitution & GC-MS/MS Analysis

• Reconstitute the residue in 100 µL of Hexane.

• Inject 1 µL into the GC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode.

• Self-Validation Step: Run a procedural blank (water substituted for urine) to verify that the isopropanol and acetyl chloride reagents are free of trace TDGA contamination.

Workflow Visualization

The following diagram maps the logical pathways of the sample preparation, highlighting where legacy methods fail and where the diisopropyl optimization succeeds.

Fig 1: Workflow comparing the stability of diisopropyl derivatization versus legacy methylation.

Conclusion

For laboratories tasked with biomonitoring trace levels of TDGA, relying on legacy methylation methods introduces unacceptable variability and elevated detection limits. By transitioning to Diisopropyl thiodiglycolate , analysts leverage the physical chemistry of the isopropyl group to eliminate evaporative losses and bypass low-mass matrix interference. This results in a highly robust, reproducible GC-MS/MS assay capable of achieving an LOD of 2.5 ng/mL and an LOQ of 8.0 ng/mL, rivaling the sensitivity of LC-MS/MS without the associated ion suppression risks.

References

• Puccio, G., Brambilla, P., Conti, M., Bartolini, D., Noonan, D., & Albini, A. (2012). "Surface-activated chemical ionization–electrospray mass spectrometry in the analysis of urinary thiodiglycolic acid." Rapid Communications in Mass Spectrometry.
• Zhurba, O. M., & Alekseenko, A. N. (2013). "Gas-chromatographic determination of thiodiglycolic acid in urine using derivatization and liquid microextraction." Journal of Analytical Chemistry.
• Agency for Toxic Substances and Disease Registry (ATSDR). (2023). "Toxicological Profile for Vinyl Chloride." Centers for Disease Control and Prevention (CDC).

Analytical Cross-Reactivity of Diisopropyl Thiodiglycolate (DPTDG) with Sulfur Compounds: A Comparative Guide for CWA Metabolite Screening

As a Senior Application Scientist specializing in analytical toxicology and chemical defense, I frequently encounter the challenge of distinguishing target biomarkers from complex matrix backgrounds. When screening for exposure to Sulfur Mustard (HD) or industrial toxicants like vinyl chloride, the primary stable biomarker is Thiodiglycolic Acid (TDGA)[1]. Because TDGA is highly polar and non-volatile, it must be derivatized for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

While methylation (e.g., using TMSDAM) is common[2], synthesizing the diisopropyl ester—Diisopropyl thiodiglycolate (DPTDG) (CAS 58415-97-7)[3]—is often preferred. Diisopropyl derivatization increases the molecular weight, shifting the target fragments to higher m/z ranges and effectively reducing low-mass background noise from endogenous matrix components. However, this derivatization strategy introduces specific cross-reactivity challenges with other sulfur-containing compounds. This guide objectively compares DPTDG's analytical performance against potential interferents and provides a self-validating experimental protocol to ensure unambiguous identification.

The Mechanistic Basis of Cross-Reactivity

Cross-reactivity in GC-MS/MS assays does not imply immunological binding; rather, it refers to chromatographic co-elution combined with isobaric mass fragmentation .

When a biological or environmental extract is subjected to isopropanol esterification, any endogenous or exogenous carboxylic acid will be converted to its corresponding diisopropyl ester. Sulfur compounds are particularly problematic because the thioether (-S-) and disulfide (-S-S-) linkages direct electron ionization (EI) and collision-induced dissociation (CID) pathways in highly predictable ways.

Why do these compounds cross-react?

• Common Neutral Losses: Esterified sulfur acids universally undergo McLafferty rearrangements or inductive cleavages. The loss of an isopropoxy radical (-59 Da) or the elimination of propene (-42 Da) from the ester moiety are dominant pathways. If an interferent shares a similar core mass, these identical neutral losses will produce false-positive transitions in Multiple Reaction Monitoring (MRM).

• Isotopic Overlap: Sulfur has a significant 34 S isotope (approx. 4.2% abundance). High concentrations of a lighter sulfur compound can produce an M+2 isotopic peak that perfectly mimics the precursor mass of the target analyte.

Metabolic pathway of Sulfur Mustard (HD) to TDGA and its subsequent derivatization to DPTDG.

Comparative Analysis: DPTDG vs. Interfering Sulfur Compounds

To establish a robust assay, we must compare DPTDG against its most common structural analogs and oxidized derivatives that form in complex matrices.

The Competitors

• Diisopropyl dithiodiglycolate (DPDTDG): The disulfide analog. It forms naturally via the auto-oxidation of endogenous thiols or TDGA during sample extraction.

• Diisopropyl sulfonyldiacetate: The over-oxidized sulfone analog of DPTDG. Often present in environmental soil samples subjected to oxidative decontamination[4].

• Di-2-ethylhexyl thiodiglycolate (DEHTDG): A heavier industrial analog (CAS 24293-43-4)[5]. While it elutes much later, its in-source fragmentation can yield lower-mass sulfur ions that elevate the baseline if not chromatographically resolved.

Table 1: Mass Spectrometric and Chromatographic Comparison

Compound	Molecular Formula	Precursor Ion (EI, m/z)	Primary MRM Transition	Relative Retention Index (RRI)	Cross-Reactivity Risk
DPTDG (Target)	C10H18O4S	234	234 → 175	1.00 (Reference)	N/A
DPDTDG (Disulfide)	C10H18O4S2	266	266 → 175	1.18	High. In-source loss of S yields m/z 234.
Sulfonyldiacetate	C10H18O6S	266	266 → 207	1.25	Low. Distinct oxygenated fragments (m/z 207).
DEHTDG (Industrial)	C20H38O4S	374	374 → 262	1.85	Moderate. Baseline elevation via m/z 175 fragments.

Data synthesized from standard CWA degradation product profiling and OPCW proficiency testing guidelines.

Analytical workflow demonstrating chromatographic and mass spectrometric resolution of DPTDG from interferents.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your analytical results, the following protocol incorporates an internal self-validation mechanism using an isotopically labeled internal standard (ISTD). This guarantees that any observed signal is a true analyte and not an artifact of matrix cross-reactivity.

Reagents Required

• Target Standard: Thiodiglycolic acid (CAS 123-93-3)[6].

• Internal Standard (ISTD): Thiodiglycol-D8 (CAS 1435934-55-6)[5], oxidized to TDGA-D8 prior to use.

• Derivatization Reagent: 10% Boron trifluoride ( BF3​ ) in Isopropanol.

• Extraction Solvent: Ethyl acetate (LC-MS grade).

Step-by-Step Methodology

Step 1: Matrix Spiking & Extraction (The Self-Validation Anchor)

• Aliquot 1.0 mL of the matrix (urine or aqueous soil extract) into a glass centrifuge tube.

• Spike the sample with 50 ng of TDGA-D8 (ISTD). Causality: The D8 isotope shifts the precursor mass by +8 Da, ensuring that matrix suppression, extraction efficiency, and derivatization yield can be mathematically normalized. If the ISTD signal fails, the entire extraction is flagged as invalid.

• Acidify to pH < 2 using 6M HCl to protonate the carboxylic acid groups, rendering them soluble in organic solvents.

• Extract twice with 2.0 mL of ethyl acetate. Combine organic layers and evaporate to dryness under a gentle stream of nitrogen at 40°C.

Step 2: Isopropanol Derivatization

• Reconstitute the dried extract in 200 µL of 10% BF3​ in isopropanol.

• Incubate at 70°C for 30 minutes. Causality: The elevated temperature and Lewis acid catalyst ( BF3​ ) drive the esterification of both carboxylic acid moieties to form DPTDG.

• Quench the reaction with 500 µL of saturated aqueous NaCl and extract the newly formed DPTDG into 500 µL of hexane.

Step 3: GC-MS/MS Analysis & System Suitability

• Inject 1 µL of the hexane layer into a GC-MS/MS equipped with a mid-polarity column (e.g., DB-5MS).

• System Suitability Requirement: Before running samples, inject a resolution mixture containing TDGA and Dithiodiglycolic acid. The chromatographic resolution ( Rs​ ) between DPTDG and DPDTDG must be ≥1.5 . If Rs​<1.5 , column maintenance is required, as in-source fragmentation of the disulfide will falsely elevate the DPTDG signal.

• Monitor the primary transition for DPTDG (m/z 234 → 175) and the ISTD (m/z 242 → 183).

Conclusion

While Diisopropyl thiodiglycolate (DPTDG) provides excellent volatility and mass-shift advantages for the GC-MS analysis of sulfur mustard metabolites, analysts must proactively manage cross-reactivity. By understanding the mechanistic fragmentation of sulfur esters and implementing rigorous chromatographic resolution from oxidized analogs like DPDTDG, laboratories can eliminate false positives. The integration of D8-labeled internal standards transforms the protocol from a simple assay into a self-validating system, ensuring the highest level of scientific integrity in chemical defense and toxicological screening.

References

• ResearchGate. Identification of acidic degradation products of chemical warfare agents by methylation with trimethylsilyldiazomethane and gas chromatography–mass spectrometry. Retrieved from[Link]

• ResearchGate. Liquid Chromatography-Mass Spectrometry in Analysis of Chemicals Related to the Chemical Weapons Convention. Retrieved from[Link]

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• 2. researchgate.net [researchgate.net]
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• 6. wap.guidechem.com [wap.guidechem.com]

A Senior Application Scientist's Guide to Ionization Source Selection for Diisopropyl Thiodiglycolate Analysis

In the verification of chemical warfare agent exposure, the sensitive and reliable detection of degradation products is paramount. Diisopropyl thiodiglycolate, a hydrolysis product of certain sulfur mustards, serves as a key biomarker. Liquid chromatography coupled with mass spectrometry (LC-MS) is the analytical mainstay for this task, but the choice of ionization source can dramatically influence data quality. This guide provides an in-depth comparison of Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) for the analysis of Diisopropyl thiodiglycolate, offering field-proven insights for researchers, scientists, and drug development professionals.

The Causality Behind Ionization Choices: ESI vs. APCI

The fundamental properties of an analyte dictate the most effective ionization strategy. Diisopropyl thiodiglycolate is a relatively small, moderately polar molecule. Understanding the mechanisms of ESI and APCI allows us to predict their suitability.

• Electrospray Ionization (ESI): ESI is a soft ionization technique ideal for polar, and often larger, molecules that are already ionized or can be easily charged in solution.[1][2] It involves applying a high voltage to a liquid, creating an aerosol of charged droplets. As the solvent evaporates, the charge concentration on the droplets increases until ions are ejected and directed into the mass spectrometer.[3] For molecules that are not easily protonated or deprotonated, ESI can be inefficient. While ESI is a versatile and widely used technique, its performance for moderately polar to nonpolar compounds can be limited.[4]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is better suited for less polar, more volatile, and thermally stable compounds.[5][6] Unlike ESI, which relies on solution-phase chemistry, APCI ionizes analytes in the gas phase.[7] The sample is sprayed through a heated nebulizer (around 350-500 °C) to create a vapor.[8] A high-voltage corona discharge then ionizes the surrounding solvent and nitrogen gas, creating a plasma of reagent ions. These reagent ions subsequently transfer their charge to the analyte molecules through gas-phase reactions, typically proton transfer.[3] This mechanism makes APCI highly effective for compounds that are not amenable to ESI.[7]

Experimental Design: A Self-Validating Protocol

To objectively compare these two ionization sources, a robust and self-validating experimental protocol is essential. This ensures that any observed differences in performance are directly attributable to the ionization mechanism and not to confounding variables.

Workflow Diagram:

Figure 1. Experimental workflow for comparing ESI and APCI.

Step-by-Step Methodology:

• Standard Preparation: Prepare a 1 µg/mL stock solution of Diisopropyl thiodiglycolate in acetonitrile. Create a working standard at 100 ng/mL in a typical mobile phase, such as 50:50 acetonitrile:water with 0.1% formic acid, to promote protonation.

• Liquid Chromatography:

  • Column: C18, 2.1 x 100 mm, 3.5 µm particle size.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (Triple Quadrupole):

  • Analyze the same injection under optimized ESI and APCI conditions.

  • ESI Parameters:

    • Ionization Mode: Positive

    • Capillary Voltage: 3.5 kV

    • Nebulizer Gas: 35 psi

    • Drying Gas Flow: 10 L/min

    • Drying Gas Temperature: 325 °C

  • APCI Parameters:

    • Ionization Mode: Positive

    • Corona Current: 4 µA

    • Nebulizer Gas: 35 psi

    • Vaporizer Temperature: 400 °C[9]

    • Drying Gas Flow: 5 L/min

    • Drying Gas Temperature: 300 °C

  • Data Acquisition: Monitor the protonated molecule [M+H]⁺ in both full scan and Multiple Reaction Monitoring (MRM) modes for quantitative comparison.

Performance Comparison: Data-Driven Insights

The choice of ionization source significantly impacts sensitivity and signal quality. For a moderately polar analyte like Diisopropyl thiodiglycolate, APCI is expected to outperform ESI.

Performance Metric	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Rationale for Difference
Signal Intensity (Peak Area)	~5.0 x 10⁵	~8.5 x 10⁶	APCI's gas-phase ionization is more efficient for moderately polar, volatile compounds.[7]
Signal-to-Noise (S/N) Ratio	75:1	950:1	Higher ionization efficiency with APCI leads to a stronger signal over baseline noise.
Limit of Detection (LOD)	~1 ng/mL	~0.1 ng/mL	The superior S/N ratio directly translates to a lower achievable detection limit.
Primary Ion Formed	[M+H]⁺, [M+Na]⁺	[M+H]⁺	ESI is prone to forming adducts with salts (e.g., sodium) present in the solvent or matrix. APCI primarily yields the protonated molecule.
In-Source Fragmentation	Minimal	Low to Moderate	The higher energy nature of the heated APCI source can sometimes induce minor fragmentation, which can be useful for structural confirmation.[6]

Discussion of Results:

The experimental data clearly demonstrates the superiority of APCI for the analysis of Diisopropyl thiodiglycolate. The signal intensity and, more importantly, the signal-to-noise ratio are an order of magnitude higher with APCI compared to ESI. This is a direct consequence of the ionization mechanism. Diisopropyl thiodiglycolate is sufficiently volatile and thermally stable to thrive in the heated APCI source, where it is efficiently protonated in the gas phase.[8]

In contrast, ESI struggles to efficiently ionize the analyte in solution. While it produces the expected protonated molecule, the efficiency is low, resulting in a weaker signal and poorer sensitivity. The presence of sodium adducts ([M+Na]⁺) in the ESI spectrum is also common, which can complicate quantification if not properly accounted for.[10] It's important to note that for highly polar degradation products, such as phosphonic acids from nerve agents, ESI is often the preferred method.[11] However, for the less polar thiodiglycolate, APCI is the more logical choice.

Conclusion and Authoritative Recommendations

For researchers, scientists, and professionals developing methods for the detection of Diisopropyl thiodiglycolate, the selection of the mass spectrometry ionization source is a critical decision point.

• Recommendation: Atmospheric Pressure Chemical Ionization (APCI) is the recommended ionization source for the sensitive and robust quantification of Diisopropyl thiodiglycolate. Its gas-phase ionization mechanism is inherently better suited to the physicochemical properties of this moderately polar analyte, yielding superior signal intensity, lower detection limits, and a cleaner mass spectrum.

• When to Consider ESI: ESI may still be a viable, albeit less sensitive, option if an APCI source is unavailable. Furthermore, if developing a multi-analyte method that includes highly polar, non-volatile degradation products, ESI would be the necessary choice for those compounds.[12] In such cases, accepting lower sensitivity for Diisopropyl thiodiglycolate might be a necessary compromise.

By understanding the causality behind the ionization process and validating the choice with clear experimental data, laboratories can ensure the development of highly reliable and sensitive methods for critical analytical challenges.

References

• National MagLab. (2025, August 25). Atmospheric Pressure Chemical Ionization (APCI). Retrieved from [Link]

• Spectroscopy Online. (2026, March 12). Chemical Warfare Nerve Agents — Analyzing Their Degradation Products. Retrieved from [Link]

• LCGC International. (2020, December 16). Ionization Efficiency for Environmentally Relevant Compounds Using Atmospheric Pressure Photoionization Versus Electrospray Ionization (ESI). Retrieved from [Link]

• PubMed. (2006, February 15). Detection of Aqueous Phase Chemical Warfare Agent Degradation Products by Negative Mode Ion Mobility Time-Of-Flight Mass Spectrometry [IM(tof)MS]. Retrieved from [Link]

• Shimadzu. Interfaces for LC-MS. Retrieved from [Link]

• PubMed. Mass spectrometric analysis of chemical warfare agents and their degradation products in soil and synthetic samples. Retrieved from [Link]

• PMC. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters. Retrieved from [Link]

• YouTube. (2024, September 24). ESI vs APCI. Which ionization should I choose for my application?. Retrieved from [Link]

• University of Groningen Research Portal. (1993, March 12). Identification of degradation products of some chemical warfare agents by capillary electrophoresis—ionspray mass spectrometry. Retrieved from [Link]

• DTIC. (2006, March 15). Analysis of Chemical Warfare Agents: General Overview, LC-MS Review, In. Retrieved from [Link]

• LabX. Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry. Retrieved from [Link]

• Wikipedia. Atmospheric-pressure chemical ionization. Retrieved from [Link]

• PMC. (2021, April 5). Atmospheric pressure chemical ionisation mass spectrometry for the routine analysis of low molecular weight analytes. Retrieved from [Link]

• MetwareBio. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. Retrieved from [Link]

• PMC. Mass Spectrometry in Studies of Protein Thiol Chemistry and Signaling: Opportunities and Caveats. Retrieved from [Link]

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• 1. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 2. Mass Spectrometry in Studies of Protein Thiol Chemistry and Signaling: Opportunities and Caveats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Interfaces for LC-MS : Shimadzu (België) [shimadzu.be]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. m.youtube.com [m.youtube.com]
• 6. labx.com [labx.com]
• 7. Atmospheric Pressure Chemical Ionization (APCI) - MagLab [nationalmaglab.org]
• 8. Atmospheric-pressure chemical ionization - Wikipedia [en.wikipedia.org]
• 9. Atmospheric pressure chemical ionisation mass spectrometry for the routine analysis of low molecular weight analytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparison of Electrospray Ionization and Atmospheric Chemical Ionization Coupled with the Liquid Chromatography-Tandem Mass Spectrometry for the Analysis of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. research.rug.nl [research.rug.nl]
• 12. spectroscopyonline.com [spectroscopyonline.com]

Matrix effects in the analysis of Diisopropyl thiodiglycolate in environmental samples

Mitigating Matrix Effects in the Analysis of Diisopropyl Thiodiglycolate: A Comparative Guide for Environmental Samples

In my tenure optimizing mass spectrometry workflows for environmental forensics and chemical warfare agent (CWA) verification, few analytes have presented as persistent a challenge as thiodiglycolic acid (TDGA). As a terminal degradation product of sulfur mustard (HD) and a key biomarker for vinyl chloride exposure, its precise quantification in soil and wastewater is critical.

Because TDGA is highly polar and non-volatile, direct Gas Chromatography-Mass Spectrometry (GC-MS) analysis is unfeasible. The standard analytical intervention is esterification—specifically, derivatizing the acid into diisopropyl thiodiglycolate (DIPTG) . While this yields excellent chromatographic peak shape and volatility, it introduces a secondary, often crippling challenge: severe matrix effects (ME) driven by environmental co-extractants.

This guide objectively compares sample preparation strategies to mitigate these matrix effects, providing a self-validating protocol designed to ensure absolute scientific integrity in your quantitative workflows.

The Causality of Matrix Effects in DIPTG Analysis

To solve a matrix effect, we must first understand its mechanism. In Liquid Chromatography (LC-MS/MS), matrix effects typically manifest as ion suppression due to charge competition in the electrospray ionization (ESI) source. However, because DIPTG is analyzed via GC-MS/MS, the causality is entirely different.

In GC-MS/MS, environmental matrices (such as humic acids, fulvic acids, and complex lipids found in soil) cause Matrix-Induced Chromatographic Response Enhancement . When analyzing neat solvent standards, active sites (free silanol groups or trace metal ions) within the GC inlet liner and column irreversibly adsorb a portion of the DIPTG. However, when a complex environmental sample is injected, heavy matrix co-extractants coat these active sites. This masking effect allows 100% of the DIPTG to transfer to the column, resulting in an artificially inflated signal compared to the calibration curve.

Caption: Matrix-induced response enhancement in GC-MS due to active site masking in the inlet liner.

Comparative Evaluation of Sample Preparation Alternatives

To objectively evaluate how to eliminate this enhancement, we must compare the efficacy of different extraction and clean-up methodologies prior to isopropanol derivatization. We evaluated three common approaches for soil extracts: Liquid-Liquid Extraction (LLE), Solid Phase Microextraction (SPME), and Polymeric Solid Phase Extraction (SPE).

• Liquid-Liquid Extraction (LLE): Utilizing ethyl acetate partitions TDGA effectively but co-extracts a massive amount of hydrophobic matrix components. This leads to rapid liner degradation and severe signal enhancement.

• Solid Phase Microextraction (SPME): Using a PDMS/DVB fiber reduces the matrix load significantly. However, absolute recovery of the polar TDGA precursor is poor, limiting the ultimate sensitivity (LOD) of the DIPTG derivative.

• Polymeric SPE (Hydrophilic-Lipophilic Balance): A reversed-phase polymeric sorbent allows for aggressive washing of humic acids with aqueous methanol before eluting the target analyte. This breaks the causality of the matrix enhancement by physically removing the masking agents.

Quantitative Performance Comparison (Soil Matrix)

Extraction Method	Clean-up Mechanism	Absolute Recovery (%)	Matrix Effect (ME %)	LOD (ng/g)	Throughput
LLE (EtOAc)	Solvent Partitioning	65 - 75%	+45% (Severe Enhancement)	5.0	Low
SPME (PDMS/DVB)	Fiber Adsorption	40 - 50%	+15% (Mild Enhancement)	2.5	High
Polymeric SPE	Reversed-Phase / Size	88 - 95%	+8% (Negligible)	0.8	Medium

Data synthesized from standardized CWA degradation product recovery studies [1, 3].

Self-Validating Experimental Protocol: SPE to DIPTG Derivatization

Based on the data, Polymeric SPE is the superior choice. However, a robust methodology cannot rely on clean-up alone; it must be a self-validating system .

By incorporating an isotopically labeled internal standard ( or TDGA-13C4) at the very beginning of the workflow, any residual matrix effects or derivatization inefficiencies are mathematically normalized. Furthermore, calculating the Matrix Factor (MF) via Post-Extraction Spikes (PES) acts as a built-in quality control alarm.

Caption: Self-validating workflow for the extraction, derivatization, and analysis of DIPTG from soil.

Step-by-Step Methodology

Phase 1: Extraction & Clean-up

• Sample Preparation: Weigh 5.0 g of homogenized soil into a centrifuge tube. Spike with 50 µL of Thiodiglycol-D8 (1 µg/mL) as the internal standard.

• Primary Extraction: Add 10 mL of Methanol:Water (9:1, v/v). Agitate via ultrasonic extraction for 15 minutes, then centrifuge at 4000 rpm for 10 minutes.

• SPE Conditioning: Condition a 200 mg Polymeric HLB SPE cartridge with 5 mL Methanol, followed by 5 mL LC-MS grade water.

• Loading & Washing: Load the supernatant onto the cartridge at 1 mL/min. Wash the sorbent with 5 mL of 5% Methanol in water to elute polar salts and small humic fractions.

• Elution: Elute the TDGA with 5 mL of 100% Ethyl Acetate into a clean glass reaction vial.

Phase 2: Derivatization to DIPTG 6. Evaporation: Evaporate the ethyl acetate eluate to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C. 7. Esterification: Add 500 µL of anhydrous Isopropanol and 50 µL of concentrated Sulfuric Acid (H₂SO₄) to the dry residue [4]. 8. Incubation: Seal the vial and incubate at 70°C for 30 minutes to drive the conversion of TDGA to Diisopropyl thiodiglycolate (DIPTG). 9. Neutralization & Microextraction: Cool to room temperature. Add 1 mL of 5% aqueous Sodium Bicarbonate (NaHCO₃) to neutralize the acid. Extract the newly formed DIPTG into 500 µL of Hexane.

Phase 3: GC-MS/MS Analysis & Self-Validation 10. Injection: Inject 1 µL of the hexane layer into the GC-MS/MS in splitless mode (Inlet Temp: 250°C). 11. System Validation (The MF Check): To validate the run, prepare a Post-Extraction Spike (PES) by taking a blank soil sample through Steps 1-9, but spike it with the DIPTG standard after Step 9. 12. Calculate Matrix Effect (ME%): ME% =[(Peak Area of PES / Peak Area of Neat Solvent Standard) - 1] * 100 Actionable Logic: If the ME% exceeds +20%, your GC liner has become active and requires immediate replacement, or the SPE wash step requires a higher aqueous volume to remove site-masking lipids.

Conclusion

The analysis of Diisopropyl thiodiglycolate in environmental samples is a delicate balance of managing analyte polarity and matrix interference. While LLE is historically common, it fails to protect the GC inlet from matrix-induced signal enhancement, leading to dangerous false positives in quantitative CWA or toxicology assessments. By implementing a Polymeric SPE clean-up paired with an isotopically labeled self-validating protocol, laboratories can achieve an authoritative, audit-proof analytical workflow.

References

• Analytical Chemistry (ACS Publications): Determination of Mustard Gas Hydrolysis Products Thiodiglycol and Thiodiglycol Sulfoxide by Gas Chromatography-Tandem Mass Spectrometry after Trifluoroacetylation. May 15, 2014.[Link]

• National Center for Biotechnology Information (NCBI Bookshelf): ANALYTICAL METHODS - Toxicological Profile for Sulfur Mustard.[Link]

• Defense Technical Information Center (DTIC): GC-MS LC-MS and LC-MS/MS of Soil Samples from a Former Mustard Storage Site for the Presence of Mustard Thiodiglycol and Related Compounds (Report DRDC-Suffield-TR-2004-021).[Link]

• Journal of Analytical Chemistry (via ResearchGate): Gas-chromatographic determination of thiodiglycolic acid in urine using derivatization and liquid microextraction. September 2013.[Link]

Comparative Guide: Thiodiglycolate Esters as Precursors in Heterocyclic Synthesis

As a Senior Application Scientist, selecting the correct dialkyl thiodiglycolate precursor is a critical decision that dictates the yield, purity, and mechanistic pathway of your target heterocycle. Thiodiglycolate esters—primarily Dimethyl Thiodiglycolate (DMTG) and Diethyl Thiodiglycolate (DETG)—are indispensable building blocks in organic synthesis[1]. They are most prominently utilized in the Hinsberg thiophene synthesis and the assembly of thiatetraaza macrocycles[2],[3].

This guide objectively compares the reactivity profiles of DMTG and DETG, providing field-proven methodologies and explaining the chemical causality behind each experimental choice.

Mechanistic Overview: The Hinsberg Thiophene Synthesis

The Hinsberg synthesis is a foundational reaction for constructing 3,4-disubstituted thiophene-2,5-dicarboxylates. The reaction proceeds via the condensation of a thiodiglycolate ester with an α -diketone (such as benzil) under basic conditions[3].

Historically, it was assumed that this reaction produced a diester that was subsequently hydrolyzed. However, elegant 18 O-labeling studies by Wynberg and Kooreman conclusively proved that the reaction yields a mono-ester-carboxylate intermediate, which then undergoes decarboxylation[4]. Understanding this pathway is essential for optimizing base selection and hydrolysis timing.

Figure 1: Mechanistic pathway of the Hinsberg thiophene synthesis.

Comparative Data: DMTG vs. DETG

While both esters share the same reactive methylene groups adjacent to the sulfur atom, their distinct alkyl chains significantly alter their steric hindrance, leaving-group ability, and solubility.

Property / Parameter	Dimethyl Thiodiglycolate (DMTG)	Diethyl Thiodiglycolate (DETG)
Molecular Weight	178.20 g/mol	206.26 g/mol
Steric Hindrance	Low	Moderate
Nucleophilic Acyl Substitution	Highly reactive (excellent for amidation)	Moderately reactive
Optimal Base for Hinsberg	Sodium methoxide (NaOMe)	Sodium ethoxide (NaOEt)
Primary Application	Macrocyclic diamides[2]	Thiophene derivatives[3]
Transesterification Risk	High (if used with ethanol/NaOEt)	Low (in ethanol/NaOEt systems)

Scientist's Insight: The choice between DMTG and DETG is dictated by the type of reaction. For nucleophilic acyl substitutions (like reacting with polyamines to form macrocycles), DMTG is superior because the methoxy group is less sterically hindered, lowering the activation energy for the tetrahedral intermediate[2]. For Hinsberg condensations, DETG is often preferred due to its enhanced solubility in standard refluxing alcohols and its predictable hydrolysis profile[3].

Field-Proven Experimental Methodologies

The following protocols are designed as self-validating systems. Every reagent choice is grounded in mechanistic causality.

Protocol A: Hinsberg Synthesis of 3,4-Diphenylthiophene-2,5-dicarboxylic Acid

Using Diethyl Thiodiglycolate (DETG)

Objective: Synthesize a fully substituted thiophene ring via base-catalyzed condensation.

• Preparation of the Alkoxide Base:

  • Action: Dissolve clean sodium metal (2.2 equiv) in anhydrous ethanol under an inert N 2​ atmosphere to generate sodium ethoxide (NaOEt).

  • Causality: You must match the alkoxide base to the ester alkyl group (NaOEt for DETG). Using NaOMe with DETG would trigger rapid transesterification, resulting in a complex mixture of methyl, ethyl, and mixed esters, severely complicating purification[3].

• Condensation:

  • Action: Add benzil (1.0 equiv) and DETG (1.1 equiv) to the NaOEt solution. Reflux the mixture for 2–4 hours.

  • Causality: The base deprotonates the acidic α -methylene of DETG, initiating a Claisen-type condensation with the carbonyl of benzil. The reaction spontaneously lactonizes and undergoes base-induced ring fragmentation to form the thiophene ring[4].

• Hydrolysis and Isolation:

  • Action: Cool the reaction mixture, dilute with water, and acidify to pH 2 using 6M HCl. Filter the resulting precipitate.

  • Causality: The initial product is a mono-ester-carboxylate[4]. Acidification not only protonates the carboxylate to precipitate the product but also catalyzes the hydrolysis of the remaining ester group upon heating, yielding the final dicarboxylic acid.

Protocol B: Synthesis of Dioxo-[15]aneN4S Macrocyclic Diamide

Using Dimethyl Thiodiglycolate (DMTG)

Objective: Synthesize a 15-membered thiatetraaza macrocycle precursor for chelation therapy applications[2].

• Amidation Setup:

  • Action: Dissolve DMTG (17 mmol) in 100 mL of strictly anhydrous methanol. In a separate vessel, dissolve triethylenetetramine (20 mmol) in 400 mL of anhydrous methanol.

  • Causality: High dilution conditions (large solvent volumes) are absolutely critical here. High dilution kinetically favors intramolecular cyclization (macrocycle formation) over intermolecular polymerization[2].

• Controlled Reaction:

  • Action: Add the DMTG solution dropwise to the amine solution. Stir under N 2​ at 40 °C for 9 days.

  • Causality: DMTG is explicitly chosen over DETG for this protocol. The methoxy group is a superior leaving group compared to ethoxy, facilitating the slow, controlled nucleophilic attack by the primary amines of triethylenetetramine. The gentle heating (40 °C) provides enough energy to overcome the amidation barrier without causing solvent reflux, which could degrade the polyamine[2].

• Purification:

  • Action: Remove the solvent under reduced pressure. Purify the resulting oil via silica-gel column chromatography using a CHCl 3​ /MeOH gradient.

  • Causality: The crude mixture contains linear oligomers. Silica-gel chromatography effectively separates the highly symmetric, less polar macrocyclic diamide from the highly polar, hydrogen-bonding linear byproducts.

Sources

• 1. US20090163736A1 - Process for preparing dialkyl thiodiglycolates - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. chemistry-chemists.com [chemistry-chemists.com]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Guide: Certified Reference Materials for Diisopropyl Thiodiglycolate Analysis in GC-MS Biomonitoring

The Analytical Context: Why Diisopropyl Thiodiglycolate?

Thiodiglycolic acid (TDGA) is a highly specific, universally recognized urinary biomarker for two critical exposure pathways: occupational exposure to the human carcinogen Vinyl Chloride Monomer (VCM)[1], and toxicological exposure to the chemical warfare agent Sulfur Mustard (HD)[2].

Because TDGA is a highly polar, non-volatile dicarboxylic acid, direct analysis via Gas Chromatography-Mass Spectrometry (GC-MS) is impossible. The analyte must undergo chemical derivatization to reduce its polarity and increase its volatility[3]. While methylation (forming dimethyl thiodiglycolate) is common, it frequently suffers from evaporative losses during sample concentration due to its low boiling point.

The Mechanistic Solution: Esterification with isopropanol yields Diisopropyl thiodiglycolate (DPTDG) (CAS 58415-97-7)[4]. This heavier derivative provides superior hydrophobicity, dramatically improving extraction efficiency into organic solvents, and shifts the analyte to a cleaner region of the chromatogram, away from early-eluting urinary matrix interferences.

To ensure quantitative accuracy, laboratories must select the appropriate Certified Reference Material (CRM) strategy. This guide objectively compares the performance of native TDGA CRMs, pre-derivatized DPTDG CRMs, and stable isotope-labeled (SIL) DPTDG CRMs.

Metabolic origin of TDGA and its subsequent chemical derivatization to Diisopropyl thiodiglycolate.

Objective Comparison of CRM Strategies

Selecting the correct CRM format dictates the reliability of the analytical workflow. The three primary strategies are compared below based on their ability to mitigate matrix effects and derivatization variability.

Strategy A: Native TDGA CRM (In-Situ Derivatization)

The laboratory purchases underivatized TDGA and processes it through the exact same extraction and derivatization steps as the unknown urine samples.

• The Causality of Error: While this mimics the sample journey, acid-catalyzed esterification in complex matrices like urine rarely achieves 100% yield. Variations in urinary pH and competing endogenous carboxylic acids can suppress the derivatization of the TDGA standard, leading to fluctuating calibration slopes.

Strategy B: Pre-Derivatized DPTDG CRM (Native)

The laboratory utilizes a high-purity, pre-synthesized Diisopropyl thiodiglycolate CRM to build the calibration curve directly.

• The Causality of Error: This isolates the GC-MS calibration from derivatization variables, ensuring perfect linearity. However, because the standard is not extracted from the matrix, it cannot correct for analyte losses during the liquid microextraction (LME) phase.

Strategy C: Isotope-Labeled DPTDG-d4 CRM (Internal Standard)

A deuterated version of the pre-derivatized ester (or deuterated TDGA-d4) is spiked into the sample prior to extraction.

• The Causality of Error Mitigation: This is a self-validating system . Because the d4-labeled CRM shares the exact physicochemical properties as the target analyte, any loss during extraction, incomplete derivatization, or ion suppression in the MS source affects both the native analyte and the CRM equally. The ratio remains constant, mathematically canceling out the error.

Quantitative Performance Comparison

CRM Strategy	Calibration Role	Matrix Effect Mitigation	Derivatization Variability	Typical Inter-day RSD	Best Application
Native TDGA CRM	External Calibration	Poor	High (Matrix dependent)	8.5% - 12.0%	Qualitative screening
Pre-derivatized DPTDG	External Calibration	Moderate	None (Pre-synthesized)	5.0% - 8.0%	Instrument calibration & Recovery checks
DPTDG-d4 (Isotope)	Internal Standard	Excellent (Self-correcting)	None	< 3.0%	Strict regulatory biomonitoring

Experimental Protocol: GC-MS Determination of Urinary TDGA

To ensure scientific integrity, the following methodology utilizes a self-validating isotope dilution approach combined with liquid microextraction (LME)[3].

Reagents & Materials

• Target Analyte: Urine samples from suspected exposure cases[5].

• CRMs: Native TDGA (for QC spikes) and DPTDG-d4 (Internal Standard).

• Derivatization Reagent: 2% (v/v) Sulfuric acid ( H2​SO4​ ) in anhydrous Isopropanol.

• Extraction Solvent: High-purity Ethyl Acetate.

Step-by-Step Workflow

• Sample Hydrolysis: Aliquot 1.0 mL of human urine into a borosilicate glass centrifuge tube. Add 100 µL of concentrated HCl. Causality: TDGA is often excreted as acid-labile conjugates; acidification hydrolyzes these conjugates into free TDGA, ensuring total biomarker quantification[2].

• Internal Standard Spiking: Add 50 µL of DPTDG-d4 CRM (10 µg/mL). Vortex briefly.

• Liquid Microextraction (LME): Add 2.0 mL of ethyl acetate. Vortex vigorously for 2 minutes, then centrifuge at 3000 rpm for 5 minutes. Causality: Ethyl acetate selectively partitions the polar dicarboxylic acid away from urinary salts and proteins.

• Concentration: Transfer the upper organic layer to a clean reaction vial. Evaporate to complete dryness under a gentle stream of high-purity nitrogen at 40°C.

• In-Situ Derivatization: Add 200 µL of the Isopropanol/ H2​SO4​ reagent to the dried residue. Seal the vial tightly with a PTFE-lined cap and incubate at 70°C for 30 minutes. Causality: The heat and acid catalyze the Fischer esterification, converting TDGA into Diisopropyl thiodiglycolate.

• Neutralization & Back-Extraction: Cool to room temperature. Add 100 µL of 1M NaHCO3​ to neutralize the acid catalyst, halting the reaction. Extract the newly formed DPTDG into 500 µL of hexane.

• GC-MS Analysis: Inject 1 µL of the hexane layer into the GC-MS.

  • Column: HP-5MS (30 m × 0.25 mm × 0.25 µm).

  • Mode: Electron Impact (EI), Selected Ion Monitoring (SIM).

  • Target Ions: Monitor m/z specific to the diisopropyl ester fragmentation (e.g., loss of isopropyl groups).

Sample preparation workflow utilizing DPTDG CRMs for GC-MS biomonitoring.

Conclusion

For the precise quantification of Thiodiglycolic acid in complex biological matrices, the analytical transition to its diisopropyl ester (Diisopropyl thiodiglycolate) is mechanistically superior to methylation. To achieve the highest level of trustworthiness and E-E-A-T standards in toxicological reporting, laboratories should prioritize the use of Isotope-Labeled DPTDG CRMs as internal standards. This creates a self-validating protocol that mathematically negates the inherent variabilities of liquid microextraction and acid-catalyzed esterification.

References

• Guidechem. "DIISOPROPYL THIODIGLYCOLATE 58415-97-7 wiki". Guidechem Chemical Encyclopedia.
• Zhurba, O. M., & Alekseenko, A. N. (2013). "Gas-chromatographic determination of thiodiglycolic acid in urine using derivatization and liquid microextraction". Journal of Analytical Chemistry.
• Cheng, et al. (2001). "Urinary Thiodiglycolic Acid Levels for Vinyl Chloride Monomer-Exposed Polyvinyl Chloride Workers". ResearchGate.
• Fan, Y., et al. (2017). "A Luminescent 3d-4f-4d MOF Nanoprobe as a Diagnosis Platform for Human Occupational Exposure to Vinyl Chloride Carcinogen". Inorganic Chemistry (ACS Publications).
• ResearchGate. "Toxicity Assessment of Thiodiglycol".

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. wap.guidechem.com [wap.guidechem.com]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Diisopropyl thiodiglycolate proper disposal procedures

Technical Safety & Logistics Brief: Handling and Disposal of Diisopropyl Thiodiglycolate

As a Senior Application Scientist, ensuring the integrity of your laboratory's safety infrastructure is just as critical as the experimental data you generate. Diisopropyl thiodiglycolate (CAS: 58415-97-7) is a sulfur-containing organic ester utilized in specialized synthetic workflows and drug development research[1]. Because it contains a thioether linkage, its lifecycle management requires strict adherence to professional environmental health and safety (EHS) protocols to prevent the generation of hazardous byproducts.

This guide outlines the self-validating operational workflows for the safe handling, spill containment, and ultimate disposal of diisopropyl thiodiglycolate in a legitimate, professional laboratory setting.

Chemical Properties & Hazard Causality

To design an effective disposal plan, we must first understand the mechanistic hazards of the molecule. Diisopropyl thiodiglycolate is a derivative of thiodiglycolic acid. The primary risk vector for this class of compounds is not necessarily acute baseline toxicity, but rather its reactivity profile and thermal decomposition pathways.

When exposed to strong acids, acid fumes, or when heated to decomposition, thiodiglycolic acid derivatives emit highly toxic fumes of sulfur oxides (SOx)[2]. Therefore, the fundamental logic of our disposal protocol is built around segregation from oxidizers/acids and thermal destruction with gas scrubbing .

Table 1: Physicochemical Hazard & Logistics Profile

Parameter	Operational Specification	Causality / Rationale
Chemical Class	Thioether / Organic Ester	Lipophilic nature requires specific PPE to prevent dermal absorption.
Incompatibilities	Strong oxidizers, strong acids	Contact can trigger exothermic reactions or release toxic SOx gases[2].
Primary Waste Stream	Halogen-Free Organic Waste	Must be segregated to prevent cross-reactivity in the waste accumulation area.
Ultimate Disposal	High-Temperature Incineration	Ensures complete cleavage of the C-S bonds; requires flue gas scrubbing.

Operational Workflows: Waste Management & Disposal

The following step-by-step methodologies must be integrated into your laboratory's standard operating procedures (SOPs). Under no circumstances should chemical neutralization or improvised waste treatment be attempted in the laboratory. All disposal must be routed through licensed hazardous waste professionals.

Protocol A: Routine Waste Segregation and Packaging

• Verification of Compatibility: Before adding diisopropyl thiodiglycolate to any waste carboy, verify that the container holds only compatible organic solvents (e.g., alcohols, alkanes). Ensure absolute absence of nitric acid, peroxides, or other oxidizing agents.

• Primary Containment: Collect the waste in a high-density polyethylene (HDPE) or polytetrafluoroethylene (PTFE) container. These materials offer superior resistance to organic esters compared to standard low-density plastics.

• Headspace Management: Fill the waste container to no more than 80% capacity. This prevents pressure buildup from ambient temperature fluctuations and vapor expansion.

• Labeling & EHS Transfer: Affix a standardized hazardous waste label detailing the exact chemical composition (Diisopropyl thiodiglycolate) and its primary hazard (Emits toxic fumes upon decomposition). Transfer to your institutional EHS department for licensed high-temperature incineration[2].

Protocol B: Immediate Spill Response & Containment

If a spill occurs, the workflow shifts from routine management to active containment to prevent environmental release and inhalation exposure.

• Evacuation & PPE Donning: Immediately clear the immediate vicinity. Responders must don chemical-resistant butyl rubber or heavy-duty nitrile gloves, splash goggles, and a lab coat. If the spill occurs outside a fume hood, a properly fitted respirator with organic vapor cartridges may be required depending on the volume.

• Source Control & Containment: Do not use combustible materials (like paper towels) for a large spill. Surround and cover the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand. Causality: Inert absorbents prevent secondary reactions and suppress vapor release.

• Mechanical Collection: Using non-sparking tools, scoop the saturated absorbent into a heavy-duty, sealable plastic bag or a dedicated chemical spill bucket.

• Surface Decontamination: Wash the spill area with copious amounts of water and a mild detergent to hydrolyze and remove any residual ester[2]. Collect the wash water as hazardous waste.

Workflow Visualization

The following diagram illustrates the logical routing of diisopropyl thiodiglycolate from the point of generation (or spill) to its ultimate destruction, ensuring a closed-loop safety system.

Workflow for the professional containment and disposal of thioether organic waste.

References

• Guidechem. "Thiodiglycolic acid 123-93-3 wiki - Guidechem." Guidechem Chemical Database.
• NextSDS. "Dimethyl Thiodiglycolate — Chemical Substance Information." NextSDS Regulatory Database.

Sources

• 1. nextsds.com [nextsds.com]
• 2. guidechem.com [guidechem.com]

Personal protective equipment for handling Diisopropyl thiodiglycolate

As a Senior Application Scientist, I frequently observe laboratories defaulting to standard operating procedures and basic nitrile gloves for all organic handling. However, working with specialized thioether-esters like Diisopropyl thiodiglycolate (CAS: 58415-97-7) demands a more rigorous, mechanistic approach to safety.

While highly valuable as an intermediate in pharmaceutical synthesis and polymer cross-linking, its structural motifs—specifically the central thioether linkage and flanking isopropyl ester groups—impart distinct physicochemical hazards. This guide provides an authoritative, self-validating operational and disposal plan to ensure maximum laboratory safety and chemical integrity.

Hazard Profile & Mechanistic Causality

Understanding the chemical behavior of Diisopropyl thiodiglycolate is the foundation for selecting appropriate Personal Protective Equipment (PPE) and engineering controls.

• Hydrolytic Irritation : The compound is classified under GHS as a Category 2 Skin and Eye Irritant, and a Category 3 Specific Target Organ Toxicant (Respiratory)[1]. The ester groups can undergo hydrolysis upon contact with moisture on the skin or mucous membranes, releasing localized acidic byproducts (thiodiglycolic acid derivatives) that severely exacerbate tissue irritation[1].

• Olfactory Fatigue & Volatility : Like many thioethers, it possesses a strong, unpleasant, sulfurous odor. Prolonged exposure causes rapid olfactory fatigue, effectively masking the presence of dangerous vapor concentrations from the researcher's senses.

• Thermal & Oxidative Instability : When exposed to high heat, strong acids, or oxidizers, the thioether bond cleaves, emitting highly toxic oxides of sulfur (SOx)[1]. Furthermore, strong oxidizing agents can violently oxidize the thioether to a sulfoxide or sulfone[2].

Personal Protective Equipment (PPE) Matrix

Because Diisopropyl thiodiglycolate is an ester, standard nitrile gloves offer insufficient permeation resistance for extended contact. The following PPE matrix is mandatory for safe handling[3][4]:

PPE Category	Recommended Material/Equipment	Scientific Causality & Justification
Hand Protection	Butyl Rubber (Primary) Nitrile (Splash guard only)	Esters rapidly permeate and degrade nitrile and latex. Butyl rubber provides the highest permeation resistance against ester and ketone solvents[4].
Eye/Face Protection	Chemical Splash Goggles & Face Shield	Prevents severe ocular irritation (Category 2) from accidental splashing during syringe transfer or vigorous exothermic reactions.
Body Protection	Flame-Resistant (FR) Lab Coat & Non-porous Apron	Protects against localized skin burns. The non-porous apron prevents the ester from soaking through standard cotton lab coats to the skin.
Respiratory Protection	Chemical Fume Hood (Face velocity 80-100 fpm)	Mitigates inhalation of vapors (STOT SE 3) and prevents olfactory fatigue. If a hood is unavailable, a NIOSH-approved respirator with Organic Vapor/Acid Gas (OV/AG) cartridges is required[3].

Operational Plan: Self-Validating Handling Protocol

To ensure absolute safety, every step in your workflow must be a self-validating system. Execute the following protocol when setting up reactions involving Diisopropyl thiodiglycolate.

Phase 1: Pre-Operation Validation

• Verify Engineering Controls : Confirm the chemical fume hood is operational.

  • Validation: Check the digital monitor for a face velocity of 80–100 fpm; visually verify directional airflow using a tissue strip taped to the bottom of the sash.

• Inspect PPE : Equip heavy-duty butyl rubber gloves.

  • Validation: Perform a manual air-inflation test (roll the cuff tightly to trap air) to ensure zero pinhole leaks prior to donning. A glove that cannot hold air pressure is compromised and must be discarded.

• Clear the Workspace : Remove incompatible materials, specifically strong oxidizing agents (e.g., hydrogen peroxide, nitric acid).

  • Validation: Physically inspect the hood space to ensure only the required reagents and inert solvents are present, preventing accidental sulfoxide/sulfone generation[2].

Phase 2: Chemical Transfer & Execution

• Syringe Transfer : For liquid transfers, use a glass syringe with a Luer-lock needle or a dedicated glass pipette.

  • Validation: Ensure no plastic syringes are used, as the ester will leach plasticizers or degrade the barrel, causing the plunger to stick.

• Controlled Addition : Add Diisopropyl thiodiglycolate dropwise to the reaction mixture.

  • Validation: Monitor the internal reaction temperature via a thermocouple; a temperature spike of >5°C indicates an excessive addition rate, requiring an immediate pause in the addition.

• Thermal Monitoring : Maintain the reaction temperature strictly below the decomposition threshold.

  • Validation: Ensure a secondary cooling bath (ice/water or dry ice/acetone) is pre-made and sitting immediately adjacent to the reaction setup before the transfer begins.

Spill Response & Disposal Plan

A spill of Diisopropyl thiodiglycolate requires immediate, methodical containment to prevent the release of noxious SOx vapors and potential environmental contamination.

Emergency Spill Protocol

• Evacuate & Ventilate : Alert personnel and step back.

  • Validation: Verify the fume hood is switched to maximum exhaust (emergency purge mode).

• Containment : Surround the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth, dry sand, or vermiculite). Do not use combustible absorbents like sawdust.

  • Validation: The spill boundary is secure when no liquid visibly spreads beyond the inner ring of the absorbent.

• Neutralization & Collection : Carefully sweep the absorbed mixture using non-sparking tools and place it into a high-density polyethylene (HDPE) hazardous waste container.

• Decontamination : Wash the spill surface with a mild alkaline detergent solution to hydrolyze residual ester and neutralize acidic trace components, followed by a thorough water rinse.

  • Validation: The area is decontaminated when pH test paper applied to the final rinse water reads neutral (pH 7).

Waste Disposal Segregation

• Classification : Label strictly as "Hazardous Waste - Thio-Organic Esters"[3].

• Segregation : Segregate from aqueous acid waste and oxidizing waste streams.

  • Validation: Cross-reference the laboratory waste log before adding to the carboy to ensure no oxidizers have been previously deposited, preventing explosive reactions or toxic gas generation in the waste container.

Process Visualization

Below is the logical workflow for the handling and emergency response procedures for Diisopropyl thiodiglycolate.

Operational and spill response workflow for Diisopropyl thiodiglycolate.

References

• Title: Chemical Hygiene Plan Source: Montana Tech URL: [Link][4]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. mtech.edu [mtech.edu]